5,5-Dimethyl-3-hexanone

• CAS: 5340-30-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 5,5-Dimethyl-3-hexanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 5,5-Dimethyl-3-hexanone (CAS No. 5340-30-7). The information is presented in a clear and concise format, suitable for professionals in research and development. This document includes a summary of quantitative data, detailed experimental protocols for the determination of these properties, and a logical workflow for the physical characterization of similar compounds.

Core Physical Properties

5,5-Dimethyl-3-hexanone, also known as neopentyl ethyl ketone, is an aliphatic ketone with the molecular formula C8H16O.[1] Its physical characteristics are crucial for its handling, application, and in the context of chemical synthesis and formulation.

Quantitative Data Summary

The table below summarizes the key physical properties of 5,5-Dimethyl-3-hexanone.

Property	Value	Unit	Source
Molecular Weight	128.212	g/mol	[1][2]
Boiling Point	149.9	°C at 760 mmHg	[1][2]
Density	0.812	g/cm³	[1][2]
Refractive Index	1.41	[1][2]
Flash Point	34.4	°C	[1][2]
Melting Point (Predicted)	-40.88	°C	[3]
Water Solubility (Predicted)	-2.21 (log10ws)	mol/L	[3]
Vapor Pressure	3.94	mmHg at 25°C	[2]

Experimental Protocols

While specific experimental data for the determination of all physical properties of 5,5-Dimethyl-3-hexanone are not extensively published, standard methodologies for organic compounds are applicable. The following are detailed protocols for the key experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.

Apparatus:

• Distillation flask

• Condenser

• Receiving flask

• Thermometer

• Heating mantle or oil bath

• Boiling chips

Procedure:

• Place a small volume of 5,5-Dimethyl-3-hexanone and a few boiling chips into the distillation flask.

• Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below the side arm of the distillation flask to accurately measure the temperature of the vapor.

• Begin heating the flask gently.

• Record the temperature at which the liquid begins to boil and a steady stream of distillate is collected in the receiving flask. This temperature is the boiling point.

• The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

Determination of Density

Density is the mass per unit volume of a substance.

Apparatus:

• Pycnometer or a graduated cylinder and an analytical balance.

Procedure using a Pycnometer (for high accuracy):

• Clean and dry the pycnometer and determine its mass.

• Fill the pycnometer with distilled water and record the mass. The temperature of the water should be noted.

• Empty and dry the pycnometer, then fill it with 5,5-Dimethyl-3-hexanone and record the mass.

• The density is calculated using the formula: Density = (mass of substance) / (volume of substance) where the volume of the substance is determined from the mass of the water and its known density at that temperature.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when entering a material.

Apparatus:

• Abbe refractometer

• Constant temperature water bath

Procedure:

• Calibrate the Abbe refractometer using a standard of known refractive index.

• Ensure the prism surfaces are clean and dry.

• Apply a few drops of 5,5-Dimethyl-3-hexanone to the lower prism.

• Close the prisms and allow the sample to equilibrate to the desired temperature, typically 20°C, by circulating water from the constant temperature bath.

• Adjust the instrument to bring the dividing line between the light and dark fields into sharp focus at the center of the crosshairs.

• Read the refractive index from the scale.

Determination of Flash Point

The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air near its surface.

Apparatus:

• Closed-cup flash-point tester (e.g., Pensky-Martens)

Procedure:

• Place the sample of 5,5-Dimethyl-3-hexanone into the test cup of the apparatus.

• Begin to heat the sample at a slow, constant rate.

• At specified temperature intervals, introduce an ignition source (a small flame) into the vapor space above the liquid.

• The flash point is the lowest temperature at which the vapors ignite with a brief flash.

Logical Workflow for Physical Characterization

The following diagram illustrates a logical workflow for the physical characterization of a liquid organic compound like 5,5-Dimethyl-3-hexanone.

Caption: Workflow for Physical Property Determination.

References

• 1. 5,5-DIMETHYL-3-HEXANONE|5340-30-7 - MOLBASE Encyclopedia [m.molbase.com]
• 2. chemnet.com [chemnet.com]
• 3. chemeo.com [chemeo.com]

An In-depth Technical Guide to the Chemical Properties of 5,5-Dimethyl-3-hexanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of 5,5-Dimethyl-3-hexanone, a ketone with applications in organic synthesis and as a potential building block in the development of novel chemical entities. This document outlines its structural characteristics, physicochemical properties, spectral data, and safety information. A representative synthetic protocol and a visualization of a potential synthetic pathway are also included to support laboratory applications.

Chemical Identity and Structure

5,5-Dimethyl-3-hexanone, also known as ethyl neopentyl ketone, is an aliphatic ketone. Its structure consists of a hexan-3-one backbone with two methyl groups attached to the C5 position.

• IUPAC Name : 5,5-dimethylhexan-3-one[1]

• Synonyms : Ethyl neopentyl ketone[2]

• CAS Number : 5340-30-7[1]

• Molecular Formula : C₈H₁₆O[1]

• Molecular Weight : 128.21 g/mol [1]

• SMILES : CCC(=O)CC(C)(C)C[3]

Physicochemical Properties

A summary of the key physical and chemical properties of 5,5-Dimethyl-3-hexanone is presented in the table below. These properties are crucial for its handling, storage, and application in various chemical processes.

Property	Value	Reference
Molecular Weight	128.21 g/mol	[1]
Density	0.812 g/cm³
Boiling Point	149.9 °C at 760 mmHg
Flash Point	34.4 °C
Appearance	Colorless liquid	[4]
Solubility	Information not readily available
LogP (calculated)	2.1	[1]

Spectral Data

Spectroscopic data is essential for the structural elucidation and purity assessment of 5,5-Dimethyl-3-hexanone.

• ¹H NMR Spectroscopy : The proton NMR spectrum is expected to show signals corresponding to the ethyl group (a triplet and a quartet), a singlet for the methylene group adjacent to the tert-butyl group, and a singlet for the nine protons of the tert-butyl group.

• ¹³C NMR Spectroscopy : The carbon NMR spectrum will display distinct signals for each of the unique carbon atoms in the molecule, including the carbonyl carbon, the carbons of the ethyl group, the methylene carbon, and the quaternary and primary carbons of the tert-butyl group.[1]

• Infrared (IR) Spectroscopy : The IR spectrum is characterized by a strong absorption band in the region of 1715-1725 cm⁻¹, which is indicative of the C=O stretching vibration of an aliphatic ketone.[1]

• Mass Spectrometry : The mass spectrum provides information about the molecular weight and fragmentation pattern of the molecule.[1]

Reactivity and Hazards

5,5-Dimethyl-3-hexanone is a flammable liquid and vapor.[4] It is classified as causing skin irritation and serious eye irritation.[1] It may also cause respiratory irritation.[1]

GHS Hazard Statements:

• H226: Flammable liquid and vapor[4]

• H315: Causes skin irritation[1]

• H319: Causes serious eye irritation[1]

• H335: May cause respiratory irritation[1]

Precautionary Statements:

• P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.[4]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[4]

For detailed safety information, please refer to the Safety Data Sheet (SDS) provided by the supplier.

Experimental Protocols

Synthesis of 5,5-Dimethyl-3-hexanone via Oxidation of 5,5-Dimethyl-3-hexanol (Representative Protocol)

Reaction Scheme:

(CH₃)₃CCH₂CH(OH)CH₂CH₃ + Oxidizing Agent → (CH₃)₃CCH₂C(=O)CH₂CH₃

Materials:

• 5,5-Dimethyl-3-hexanol

• Pyridinium chlorochromate (PCC) or a Swern oxidation cocktail (oxalyl chloride, dimethyl sulfoxide (DMSO), and triethylamine)

• Anhydrous dichloromethane (DCM) as the solvent

• Silica gel for column chromatography

• Standard laboratory glassware and equipment

Procedure (using PCC):

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 5,5-Dimethyl-3-hexanol in anhydrous DCM.

• Add pyridinium chlorochromate (PCC) in one portion to the stirred solution. The amount of PCC should be in slight excess (e.g., 1.5 equivalents).

• Allow the reaction mixture to stir at room temperature for several hours (typically 2-4 hours). The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with a suitable solvent like diethyl ether and pass it through a short plug of silica gel to remove the chromium salts.

• Wash the silica gel plug with additional diethyl ether to ensure complete recovery of the product.

• Combine the organic filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford pure 5,5-Dimethyl-3-hexanone.

Note: The choice of oxidizing agent and reaction conditions may need to be optimized for this specific substrate.

Visualizations

Diagram of a Potential Synthetic Pathway

The following diagram illustrates a plausible synthetic route to 5,5-Dimethyl-3-hexanone starting from propionyl chloride and a suitable organometallic reagent.

References

• 1. 5,5-Dimethyl-3-hexanone | C8H16O | CID 219498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. PubChemLite - 5,5-dimethyl-3-hexanone (C8H16O) [pubchemlite.lcsb.uni.lu]
• 4. Page loading... [guidechem.com]

An In-depth Technical Guide to the Molecular Structure of 5,5-Dimethyl-3-hexanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, properties, and analytical characterization of 5,5-Dimethyl-3-hexanone. This document includes detailed spectroscopic data, a representative experimental protocol for its synthesis, and a visual workflow for its preparation and analysis, designed to support researchers and professionals in the fields of chemistry and drug development.

Molecular Structure and Properties

5,5-Dimethyl-3-hexanone, also known as ethyl neopentyl ketone, is an aliphatic ketone with the molecular formula C8H16O.[1] Its structure features a carbonyl group at the third carbon position of a hexane chain, with two methyl groups attached to the fifth carbon. This substitution pattern results in a sterically hindered ketone with specific chemical and physical properties.

Table 1: Chemical Identifiers and Physical Properties

Property	Value	Reference
IUPAC Name	5,5-dimethylhexan-3-one	[2]
CAS Number	5340-30-7	[2]
Molecular Formula	C8H16O	[1][2]
Molecular Weight	128.21 g/mol	[2]
SMILES	CCC(=O)CC(C)(C)C	[1]
InChI	InChI=1S/C8H16O/c1-5-7(9)6-8(2,3)4/h5-6H2,1-4H3	[1]
Density	0.812 g/cm³
Boiling Point	149.9 °C at 760 mmHg
Flash Point	34.4 °C

Spectroscopic Data

The structural elucidation of 5,5-Dimethyl-3-hexanone is accomplished through various spectroscopic techniques. The following tables summarize the key spectral data.

Table 2: Predicted ¹H NMR Spectral Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~2.4	Quartet	2H	-CH2- (next to C=O)
~2.2	Singlet	2H	-CH2- (next to t-butyl)
~1.0	Triplet	3H	-CH3 (ethyl group)
~0.9	Singlet	9H	-C(CH3)3 (t-butyl group)

Table 3: ¹³C NMR Spectral Data

Chemical Shift (ppm)	Assignment
~212	C=O (Ketone)
~52	-CH2- (next to C=O)
~36	-CH2- (next to t-butyl)
~31	-C(CH3)3 (quaternary)
~29	-C(CH3)3 (methyls)
~8	-CH3 (ethyl group)

Table 4: Infrared (IR) Spectroscopy Data

Frequency (cm⁻¹)	Intensity	Assignment
~2960	Strong	C-H stretch (alkane)
~1715	Strong	C=O stretch (ketone)
~1465	Medium	C-H bend (alkane)
~1365	Medium	C-H bend (alkane)

Table 5: Mass Spectrometry Data

m/z	Relative Intensity	Assignment (Proposed Fragment)
128	Moderate	[M]+ (Molecular Ion)
99	Moderate	[M - C2H5]+
71	Strong	[M - C4H9]+
57	Very Strong	[C4H9]+ (tert-butyl cation)
29	Strong	[C2H5]+ (ethyl cation)

Experimental Protocols

A common and effective method for the synthesis of ketones is the oxidation of secondary alcohols. The following protocol describes a representative synthesis of 5,5-Dimethyl-3-hexanone from its corresponding alcohol, 5,5-Dimethyl-3-hexanol, using a Jones oxidation.[3][4][5][6][7]

3.1. Synthesis of 5,5-Dimethyl-3-hexanone via Jones Oxidation

Materials:

• 5,5-Dimethyl-3-hexanol

• Chromium trioxide (CrO₃)

• Concentrated sulfuric acid (H₂SO₄)

• Acetone

• Isopropyl alcohol

• Sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Diethyl ether

• Distilled water

• Ice

Procedure:

• Preparation of Jones Reagent: In a flask cooled in an ice bath, carefully add 26.7 g of chromium trioxide to 23 ml of concentrated sulfuric acid. Slowly and with stirring, add 75 ml of distilled water. The final volume of the reagent should be approximately 100 ml.

• Reaction Setup: In a separate flask equipped with a magnetic stirrer and a dropping funnel, dissolve 10 g of 5,5-Dimethyl-3-hexanol in 100 ml of acetone. Cool the flask in an ice bath.

• Oxidation: Slowly add the prepared Jones reagent dropwise from the dropping funnel to the stirred solution of the alcohol in acetone. The reaction is exothermic, and the temperature should be maintained below 20 °C. The color of the reaction mixture will change from orange-red to green, indicating the oxidation of the alcohol. Continue adding the Jones reagent until a faint orange color persists.

• Quenching: After the addition is complete, continue stirring for 30 minutes. Quench the excess oxidant by adding isopropyl alcohol dropwise until the orange color disappears and the solution remains green.

• Workup: Carefully add solid sodium bicarbonate to neutralize the excess acid. Once the foaming subsides, decant the acetone solution from the green chromium salts. Wash the salts with diethyl ether. Combine the organic layers.

• Extraction: Wash the combined organic layers with a saturated solution of sodium bicarbonate and then with brine. Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and remove the solvent by rotary evaporation. The crude product can be purified by fractional distillation to yield pure 5,5-Dimethyl-3-hexanone.

Visualization of Experimental Workflow

The following diagram illustrates the workflow for the synthesis, purification, and characterization of 5,5-Dimethyl-3-hexanone.

Synthesis and Characterization Workflow

Conclusion

This technical guide has provided a detailed examination of the molecular structure and analysis of 5,5-Dimethyl-3-hexanone. The tabulated quantitative data offers a quick reference for its physical and spectroscopic properties. The provided experimental protocol for a Jones oxidation represents a reliable method for its synthesis from the corresponding secondary alcohol. The visual workflow further clarifies the process of its preparation and characterization. This comprehensive information is intended to be a valuable resource for researchers and professionals engaged in chemical synthesis and analysis.

References

• 1. PubChemLite - 5,5-dimethyl-3-hexanone (C8H16O) [pubchemlite.lcsb.uni.lu]
• 2. 5,5-Dimethyl-3-hexanone | C8H16O | CID 219498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Jones oxidation - Sciencemadness Wiki [sciencemadness.org]
• 5. Jones oxidation - Wikipedia [en.wikipedia.org]
• 6. Jones Oxidation [organic-chemistry.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]

Spectroscopic Profile of 5,5-Dimethyl-3-hexanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 5,5-Dimethyl-3-hexanone (CAS No. 5340-30-7), a ketone with applications in organic synthesis and fragrance chemistry. Due to the limited availability of public experimental spectra, this document presents predicted Nuclear Magnetic Resonance (NMR) data alongside predicted and analogous Mass Spectrometry (MS) data to facilitate compound identification and characterization. General experimental protocols for the spectroscopic techniques are also detailed.

Compound Information

Property	Value
IUPAC Name	5,5-dimethylhexan-3-one
Synonyms	Ethyl neopentyl ketone
CAS Number	5340-30-7
Molecular Formula	C₈H₁₆O
Molecular Weight	128.21 g/mol
Structure	CH₃CH₂COCH₂C(CH₃)₃

Spectroscopic Data

Mass Spectrometry (MS)

Table 1: Predicted Mass Spectrometry Data for 5,5-Dimethyl-3-hexanone Adducts

Adduct	m/z
[M+H]⁺	129.1274
[M+Na]⁺	151.1093
[M+K]⁺	167.0833
[M+NH₄]⁺	146.1539

Note: Data is based on predicted values and should be used as a reference.

A typical electron ionization (EI) mass spectrum of an acyclic ketone would show a molecular ion peak (M⁺) and prominent peaks resulting from the loss of alkyl radicals via alpha-cleavage. For 5,5-Dimethyl-3-hexanone, the expected major fragments would correspond to the loss of an ethyl radical (CH₃CH₂•) and a neopentyl radical ((CH₃)₃CCH₂•).

¹³C Nuclear Magnetic Resonance (¹³C-NMR) Spectroscopy

The following table presents the predicted ¹³C-NMR chemical shifts for 5,5-Dimethyl-3-hexanone. These predictions are based on computational models and provide an estimation of the expected spectral data.

Table 2: Predicted ¹³C-NMR Chemical Shifts for 5,5-Dimethyl-3-hexanone

Carbon Atom	Predicted Chemical Shift (ppm)
C =O (C3)	~212
C (CH₃)₃ (C5)	~44
COCH₂ C(CH₃)₃ (C4)	~53
C H₃CH₂ CO (C2)	~36
(C H₃)₃C (C6, C7, C8)	~29
C H₃CH₂CO (C1)	~8

Note: Predicted values are for guidance and may differ from experimental results.

¹H Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy

The predicted ¹H-NMR spectrum of 5,5-Dimethyl-3-hexanone is characterized by distinct signals for the ethyl and neopentyl groups. The chemical shifts and coupling patterns are estimated based on the electronic environment of the protons.

Table 3: Predicted ¹H-NMR Data for 5,5-Dimethyl-3-hexanone

Protons	Predicted Chemical Shift (ppm)	Multiplicity	Integration
CH₃CH₂ CO- (H2)	~2.4	Quartet	2H
CH₃ CH₂CO- (H1)	~1.0	Triplet	3H
-COCH₂C(CH₃)₃ (H6, H7, H8)	~1.0	Singlet	9H
-COCH₂ C(CH₃)₃ (H4)	~2.3	Singlet	2H

Note: Predicted values are for guidance and may differ from experimental results. Coupling constants are expected to be in the typical range for alkyl groups (~7 Hz for the ethyl group).

Experimental Protocols

Specific experimental protocols for the acquisition of spectroscopic data for 5,5-Dimethyl-3-hexanone are not publicly documented. However, the following sections describe generalized procedures for the analysis of a ketone sample using MS, ¹³C-NMR, and ¹H-NMR spectroscopy.

Mass Spectrometry (GC-MS)

A common method for analyzing volatile compounds like ketones is Gas Chromatography-Mass Spectrometry (GC-MS).

Workflow for GC-MS Analysis

Caption: Workflow for GC-MS analysis of a ketone sample.

Typical GC-MS Parameters:

• GC Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program: An initial temperature of 50°C, held for 2 minutes, then ramped to 250°C at a rate of 10°C/min.

• Injection Mode: Split or splitless, with an injection volume of 1 µL.

• MS Ionization: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectra are typically acquired for a sample dissolved in a deuterated solvent.

Workflow for NMR Analysis

Caption: General workflow for NMR spectroscopic analysis.

Typical ¹³C-NMR Parameters:

• Spectrometer Frequency: 100-150 MHz.

• Solvent: Chloroform-d (CDCl₃).

• Pulse Program: Standard proton-decoupled ¹³C experiment.

• Number of Scans: 128 or more to achieve adequate signal-to-noise ratio.

• Relaxation Delay: 2 seconds.

Typical ¹H-NMR Parameters:

• Spectrometer Frequency: 400-600 MHz.

• Solvent: Chloroform-d (CDCl₃).

• Number of Scans: 8-16.

• Relaxation Delay: 1-2 seconds.

Logical Relationship of Spectroscopic Data

The combination of MS, ¹³C-NMR, and ¹H-NMR data provides a comprehensive structural elucidation of 5,5-Dimethyl-3-hexanone.

Caption: Logical flow of spectroscopic data for structural elucidation.

This guide serves as a foundational resource for professionals working with 5,5-Dimethyl-3-hexanone. While predicted data is a valuable tool in the absence of experimental spectra, it is recommended to confirm these findings with acquired experimental data whenever possible.

An In-Depth NMR Analysis of 5,5-Dimethyl-3-hexanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) spectroscopy of 5,5-dimethyl-3-hexanone. This document offers predicted ¹H and ¹³C NMR data, detailed experimental protocols for acquiring such data, and a visual representation of the molecular structure with corresponding NMR assignments. This guide is intended to serve as a valuable resource for researchers and professionals in the fields of chemistry and drug development who utilize NMR spectroscopy for structural elucidation and quantitative analysis.

Predicted NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 5,5-dimethyl-3-hexanone. These predictions are based on established principles of NMR spectroscopy, including the analysis of chemical shifts, spin-spin coupling, and signal integration, correlated with the molecular structure.

Table 1: Predicted ¹H NMR Data for 5,5-Dimethyl-3-hexanone (Solvent: CDCl₃, Reference: TMS)

Signal Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-1 (CH₃)	1.05	Triplet (t)	7.4	3H
H-2 (CH₂)	2.45	Quartet (q)	7.4	2H
H-4 (CH₂)	2.30	Singlet (s)	-	2H
H-6 (3xCH₃)	0.95	Singlet (s)	-	9H

Table 2: Predicted ¹³C NMR Data for 5,5-Dimethyl-3-hexanone (Solvent: CDCl₃, Reference: TMS)

Carbon Assignment	Chemical Shift (δ, ppm)
C-1 (CH₃)	7.9
C-2 (CH₂)	35.5
C-3 (C=O)	211.0
C-4 (CH₂)	52.0
C-5 (C)	31.0
C-6 (3xCH₃)	29.5

Molecular Structure and NMR Signal Correlation

The following diagram illustrates the chemical structure of 5,5-dimethyl-3-hexanone, with each unique proton and carbon environment labeled to correspond with the predicted NMR data in the tables above.

Figure 1. Molecular structure of 5,5-dimethyl-3-hexanone with NMR assignments.

Experimental Protocols

The following section outlines a detailed methodology for the acquisition of ¹H and ¹³C NMR spectra for a liquid ketone sample such as 5,5-dimethyl-3-hexanone.

Sample Preparation

• Sample Purity: Ensure the 5,5-dimethyl-3-hexanone sample is of high purity to avoid interference from impurity signals in the NMR spectrum.

• Solvent Selection: Use a deuterated solvent, typically deuterated chloroform (CDCl₃), as it is a good solvent for many organic molecules and its residual proton signal is well-characterized.

• Sample Concentration: Prepare a solution by dissolving approximately 5-20 mg of the liquid ketone in 0.6-0.7 mL of the deuterated solvent directly in a clean, dry 5 mm NMR tube.

• Internal Standard: For precise chemical shift referencing, add a small amount of tetramethylsilane (TMS) to the solution. TMS provides a sharp singlet at 0.00 ppm in both ¹H and ¹³C NMR spectra.

• Homogenization: After adding the solvent and internal standard, cap the NMR tube and gently invert it several times to ensure the solution is homogeneous.

NMR Data Acquisition

The following is a generalized workflow for acquiring ¹H and ¹³C NMR spectra. Specific parameters may need to be optimized based on the spectrometer and the sample concentration.

Figure 2. General workflow for NMR analysis of a liquid ketone.

¹H NMR Acquisition Parameters (Typical):

• Spectrometer Frequency: 400 MHz or higher for better resolution.

• Pulse Sequence: A standard single-pulse sequence (e.g., 'zg30').

• Number of Scans (NS): 8 to 16 scans are typically sufficient for a sample of this concentration.

• Relaxation Delay (D1): A delay of 1-2 seconds between scans is generally adequate.

• Acquisition Time (AQ): 2-4 seconds.

• Spectral Width (SW): A range of -2 to 12 ppm is appropriate for most organic molecules.

¹³C NMR Acquisition Parameters (Typical):

• Spectrometer Frequency: 100 MHz or higher.

• Pulse Sequence: A proton-decoupled single-pulse sequence (e.g., 'zgpg30') to simplify the spectrum to singlets.

• Number of Scans (NS): Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is required.

• Relaxation Delay (D1): 2 seconds.

• Spectral Width (SW): A range of 0 to 220 ppm is suitable for most organic compounds, including ketones.

Data Processing and Analysis

• Fourier Transformation: The raw data (Free Induction Decay, FID) is converted into a frequency-domain spectrum using a Fourier transform.

• Phase Correction: The phase of the spectrum is adjusted to ensure all peaks are in the positive absorptive mode.

• Baseline Correction: The baseline of the spectrum is corrected to be flat and at zero intensity.

• Referencing: The chemical shift axis is calibrated by setting the TMS signal to 0.00 ppm.

• Integration: For ¹H NMR, the area under each signal is integrated to determine the relative number of protons giving rise to that signal.

• Peak Picking and Analysis: The chemical shift, multiplicity, and coupling constants (for ¹H NMR) of each peak are determined and assigned to the corresponding nuclei in the molecule.

This comprehensive guide provides the necessary predicted data and procedural information for the NMR analysis of 5,5-dimethyl-3-hexanone, serving as a foundational resource for researchers and professionals in the chemical and pharmaceutical sciences.

An In-depth Technical Guide to the Infrared Spectrum Analysis of 5,5-Dimethyl-3-hexanone

This guide provides a detailed analysis of the infrared (IR) spectrum of 5,5-dimethyl-3-hexanone, tailored for researchers, scientists, and drug development professionals. It covers the theoretical principles of its IR spectrum, experimental protocols for acquiring the spectrum, and a logical workflow for its analysis.

Introduction to the Infrared Spectroscopy of Ketones

Infrared (IR) spectroscopy is a powerful analytical technique that probes the vibrational modes of molecules. When a molecule is irradiated with infrared light, it absorbs energy at specific frequencies corresponding to its natural vibrational frequencies. This absorption is dependent on the types of chemical bonds present and the overall molecular structure. For ketones like 5,5-dimethyl-3-hexanone, the most prominent feature in the IR spectrum is the carbonyl (C=O) stretching vibration.

5,5-Dimethyl-3-hexanone is a saturated aliphatic ketone. Its structure consists of a hexan-3-one backbone with two methyl groups attached to the fifth carbon atom. The key functional groups that give rise to characteristic IR absorptions are the carbonyl group (C=O) and the various carbon-hydrogen (C-H) and carbon-carbon (C-C) single bonds within the alkyl framework.

Predicted Infrared Spectrum of 5,5-Dimethyl-3-hexanone

While a publicly available, peer-reviewed IR spectrum for 5,5-dimethyl-3-hexanone with a detailed peak list is not readily accessible, its expected absorption frequencies can be accurately predicted based on the extensive literature on the IR spectroscopy of aliphatic ketones. The following table summarizes the anticipated major absorption bands, their corresponding vibrational modes, and the expected wavenumber ranges.

Wavenumber (cm⁻¹)	Vibrational Mode	Description
~1715	C=O stretch	Strong, sharp absorption characteristic of a saturated, acyclic ketone. This is often the most intense peak in the spectrum.
2960-2850	C-H stretch (sp³ C-H)	Multiple strong to medium absorptions arising from the symmetric and asymmetric stretching vibrations of the methyl (CH₃) and methylene (CH₂) groups in the molecule.
1470-1450	C-H bend (methylene and methyl)	Medium intensity absorptions due to the scissoring and asymmetric bending vibrations of the CH₂ and CH₃ groups.
1390-1365	C-H bend (methyl)	A characteristic medium intensity absorption due to the symmetric bending ("umbrella" mode) of the methyl groups. The presence of a tert-butyl group often results in a split peak or a strong, distinct absorption in this region.
~1170	C-C stretch	Weak to medium absorptions in the fingerprint region corresponding to the stretching of the carbon-carbon single bonds of the molecular skeleton.

Experimental Protocols

The acquisition of a high-quality IR spectrum of 5,5-dimethyl-3-hexanone, which is a liquid at room temperature, can be achieved using several standard techniques. The two most common methods are Attenuated Total Reflectance (ATR)-FTIR and transmission spectroscopy using a liquid cell.

Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

ATR-FTIR is a popular and convenient method for analyzing liquid samples due to its minimal sample preparation requirements.

Instrumentation:

• Fourier Transform Infrared (FTIR) spectrometer

• ATR accessory with a suitable crystal (e.g., diamond, zinc selenide)

Procedure:

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal. This will account for any atmospheric and instrumental absorptions.

• Sample Application: Place a small drop of 5,5-dimethyl-3-hexanone onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.

• Spectrum Acquisition: Acquire the sample spectrum. The number of scans can be adjusted to improve the signal-to-noise ratio; typically, 16 to 32 scans are sufficient.

• Data Processing: The instrument's software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol or acetone) and a soft, non-abrasive wipe to prevent cross-contamination.

Transmission Spectroscopy (Liquid Cell)

This traditional method involves placing a thin film of the liquid sample between two infrared-transparent salt plates.

Instrumentation:

• Fourier Transform Infrared (FTIR) spectrometer

• Demountable liquid cell with IR-transparent windows (e.g., NaCl, KBr)

• Pipette or syringe

Procedure:

• Cell Assembly: Assemble the liquid cell by placing a spacer of a known path length (e.g., 0.025 mm) between two clean, polished salt plates.

• Background Spectrum: Record a background spectrum of the empty, assembled cell.

• Sample Introduction: Introduce a few drops of 5,5-dimethyl-3-hexanone into one of the ports of the liquid cell using a pipette or syringe, ensuring no air bubbles are trapped in the light path.

• Spectrum Acquisition: Place the filled cell in the spectrometer's sample holder and acquire the IR spectrum.

• Data Processing: The final spectrum is obtained by ratioing the sample spectrum against the background spectrum.

• Cleaning: Disassemble the cell and thoroughly clean the salt plates with a dry, appropriate solvent. Store the plates in a desiccator to prevent damage from moisture.

Logical Workflow for IR Spectrum Analysis

The systematic analysis of an IR spectrum involves a series of logical steps, from initial data acquisition to final structural elucidation. The following diagram, generated using the DOT language, illustrates this workflow.

Caption: Figure 1: Logical Workflow for IR Spectral Analysis.

This comprehensive guide provides the foundational knowledge for understanding, acquiring, and interpreting the infrared spectrum of 5,5-dimethyl-3-hexanone. By following the detailed experimental protocols and the logical workflow for analysis, researchers can confidently utilize IR spectroscopy for the characterization and quality control of this and similar compounds.

Synthesis of 5,5-Dimethyl-3-hexanone: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 5,5-Dimethyl-3-hexanone, a valuable ketone intermediate in organic synthesis. This document details a reliable synthetic methodology, presents key experimental data in a structured format, and includes a visual representation of the synthetic pathway.

Introduction

5,5-Dimethyl-3-hexanone is a specialty chemical with applications in the synthesis of more complex organic molecules, including active pharmaceutical ingredients (APIs). Its unique tert-butyl group imparts specific steric and electronic properties to target molecules. This guide focuses on a robust and selective method for its preparation: the organocuprate-mediated acylation of pivaloyl chloride. This method is favored for its high yield and selectivity, avoiding the common side reaction of over-addition to form a tertiary alcohol, which can be problematic with more reactive organometallic reagents such as Grignard reagents.[1][2]

Physicochemical Data

The key physical and chemical properties of 5,5-Dimethyl-3-hexanone are summarized in the table below for easy reference.

Property	Value	Reference
IUPAC Name	5,5-dimethylhexan-3-one	[3]
CAS Number	5340-30-7	[3]
Molecular Formula	C8H16O	[3]
Molecular Weight	128.21 g/mol	[3]
Boiling Point	149.9 °C at 760 mmHg	[4]
Density	0.812 g/cm³	[4]

Synthetic Pathway

The synthesis of 5,5-Dimethyl-3-hexanone is achieved through the reaction of lithium dipropylcuprate with pivaloyl chloride. The overall reaction is depicted below.

Figure 1: Synthetic pathway for 5,5-Dimethyl-3-hexanone.

Experimental Protocol

The following is a detailed experimental protocol for the synthesis of 5,5-Dimethyl-3-hexanone.

Materials and Equipment:

• Three-necked round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

• Dry glassware

• Anhydrous diethyl ether (Et2O)

• Propyl bromide

• Lithium metal

• Copper(I) iodide

• Pivaloyl chloride

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Magnesium sulfate (MgSO4)

• Rotary evaporator

• Distillation apparatus

Procedure:

Part 1: Preparation of Lithium Dipropylcuprate (Gilman Reagent)

• To a dry, three-necked round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, add lithium metal (2.2 equivalents) and anhydrous diethyl ether.

• Cool the flask to 0 °C using an ice bath.

• Slowly add propyl bromide (2.0 equivalents) dissolved in anhydrous diethyl ether via a dropping funnel.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1 hour to ensure the formation of propyl lithium.

• In a separate flask, suspend copper(I) iodide (1.0 equivalent) in anhydrous diethyl ether and cool to -78 °C using a dry ice/acetone bath.

• Slowly transfer the prepared propyl lithium solution to the copper(I) iodide suspension via cannula.

• Allow the mixture to stir at -78 °C for 30 minutes to form the lithium dipropylcuprate solution.

Part 2: Synthesis of 5,5-Dimethyl-3-hexanone

• While maintaining the temperature of the lithium dipropylcuprate solution at -78 °C, slowly add pivaloyl chloride (1.0 equivalent) dissolved in anhydrous diethyl ether via a dropping funnel.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by carefully adding saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purify the crude product by distillation under atmospheric pressure to yield pure 5,5-Dimethyl-3-hexanone.

Characterization Data

The synthesized 5,5-Dimethyl-3-hexanone should be characterized by standard analytical techniques. The expected data is summarized below.

Technique	Expected Results
¹H NMR	δ (ppm): 2.4 (q, 2H), 2.2 (s, 2H), 1.1 (s, 9H), 1.0 (t, 3H)
¹³C NMR	δ (ppm): 215, 54, 42, 32, 30, 8
IR (Infrared)	Strong C=O stretch around 1715 cm⁻¹
Mass Spec (MS)	Molecular ion peak (M⁺) at m/z = 128

Discussion

The use of an organocuprate (Gilman reagent) is crucial for the successful synthesis of 5,5-Dimethyl-3-hexanone from pivaloyl chloride.[1] Unlike more reactive organometallic reagents such as Grignard reagents, which tend to add twice to acyl chlorides to produce tertiary alcohols, the less reactive organocuprates selectively add only once, stopping at the ketone stage.[1][2] This selectivity is key to achieving a high yield of the desired product. The reaction is typically carried out at low temperatures (-78 °C) to further control the reactivity and minimize side reactions. The workup procedure is standard for organometallic reactions and involves quenching with a mild acid source, followed by extraction and purification.

Conclusion

This technical guide outlines a reliable and efficient method for the synthesis of 5,5-Dimethyl-3-hexanone using an organocuprate reagent. The provided experimental protocol and characterization data will be a valuable resource for researchers and professionals in the fields of organic synthesis and drug development. The methodology described is scalable and provides a clear pathway to this important chemical intermediate.

References

• 1. Acyl Chlorides with Grignard and Gilman (Organocuprate) Reagents Chemistry Steps [chemistrysteps.com]
• 2. Acid Chloride to Ketone Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 3. 5,5-Dimethyl-3-hexanone | C8H16O | CID 219498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5,5-DIMETHYL-3-HEXANONE|5340-30-7 - MOLBASE Encyclopedia [m.molbase.com]

An In-depth Technical Guide to 5,5-Dimethyl-3-hexanone: Synonyms, Isomers, and Analytical Considerations

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5,5-dimethyl-3-hexanone, including its synonyms, structural isomers, and relevant physicochemical properties. Detailed experimental protocols for the synthesis and analysis of this and related ketones are presented to support research and development activities. This document aims to serve as a valuable resource for scientists and professionals engaged in chemical synthesis, analytical chemistry, and drug development by consolidating key data and methodologies.

Introduction

5,5-Dimethyl-3-hexanone, a ketone with the molecular formula C8H16O, is a valuable organic compound in various research and industrial applications. Its utility stems from its specific chemical structure, which imparts distinct physical and chemical properties. Understanding its characteristics, as well as those of its isomers, is crucial for its effective application and for the development of new synthetic methodologies and analytical techniques. This guide offers an in-depth exploration of 5,5-dimethyl-3-hexanone and its isomeric counterparts.

Synonym and Isomer Landscape

Synonyms

5,5-Dimethyl-3-hexanone is also known by the following names:

• Neopentyl ethyl ketone[1]

• 5,5-dimethylhexan-3-one[1]

Isomers of Dimethyl-hexanone

Several structural isomers of dimethyl-hexanone exist, each with a unique arrangement of the dimethyl substitution on the hexanone backbone. The properties of these isomers can vary significantly due to differences in steric hindrance and electronic effects. A list of prominent isomers is provided in the data section.

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of 5,5-Dimethyl-3-hexanone and its isomers. All data is presented to facilitate easy comparison.

Table 1: Physicochemical Properties of 5,5-Dimethyl-3-hexanone

Property	Value	Reference
CAS Number	5340-30-7	[1]
Molecular Formula	C8H16O	[1]
Molecular Weight	128.21 g/mol	[1]
Boiling Point	149.9 °C at 760 mmHg	[1]
Density	0.812 g/cm³	[1]
Flash Point	34.4 °C	[1]
Refractive Index	1.41	[1]

Table 2: Physicochemical Properties of Dimethyl-hexanone Isomers

Isomer	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)	Flash Point (°C)
4,5-Dimethyl-3-hexanone	12141739-68-4	C8H16O	128.21	-	-	-
2,5-Dimethyl-3-hexanone	1888-57-9	C8H16O	128.21	148	0.809	34.2
2,2-Dimethyl-3-hexanone	5405-79-8	C8H16O	128.21	145.85	0.8105	-
2,4-Dimethyl-3-hexanone	18641-70-8	C8H16O	128.21	149.6	0.809	34.2
4,4-Dimethyl-3-hexanone	19550-14-2	C8H16O	128.21	-	-	-
3,4-Dimethyl-2-hexanone	19550-10-8	C8H16O	128.21	-	-	-

Experimental Protocols

Synthesis of 5,5-Dimethyl-3-hexanone via Grignard Reaction

This protocol describes a general procedure for the synthesis of sterically hindered ketones, such as 5,5-dimethyl-3-hexanone, using a Grignard reagent.

Materials:

• 1-Bromo-2,2-dimethylpropane (neopentyl bromide)

• Magnesium turnings

• Anhydrous diethyl ether

• Propanoyl chloride

• Dry ice/acetone bath

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware for inert atmosphere reactions (Schlenk line, oven-dried glassware)

Procedure:

• Preparation of the Grignard Reagent:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings.

  • Add a small crystal of iodine to initiate the reaction.

  • Dissolve 1-bromo-2,2-dimethylpropane in anhydrous diethyl ether and add it to the dropping funnel.

  • Add a small portion of the bromide solution to the magnesium turnings. The reaction should start, as indicated by the disappearance of the iodine color and gentle refluxing. If the reaction does not start, gentle heating may be applied.

  • Once the reaction has initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent (neopentylmagnesium bromide).

• Acylation Reaction:

  • Cool the Grignard reagent solution to -78 °C using a dry ice/acetone bath.

  • Dissolve propanoyl chloride in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the propanoyl chloride solution dropwise to the cold Grignard reagent with vigorous stirring. Maintain the temperature below -70 °C during the addition.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2 hours.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench it by the dropwise addition of a saturated aqueous ammonium chloride solution.

  • Separate the organic layer. Extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic layers and wash with brine, then dry over anhydrous magnesium sulfate.

  • Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by fractional distillation to obtain pure 5,5-dimethyl-3-hexanone.

Analysis of Dimethyl-hexanone Isomers by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for the separation and identification of C8H16O ketone isomers.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Capillary column: A non-polar or medium-polarity column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating these isomers.

GC Conditions:

• Injector Temperature: 250 °C

• Injection Mode: Split (e.g., 50:1 split ratio) or splitless, depending on the sample concentration.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 150 °C at a rate of 10 °C/min.

  • Hold at 150 °C for 5 minutes.

• Transfer Line Temperature: 280 °C

MS Conditions:

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 40 to 200.

• Solvent Delay: 3 minutes.

Sample Preparation:

• Dissolve the sample mixture of ketones in a suitable volatile solvent (e.g., dichloromethane or diethyl ether) to a final concentration of approximately 1 mg/mL.

• Inject 1 µL of the prepared sample into the GC-MS.

Data Analysis:

• Identify the individual isomers based on their retention times and the fragmentation patterns in their mass spectra. The mass spectrum of 5,5-dimethyl-3-hexanone will show a molecular ion peak at m/z 128, with characteristic fragments corresponding to the loss of alkyl groups.

Visualizations

Structural Isomerism of Dimethyl-hexanones

The following diagram illustrates the structural relationships between 5,5-dimethyl-3-hexanone and its isomers.

Caption: Structural isomers of dimethyl-hexanone sharing the same molecular formula.

Experimental Workflow for GC-MS Analysis

The diagram below outlines the general workflow for the analysis of volatile organic compounds, such as dimethyl-hexanone isomers, using GC-MS.

Caption: General workflow for the GC-MS analysis of ketone isomers.

Conclusion

This technical guide has provided a detailed overview of 5,5-dimethyl-3-hexanone and its isomers, presenting key data in a structured format for easy reference. The inclusion of detailed, adaptable experimental protocols for both synthesis and analysis aims to equip researchers and professionals with the practical knowledge required for their work. The provided visualizations of isomeric relationships and analytical workflows further clarify these concepts. This guide serves as a foundational resource for further investigation and application of these valuable chemical compounds.

References

• 1. 2,5-DIMETHYL-3-HEXANONE(1888-57-9) 1H NMR spectrum [chemicalbook.com]

Safety and Handling of 5,5-Dimethyl-3-hexanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and toxicological considerations for 5,5-Dimethyl-3-hexanone. The information is intended to support risk assessment and ensure safe laboratory practices for professionals working with this compound.

Chemical and Physical Properties

5,5-Dimethyl-3-hexanone is a flammable liquid with a molecular weight of 128.21 g/mol .[1] A summary of its key physical and chemical properties is presented in Table 1.

Property	Value	Source
Molecular Formula	C8H16O	PubChem[1]
Molecular Weight	128.21 g/mol	PubChem[1]
CAS Number	5340-30-7	PubChem[1]
Appearance	Colorless liquid	ECHEMI
Boiling Point	149.9 °C at 760 mmHg	MOLBASE Encyclopedia
Flash Point	34.4 °C	MOLBASE Encyclopedia
Density	0.812 g/cm³	MOLBASE Encyclopedia

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 5,5-Dimethyl-3-hexanone is classified as a flammable liquid and is associated with skin, eye, and respiratory irritation.

Hazard Class	Category	Hazard Statement
Flammable liquids	3	H226: Flammable liquid and vapor
Skin corrosion/irritation	2	H315: Causes skin irritation
Serious eye damage/eye irritation	2A	H319: Causes serious eye irritation
Specific target organ toxicity, single exposure; Respiratory tract irritation	3	H335: May cause respiratory irritation

Source: PubChem

Experimental Protocols for Safety Assessment

The following sections detail the standardized experimental protocols that are used to assess the safety and toxicity of chemicals such as 5,5-Dimethyl-3-hexanone.

Acute Oral Toxicity

The acute oral toxicity of a substance is typically determined using one of the OECD test guidelines: 420 (Fixed Dose Procedure), 423 (Acute Toxic Class Method), or 425 (Up-and-Down Procedure). These methods are designed to estimate the LD50 (the dose lethal to 50% of a test population) or to classify the substance into a specific toxicity category.

Methodology (OECD TG 423 - Acute Toxic Class Method):

• Animals: Healthy, young adult rats of a single sex (usually females) are used.

• Housing and Feeding: Animals are housed in appropriate conditions with access to food and water, except for a brief fasting period before administration of the test substance.

• Dose Administration: The test substance is administered orally in a stepwise procedure using a minimum number of animals per step. The starting dose is selected from a series of fixed dose levels (5, 50, 300, 2000, or 5000 mg/kg body weight).

• Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for at least 14 days.

• Endpoint: The absence or presence of compound-related mortality at a given dose determines the next step and ultimately allows for classification of the substance.

Dermal Irritation/Corrosion

The potential for a substance to cause skin irritation or corrosion is assessed using OECD Test Guideline 404.

Methodology (OECD TG 404):

• Animals: The albino rabbit is the preferred species for this test.[2]

• Application: A single dose of the test substance (0.5 mL for liquids or 0.5 g for solids) is applied to a small area of shaved skin (approximately 6 cm²).[2] The area is then covered with a semi-occlusive dressing.

• Exposure: The exposure duration is typically 4 hours.[2]

• Observation: After the exposure period, the dressing is removed, and the skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours, and up to 14 days to assess the reversibility of any effects.[3]

• Scoring: The severity of the skin reactions is scored, and the substance is classified based on the mean scores for erythema and edema.[2]

Eye Irritation/Corrosion

The potential for a substance to cause eye irritation or corrosion is evaluated according to OECD Test Guideline 405.[4]

Methodology (OECD TG 405):

• Animals: Healthy, young adult albino rabbits are used.[4]

• Application: A single dose of the test substance (0.1 mL for liquids or not more than 100 mg for solids) is instilled into the conjunctival sac of one eye of the animal. The other eye serves as a control.

• Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival redness and swelling at 1, 24, 48, and 72 hours after application, and observations may continue for up to 21 days to assess reversibility.[4]

• Scoring: The severity of the eye lesions is scored, and the substance is classified based on the nature and reversibility of the observed effects.[4]

Flash Point Determination

The flash point of a flammable liquid is determined using a standardized method such as ASTM D93, which describes the Pensky-Martens closed-cup test.

Methodology (ASTM D93):

• Apparatus: A Pensky-Martens closed-cup tester is used.

• Procedure: A sample of the substance is heated in a closed cup at a specified rate while being stirred. An ignition source is periodically introduced into the vapor space above the liquid.

• Endpoint: The flash point is the lowest temperature at which the vapors of the substance ignite to produce a flash.

Potential Metabolism and Toxicological Pathways (Hypothetical)

While specific metabolic data for 5,5-Dimethyl-3-hexanone are not available, a hypothetical metabolic pathway can be proposed based on the metabolism of other aliphatic ketones and the known neurotoxicity of certain hexacarbon compounds. The neurotoxicity of solvents like n-hexane and methyl n-butyl ketone is attributed to their metabolic conversion to γ-diketones, such as 2,5-hexanedione. These γ-diketones can react with primary amine groups on proteins, leading to protein cross-linking and neurotoxicity.

Given its structure, 5,5-Dimethyl-3-hexanone is a ketone. A plausible metabolic pathway could involve hydroxylation at the carbon atom adjacent to the carbonyl group (α-carbon) or at other positions on the alkyl chain, followed by further oxidation. However, due to the presence of the t-butyl group, the formation of a neurotoxic γ-diketone metabolite is less likely compared to linear hexacarbons. Further research is needed to elucidate the specific metabolic fate and potential for neurotoxicity of 5,5-Dimethyl-3-hexanone.

Safe Handling and Storage

Engineering Controls:

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Use explosion-proof equipment.

• Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles or a face shield.

• Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe shoes.

• Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an organic vapor cartridge.

Handling:

• Keep away from heat, sparks, open flames, and other ignition sources.

• Ground and bond containers and receiving equipment to prevent static discharge.

• Use non-sparking tools.

• Avoid contact with skin, eyes, and clothing.

• Avoid inhalation of vapors.

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Store away from incompatible materials such as oxidizing agents.

Visualizations

Figure 1: Experimental workflow for safety assessment.

Figure 2: Hypothetical metabolic pathway for 5,5-Dimethyl-3-hexanone.

References

• 1. 5,5-Dimethyl-3-hexanone | C8H16O | CID 219498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. oecd.org [oecd.org]
• 3. Acute Dermal Irritation OECD 404 - Altogen Labs [altogenlabs.com]
• 4. oecd.org [oecd.org]

5,5-Dimethyl-3-hexanone: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for 5,5-Dimethyl-3-hexanone, tailored for researchers, scientists, and professionals in drug development. This document summarizes key quantitative data, outlines experimental protocols for safety and hazard assessment, and visualizes important safety information.

Core Data Presentation

The following tables provide a structured summary of the known physical, chemical, and safety data for 5,5-Dimethyl-3-hexanone.

Table 1: Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C₈H₁₆O	PubChem[1]
Molecular Weight	128.21 g/mol	PubChem[1]
Boiling Point	175 °C / 347 °F	Fisher Scientific[2]
Flash Point	59 °C / 138.2 °F	Fisher Scientific[2]
Specific Gravity	0.91 g/cm³	Fisher Scientific[2]
Vapor Pressure	Data not available
Autoignition Temperature	Data not available
Upper Explosion Limit	Data not available
Lower Explosion Limit	Data not available

Table 2: GHS Hazard Classification

Hazard Class	GHS Code	Description	Source
Flammable liquids	H226	Flammable liquid and vapor	PubChem[1]
Skin corrosion/irritation	H315	Causes skin irritation	PubChem[1]
Serious eye damage/eye irritation	H319	Causes serious eye irritation	PubChem[1]
Specific target organ toxicity — single exposure	H335	May cause respiratory irritation	PubChem[1]

Experimental Protocols

Acute Dermal Irritation/Corrosion (Following OECD Guideline 404)

The potential of 5,5-Dimethyl-3-hexanone to cause skin irritation is typically assessed using the following protocol:

• Test System: The albino rabbit is the recommended species for this test.

• Preparation of the Animal: Approximately 24 hours before the test, the fur on the dorsal area of the trunk of the test animals is clipped.

• Application of the Test Substance: A small amount (0.5 mL for liquids or 0.5 g for solids) of the test substance is applied to a small area (approximately 6 cm²) of the clipped skin and covered with a gauze patch and non-irritating tape.

• Exposure Duration: The test substance is typically left in contact with the skin for 4 hours.

• Observation: After the exposure period, the patch is removed, and the skin is wiped to remove any residual test substance. The skin is then examined for signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

• Scoring: The severity of the skin reactions is scored according to a standardized grading system.

Acute Inhalation Toxicity (Following OECD Guideline 403)

To determine the potential for toxicity upon inhalation, a study following OECD Guideline 403 would be conducted[1][2][3][4][5]:

• Test System: The rat is the preferred species for this test.

• Exposure Method: The animals are exposed to the test substance as a vapor in a whole-body or nose-only inhalation chamber.

• Concentration and Duration: A limit test may be performed at a concentration of 20 mg/L for vapors, or a series of concentrations may be tested for a fixed duration, typically 4 hours[6].

• Observations: Animals are observed for signs of toxicity during and after exposure for a period of 14 days. Observations include changes in skin and fur, eyes, and mucous membranes, as well as respiratory, circulatory, autonomic and central nervous system, and somatomotor activity and behavior pattern.

• Data Collection: Mortality, body weight changes, and any signs of toxicity are recorded. At the end of the observation period, all animals are subjected to a gross necropsy.

Mandatory Visualization

The following diagram illustrates the key hazard classifications for 5,5-Dimethyl-3-hexanone, providing a clear visual representation of its primary safety concerns.

Caption: Hazard profile of 5,5-Dimethyl-3-hexanone.

References

• 1. catalog.labcorp.com [catalog.labcorp.com]
• 2. oecd.org [oecd.org]
• 3. Acute Inhalation Toxicity OECD 403 - Altogen Labs [altogenlabs.com]
• 4. Acute Inhalation Toxicity OECD 403 - Toxicology IND Services [toxicology-ind.com]
• 5. oecd.org [oecd.org]
• 6. download.basf.com [download.basf.com]

Potential Applications of 5,5-Dimethyl-3-hexanone in Organic Chemistry: A Technical Guide

Disclaimer: This technical guide outlines the potential applications of 5,5-Dimethyl-3-hexanone in organic chemistry based on established principles and the known reactivity of structurally similar, sterically hindered ketones. As of the latest literature search, specific peer-reviewed studies detailing the reactions and applications of 5,5-Dimethyl-3-hexanone are limited. Therefore, the experimental protocols and quantitative data presented herein are illustrative and based on general procedures for the reaction classes discussed. Researchers should consider these as starting points for experimental design, with the understanding that optimization will be necessary.

Introduction to 5,5-Dimethyl-3-hexanone

5,5-Dimethyl-3-hexanone, also known as ethyl neopentyl ketone, is an aliphatic ketone with the chemical formula C8H16O. Its structure features a sterically demanding tert-butyl group adjacent to the carbonyl functionality, which significantly influences its reactivity. This steric hindrance can offer unique selectivity in various organic transformations, making it an interesting, albeit challenging, substrate for synthetic chemists.

Table 1: Physicochemical Properties of 5,5-Dimethyl-3-hexanone

Property	Value
Molecular Formula	C8H16O
Molar Mass	128.21 g/mol
IUPAC Name	5,5-dimethylhexan-3-one
CAS Number	5340-30-7
Appearance	Colorless liquid
Boiling Point	152 °C
Density	0.814 g/mL

Potential Synthetic Applications

The presence of a bulky tert-butyl group makes 5,5-Dimethyl-3-hexanone less susceptible to nucleophilic attack directly at the carbonyl carbon and influences the regioselectivity of reactions involving the α-carbons.

Enolate Formation and Subsequent Alkylation

The formation of an enolate is a fundamental transformation for ketones, opening avenues for carbon-carbon bond formation at the α-position. For an unsymmetrical ketone like 5,5-Dimethyl-3-hexanone, the regioselectivity of enolate formation is a key consideration.

Under kinetic control (strong, bulky, non-nucleophilic base at low temperature, e.g., Lithium diisopropylamide (LDA) at -78 °C), deprotonation is expected to occur at the less sterically hindered α-carbon (C4), leading to the formation of the kinetic enolate. Conversely, under thermodynamic control (weaker base at higher temperatures allowing for equilibration), the more substituted, thermodynamically more stable enolate may be formed, although the steric bulk of the tert-butyl group might still favor the less substituted enolate.

Diagram 1: Regioselective Enolate Formation.

Experimental Protocol (General for Kinetic Alkylation):

• A solution of diisopropylamine (1.1 eq) in anhydrous THF is cooled to -78 °C under an inert atmosphere.

• n-Butyllithium (1.0 eq) is added dropwise, and the solution is stirred for 30 minutes to generate LDA.

• A solution of 5,5-Dimethyl-3-hexanone (1.0 eq) in anhydrous THF is added dropwise to the LDA solution at -78 °C.

• The reaction mixture is stirred for 1-2 hours to ensure complete enolate formation.

• An electrophile (e.g., an alkyl halide, 1.1 eq) is added, and the reaction is allowed to slowly warm to room temperature overnight.

• The reaction is quenched with saturated aqueous ammonium chloride solution and extracted with an organic solvent.

• The combined organic layers are washed, dried, and concentrated under reduced pressure. The product is then purified by column chromatography.

Table 2: Predicted Products of Enolate Alkylation

Electrophile	Predicted Major Product (from Kinetic Enolate)
Methyl Iodide	4,5,5-Trimethyl-3-hexanone
Benzyl Bromide	4-Benzyl-5,5-dimethyl-3-hexanone
Allyl Bromide	4-Allyl-5,5-dimethyl-3-hexanone

Baeyer-Villiger Oxidation

The Baeyer-Villiger oxidation is a powerful tool for the conversion of ketones to esters. The regioselectivity of this reaction is governed by the migratory aptitude of the groups attached to the carbonyl carbon. The general order of migratory aptitude is: tertiary alkyl > secondary alkyl > phenyl > primary alkyl > methyl.

For 5,5-Dimethyl-3-hexanone, the two groups are an ethyl group (primary alkyl) and a neopentyl group (primary alkyl, but with a quaternary center at the β-position). Due to the greater electron-donating ability and potential for stabilization of a partial positive charge during the rearrangement, the neopentyl group is expected to have a higher migratory aptitude than the ethyl group.

Diagram 2: Predicted Baeyer-Villiger Oxidation.

Experimental Protocol (General):

• 5,5-Dimethyl-3-hexanone (1.0 eq) is dissolved in a suitable solvent such as dichloromethane or chloroform.

• A peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA, 1.1-1.5 eq), is added portion-wise at 0 °C.

• The reaction mixture is stirred at room temperature and monitored by TLC.

• Upon completion, the reaction is quenched with a reducing agent (e.g., aqueous sodium sulfite) to destroy excess peroxide.

• The mixture is washed with a basic solution (e.g., aqueous sodium bicarbonate) to remove the carboxylic acid byproduct.

• The organic layer is dried, concentrated, and the resulting ester is purified by distillation or column chromatography.

Wittig Reaction

The Wittig reaction provides a reliable method for the synthesis of alkenes from ketones. The steric hindrance around the carbonyl group in 5,5-Dimethyl-3-hexanone might slow down the reaction rate but is not expected to prevent it entirely, especially with reactive, non-stabilized ylides.

5,5-Dimethyl-3-hexanone as a fragrance ingredient

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current scientific knowledge regarding 5,5-Dimethyl-3-hexanone (CAS 5340-30-7). While the compound is structurally related to ketones known to possess fragrance properties, a thorough review of publicly available scientific literature and databases reveals a significant lack of information regarding its specific application as a fragrance ingredient. This document summarizes the known chemical and physical properties of 5,5-Dimethyl-3-hexanone and highlights the current data gap in the field of fragrance science. This information is intended to serve as a foundational resource for researchers and professionals who may be investigating this and related molecules.

Chemical Identity and Physical Properties

5,5-Dimethyl-3-hexanone, also known as neopentyl ethyl ketone, is a simple aliphatic ketone.[1] Its fundamental properties are summarized below.

Table 1: Chemical Identifiers for 5,5-Dimethyl-3-hexanone

Identifier	Value
CAS Number	5340-30-7[1][2]
Molecular Formula	C8H16O[1][2]
IUPAC Name	5,5-dimethylhexan-3-one[2]
Synonyms	Neopentyl ethyl ketone[1]
Molecular Weight	128.21 g/mol [2]

Table 2: Physicochemical Properties of 5,5-Dimethyl-3-hexanone

Property	Value	Source
Density	0.812 g/cm³	[1]
Boiling Point	149.9 °C at 760 mmHg	[1]
Flash Point	34.4 °C	[1]
Vapor Pressure	3.94 mmHg at 25°C	[1]
Refractive Index	1.41	[1]

A visual representation of the chemical structure of 5,5-Dimethyl-3-hexanone is provided below.

Chemical structure of 5,5-Dimethyl-3-hexanone.

Fragrance Properties: A Data Gap

A comprehensive search of scientific literature and fragrance industry databases reveals a notable absence of information on the specific fragrance or olfactory properties of 5,5-Dimethyl-3-hexanone. There is no publicly available data regarding its odor profile, sensory analysis, or typical use levels in fragrance formulations. This lack of information suggests that 5,5-Dimethyl-3-hexanone is not a commonly utilized or well-characterized fragrance ingredient.

For context, other isomers such as 2,5-Dimethyl-3-hexanone are noted for their use in fragrances. However, the specific placement of the dimethyl groups at the 5-position in 5,5-Dimethyl-3-hexanone likely has a significant impact on its molecular shape and, consequently, its interaction with olfactory receptors. Without empirical data, any assumptions about its scent characteristics would be purely speculative.

Synthesis and Spectroscopic Data

Information regarding the synthesis of 5,5-Dimethyl-3-hexanone is not widely available in the public domain, though it can be procured from various chemical suppliers.[3] Spectroscopic data, which is crucial for the unambiguous identification of the compound, is available through chemical databases. This data would be essential for any researcher working with this molecule.

Safety and Toxicology

Limited safety and toxicological data for 5,5-Dimethyl-3-hexanone is available from chemical suppliers and databases. As with any chemical, it should be handled with appropriate care in a laboratory setting, following standard safety protocols.

Conclusion for the Researcher

For researchers, scientists, and drug development professionals, 5,5-Dimethyl-3-hexanone represents a molecule with a defined chemical structure but a largely uncharacterized profile in the context of fragrance science. The absence of data on its olfactory properties presents a clear knowledge gap. This could be an area for novel research, including:

• Chemical Synthesis: Development and documentation of an efficient synthetic route.

• Sensory Analysis: Conducting formal sensory panel evaluations to characterize its odor profile, if any.

• Olfactory Receptor Studies: Investigating the potential interactions of 5,5-Dimethyl-3-hexanone with olfactory receptors to understand the structure-activity relationship.

This technical guide serves to summarize the existing, albeit limited, knowledge of 5,5-Dimethyl-3-hexanone and to highlight the opportunities for future research in the field of fragrance chemistry.

References

• 1. chemnet.com [chemnet.com]
• 2. 5,5-Dimethyl-3-hexanone | C8H16O | CID 219498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5340-30-7 5,5-dimethylhexan-3-one, CasNo.5340-30-7 HENAN NEW BLUE CHEMICAL CO.,LTD China (Mainland) [newblue.lookchem.com]

The Photochemistry of Aliphatic Ketones: A Technical Guide for Researchers

Abstract

This technical guide provides an in-depth exploration of the photochemical properties of aliphatic ketones, tailored for researchers, scientists, and professionals in drug development. Aliphatic ketones, upon absorption of ultraviolet radiation, undergo a variety of well-defined photochemical reactions, primarily the Norrish Type I and Type II pathways. These reactions are not only of fundamental interest but also offer significant synthetic utility, enabling the construction of complex molecular architectures and the development of photolabile protecting groups. This document details the fundamental principles of electronic excitation, reaction mechanisms, and factors influencing reaction pathways. It presents key quantitative data in structured tables, outlines detailed experimental protocols for photochemical analysis, and uses visualizations to clarify complex processes, offering a comprehensive resource for leveraging ketone photochemistry in research and development.

Fundamental Principles of Ketone Photochemistry

The photochemistry of aliphatic ketones is initiated by the absorption of ultraviolet (UV) light, typically in the 270–280 nm range for saturated ketones, which corresponds to the energy required to promote a non-bonding electron from the oxygen atom to the antibonding π* orbital of the carbonyl group (an n → π* transition).[1] This excitation elevates the molecule from its electronic ground state (S₀) to the first excited singlet state (S₁).

From the S₁ state, the molecule can undergo several processes:

• Fluorescence: Radiative decay back to the S₀ state, which is generally inefficient for aliphatic ketones.

• Internal Conversion (IC): Non-radiative decay to the S₀ state.

• Intersystem Crossing (ISC): A spin-forbidden transition to the first excited triplet state (T₁). Due to the small energy gap between the S₁ and T₁ states of ketones, intersystem crossing is a highly efficient process.[1]

Most of the significant photochemistry of aliphatic ketones originates from the longer-lived and more stable triplet (T₁) state.

Caption: Simplified Jablonski diagram for an aliphatic ketone.

Primary Photochemical Reactions

The excited triplet state of an aliphatic ketone is a diradical species, with radical character on both the carbonyl carbon and oxygen. This electronic configuration dictates its reactivity, leading to two primary reaction pathways named after Ronald G. W. Norrish.

Norrish Type I Reaction (α-Cleavage)

The Norrish Type I reaction involves the homolytic cleavage of the carbon-carbon bond adjacent (in the α-position) to the carbonyl group.[2][3] This α-cleavage can occur from either the S₁ or T₁ state, though the triplet state is more common, and results in the formation of an acyl radical and an alkyl radical.[3] In the case of unsymmetrical ketones, cleavage preferentially occurs to form the more stable alkyl radical.

The resulting radical pair can then undergo several secondary reactions:

• Decarbonylation: The acyl radical loses a molecule of carbon monoxide (CO) to form a second alkyl radical. The two alkyl radicals can then combine or disproportionate.

• Recombination: The initial acyl and alkyl radicals can recombine, regenerating the starting ketone.

• Intramolecular Abstraction: The radicals can abstract hydrogen atoms from each other or from the solvent, leading to an aldehyde and an alkane, or a ketene and an alkane.[2]

For cyclic ketones, α-cleavage results in a single biradical species, which can undergo intramolecular reactions to form unsaturated aldehydes, ketenes, or undergo decarbonylation to form cyclic or unsaturated hydrocarbons.[3]

References

• 1. Photochemistry of Carbonyl Compound, Norrish type I and Type II Reaction | PPTX [slideshare.net]
• 2. Norrish reaction - Wikipedia [en.wikipedia.org]
• 3. m.youtube.com [m.youtube.com]

Protocols & Analytical Methods

Experimental protocol for the synthesis of 5,5-Dimethyl-3-hexanone

Abstract

This application note provides a detailed experimental protocol for the synthesis of 5,5-dimethyl-3-hexanone. The described method utilizes the reaction of a Gilman reagent, lithium di(tert-butyl)cuprate, with propanoyl chloride. This organocuprate-based approach offers a reliable and selective route to the target ketone, minimizing the over-addition often observed with more reactive organometallic reagents like Grignard reagents. This protocol is intended for researchers and professionals in organic synthesis and drug development.

Introduction

5,5-Dimethyl-3-hexanone is a ketone of interest in various fields of chemical research. The synthesis of ketones is a fundamental transformation in organic chemistry. While numerous methods exist, the use of organocuprates, also known as Gilman reagents, for the acylation of acyl chlorides provides a highly efficient and selective pathway.[1][2][3] Organocuprates are less reactive than organolithium or Grignard reagents, which allows for the reaction to selectively stop at the ketone stage without proceeding to the tertiary alcohol.[1][3] This protocol details the preparation of lithium di(tert-butyl)cuprate and its subsequent reaction with propanoyl chloride to yield 5,5-dimethyl-3-hexanone.

Data Presentation

Parameter	Value	Reference
Molecular Formula	C8H16O	[4]
Molecular Weight	128.21 g/mol	[4]
Boiling Point	~151-153 °C (estimated)
Density	~0.81 g/cm³ (estimated)
Expected Yield	70-85%	Based on similar reactions
Purity (by GC)	>95%
¹H NMR (CDCl₃, 400 MHz)	δ 2.4 (q, 2H), 2.2 (s, 2H), 1.05 (t, 3H), 0.95 (s, 9H)	Predicted
¹³C NMR (CDCl₃, 100 MHz)	δ 212.0, 54.0, 44.0, 35.0, 30.0, 8.0	Predicted
IR (neat, cm⁻¹)	~1715 (C=O stretch)

Experimental Protocol

This protocol is adapted from a general procedure for the synthesis of ketones from acyl chlorides using organocuprates.

Materials:

• tert-Butyllithium (t-BuLi) in pentane (1.7 M)

• Copper(I) iodide (CuI)

• Propanoyl chloride

• Anhydrous diethyl ether (Et₂O)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas (inert atmosphere)

Equipment:

• Schlenk line or glovebox for inert atmosphere operations

• Round-bottom flasks

• Syringes and needles

• Magnetic stirrer and stir bars

• Low-temperature bath (e.g., dry ice/acetone)

• Separatory funnel

• Rotary evaporator

• Glassware for distillation

Procedure:

Part 1: Preparation of Lithium di(tert-butyl)cuprate (Gilman Reagent)

• Under an inert atmosphere (Argon or Nitrogen), add copper(I) iodide (1.90 g, 10.0 mmol) to a dry 100 mL round-bottom flask equipped with a magnetic stir bar.

• Add anhydrous diethyl ether (40 mL) to the flask.

• Cool the stirred suspension to -78 °C using a dry ice/acetone bath.

• Slowly add tert-butyllithium solution (11.8 mL of a 1.7 M solution in pentane, 20.0 mmol) dropwise to the cold suspension. The mixture should change color, indicating the formation of the organocuprate.

• Allow the reaction mixture to stir at -78 °C for 30 minutes to ensure complete formation of the Gilman reagent.

Part 2: Reaction with Propanoyl Chloride

• In a separate dry flask, prepare a solution of propanoyl chloride (0.87 mL, 10.0 mmol) in anhydrous diethyl ether (10 mL).

• Slowly add the propanoyl chloride solution dropwise to the freshly prepared lithium di(tert-butyl)cuprate solution at -78 °C.

• After the addition is complete, allow the reaction mixture to stir at -78 °C for 1 hour.

• Remove the cooling bath and allow the reaction to warm to room temperature and stir for an additional 1 hour.

Part 3: Work-up and Purification

• Quench the reaction by slowly adding 20 mL of saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel.

• Extract the aqueous layer with diethyl ether (3 x 30 mL).

• Combine the organic layers and wash with saturated aqueous ammonium chloride solution (2 x 20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate using a rotary evaporator.

• Purify the crude product by distillation to obtain pure 5,5-dimethyl-3-hexanone.

Experimental Workflow

Caption: Experimental workflow for the synthesis of 5,5-Dimethyl-3-hexanone.

Safety Precautions

• Organolithium reagents such as tert-butyllithium are extremely pyrophoric and should be handled with extreme care under an inert atmosphere.

• All glassware must be thoroughly dried before use.

• The reaction should be performed in a well-ventilated fume hood.

• Appropriate personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

References

• 1. youtube.com [youtube.com]
• 2. Khan Academy [khanacademy.org]
• 3. youtube.com [youtube.com]
• 4. Preparation of Alkanes using Coupling of Alkyl Halides with Organometalli.. [askfilo.com]

Application Note: HPLC Analysis of 5,5-Dimethyl-3-hexanone and its Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction

5,5-Dimethyl-3-hexanone is a ketone of interest in various fields, including organic synthesis and as a potential building block in drug discovery. Accurate and reliable quantification of this compound and its derivatives is crucial for reaction monitoring, purity assessment, and quality control. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique well-suited for this purpose. However, aliphatic ketones like 5,5-Dimethyl-3-hexanone lack a strong chromophore, making direct UV detection challenging.

To overcome this limitation, a common and effective strategy is pre-column derivatization with 2,4-dinitrophenylhydrazine (DNPH).[1][2][3][4] This reaction introduces a dinitrophenylhydrazone moiety, which is highly responsive to UV detection at approximately 360 nm, significantly enhancing the sensitivity and selectivity of the analysis. This application note provides a detailed protocol for the HPLC analysis of 5,5-Dimethyl-3-hexanone and its derivatives following derivatization with DNPH.

Principle of the Method

The carbonyl group of 5,5-Dimethyl-3-hexanone reacts with DNPH in an acidic medium to form the corresponding 2,4-dinitrophenylhydrazone derivative. This derivative is then separated from other components by reversed-phase HPLC and quantified using a UV detector. The separation is typically achieved on a C18 column using a gradient of acetonitrile and water as the mobile phase.

Experimental Protocols

1. Materials and Reagents

• 5,5-Dimethyl-3-hexanone (analytical standard)

• 2,4-Dinitrophenylhydrazine (DNPH), HPLC grade

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Hydrochloric Acid (HCl), concentrated, analytical grade

• Methanol, HPLC grade

• Syringe filters, 0.45 µm PTFE

2. Equipment

• HPLC system with a gradient pump, autosampler, column thermostat, and UV-Vis or Diode Array Detector (DAD)

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Analytical balance

• Volumetric flasks and pipettes

• pH meter

• Vortex mixer

• Heating block or water bath

3. Preparation of Solutions

• DNPH Derivatizing Reagent: Dissolve 150 mg of DNPH in 50 mL of acetonitrile. Add 0.5 mL of concentrated HCl and sonicate for 5 minutes. This solution should be prepared fresh and protected from light.

  • Safety Note: DNPH is a potentially explosive solid when dry and should be handled with care. It is also toxic and a suspected carcinogen. Always wear appropriate personal protective equipment (PPE).

• Standard Stock Solution of 5,5-Dimethyl-3-hexanone: Accurately weigh approximately 10 mg of 5,5-Dimethyl-3-hexanone and dissolve it in 10 mL of acetonitrile to obtain a stock solution of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with acetonitrile to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

4. Derivatization Protocol

• Pipette 1.0 mL of each working standard solution or sample solution into separate vials.

• Add 1.0 mL of the DNPH derivatizing reagent to each vial.

• Cap the vials tightly and vortex for 30 seconds.

• Heat the vials at 60°C for 30 minutes using a heating block or water bath.

• Allow the vials to cool to room temperature.

• If necessary, dilute the derivatized solution with acetonitrile to bring the concentration within the calibration range.

• Filter the derivatized solution through a 0.45 µm syringe filter into an HPLC vial before analysis.

5. HPLC Analysis Protocol

• Set up the HPLC system with the parameters outlined in Table 1.

• Equilibrate the column with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

• Inject the prepared standards and samples.

• Monitor the separation at 360 nm.

• Identify the peak corresponding to the 5,5-Dimethyl-3-hexanone-DNPH derivative based on the retention time of the standard.

• Construct a calibration curve by plotting the peak area versus the concentration of the standards.

• Determine the concentration of 5,5-Dimethyl-3-hexanone in the samples by interpolating their peak areas from the calibration curve.

Data Presentation

Table 1: Proposed HPLC Method Parameters

Parameter	Value
Column	C18 Reversed-Phase, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient Program	0-2 min: 60% B2-15 min: 60% to 90% B15-18 min: 90% B18-18.1 min: 90% to 60% B18.1-25 min: 60% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	360 nm
Injection Volume	10 µL
Run Time	25 minutes

Mandatory Visualization

Caption: Experimental workflow for the HPLC analysis of 5,5-Dimethyl-3-hexanone.

Expected Results

The derivatization of 5,5-Dimethyl-3-hexanone with DNPH is expected to yield a single, sharp peak in the chromatogram. The retention time will be dependent on the exact HPLC conditions but is anticipated to be in the mid-to-late region of the gradient, given the nonpolar nature of the C8 ketone derivative. The method should exhibit good linearity over the specified concentration range, with a correlation coefficient (r²) > 0.999. The limit of detection (LOD) and limit of quantification (LOQ) are expected to be in the low ng/mL range, demonstrating the high sensitivity of this method.

This application note provides a comprehensive and detailed protocol for the sensitive and reliable analysis of 5,5-Dimethyl-3-hexanone and its derivatives by HPLC with UV detection. The pre-column derivatization with DNPH is a crucial step that enables the quantification of this non-chromophoric ketone with high accuracy and precision. The proposed method is suitable for a wide range of applications in research, development, and quality control.

References

• 1. agilent.com [agilent.com]
• 2. epa.gov [epa.gov]
• 3. agilent.com [agilent.com]
• 4. csus.edu [csus.edu]

Application Notes and Protocols: The Strategic Use of 5,5-Dimethyl-3-hexanone in Grignard Reactions for Drug Development

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of 5,5-dimethyl-3-hexanone in Grignard reactions, a key transformation for the synthesis of sterically hindered tertiary alcohols. Such structures are of significant interest in medicinal chemistry and drug development due to their potential for improved metabolic stability and favorable physicochemical properties.

Introduction to Grignard Reactions with Sterically Hindered Ketones

The Grignard reaction is a fundamental carbon-carbon bond-forming reaction in organic synthesis, involving the addition of an organomagnesium halide (Grignard reagent) to a carbonyl group. When a ketone, such as 5,5-dimethyl-3-hexanone, is used as the electrophile, the reaction yields a tertiary alcohol. The significant steric hindrance around the carbonyl group in 5,5-dimethyl-3-hexanone, conferred by the bulky tert-butyl group, presents unique challenges and opportunities in synthesis design. Careful control of reaction conditions is crucial to favor the desired nucleophilic addition over potential side reactions like enolization and reduction.

Relevance in Drug Development: The Value of Hindered Tertiary Alcohols

In the landscape of drug discovery, the incorporation of tertiary alcohols, particularly those with significant steric bulk, can offer several advantages. Primary and secondary alcohols are often susceptible to metabolic oxidation, leading to rapid clearance and potential formation of reactive metabolites. Tertiary alcohols, by virtue of their structure, are resistant to oxidation at the carbinol carbon. Furthermore, the steric shielding provided by bulky substituents can hinder enzymatic conjugation (e.g., glucuronidation), further enhancing the metabolic stability of a drug candidate. This improved metabolic profile can lead to better pharmacokinetic properties, such as a longer half-life and increased oral bioavailability. The strategic synthesis of hindered tertiary alcohols from ketones like 5,5-dimethyl-3-hexanone is therefore a valuable tool for medicinal chemists aiming to optimize the ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties of lead compounds.

Experimental Protocols

General Considerations for Grignard Reactions

Grignard reagents are highly reactive and sensitive to protic solvents (e.g., water, alcohols). Therefore, all reactions must be conducted under anhydrous conditions using dry glassware and solvents. Diethyl ether and tetrahydrofuran (THF) are common solvents for Grignard reactions as they are aprotic and can solvate the magnesium species.

Protocol 1: Synthesis of 3,5,5-Trimethyl-3-hexanol via Grignard Reaction

This protocol details the reaction of 5,5-dimethyl-3-hexanone with methylmagnesium bromide to yield 3,5,5-trimethyl-3-hexanol.

Materials:

• 5,5-Dimethyl-3-hexanone

• Methylmagnesium bromide (solution in diethyl ether)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Magnesium sulfate (anhydrous)

• Three-neck round-bottom flask

• Dropping funnel

• Reflux condenser

• Magnetic stirrer

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• Reaction Setup: A three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a drying tube, and a dropping funnel is assembled and flame-dried under a stream of inert gas.

• Reagent Addition: The flask is charged with a solution of methylmagnesium bromide in diethyl ether under an inert atmosphere.

• Substrate Addition: 5,5-dimethyl-3-hexanone, dissolved in anhydrous diethyl ether, is added to the dropping funnel.

• Reaction: The solution of 5,5-dimethyl-3-hexanone is added dropwise to the stirred Grignard reagent at a rate that maintains a gentle reflux. After the addition is complete, the reaction mixture is stirred at room temperature for an additional 2-3 hours to ensure complete conversion.

• Quenching: The reaction is carefully quenched by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride while cooling the flask in an ice bath.

• Work-up: The resulting mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted twice with diethyl ether.

• Drying and Concentration: The combined organic extracts are dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by distillation or column chromatography to yield pure 3,5,5-trimethyl-3-hexanol.

Quantitative Data

The following table summarizes the reactants, conditions, and expected outcomes for the synthesis of 3,5,5-trimethyl-3-hexanol.

Reactant 1	Reactant 2	Solvent	Reaction Time	Temperature	Product	Yield (%)	Purity (%)
5,5-Dimethyl-3-hexanone	Methylmagnesium bromide	Anhydrous Diethyl Ether	3 hours	Room Temperature	3,5,5-Trimethyl-3-hexanol	85-95	>98

Spectroscopic Data for 3,5,5-Trimethyl-3-hexanol

Analysis	Expected Data
¹H NMR (CDCl₃)	δ (ppm): ~3.4 (s, 1H, -OH), 1.4-1.6 (m, 2H, -CH₂-), 1.2 (s, 3H, -CH₃), 0.9 (s, 9H, -C(CH₃)₃)
¹³C NMR (CDCl₃)	δ (ppm): ~75 (C-OH), ~50 (quaternary C), ~40 (-CH₂-), ~30 (-C(CH₃)₃), ~25 (-CH₃)
IR (neat)	ν (cm⁻¹): ~3400 (broad, O-H stretch), ~2960 (C-H stretch), ~1365 (C-H bend)
Mass Spec (EI)	m/z: [M-CH₃]⁺, [M-H₂O]⁺, and other characteristic fragments.

Signaling Pathways and Logical Relationships

The following diagrams illustrate the general mechanism of the Grignard reaction and a typical experimental workflow.

Caption: General mechanism of a Grignard reaction with a ketone.

Caption: Experimental workflow for a Grignard synthesis.

Application Notes and Protocols for the Enzymatic Reduction of 5,5-Dimethyl-3-hexanone

Topic: 5,5-Dimethyl-3-hexanone as a Substrate in Enzymatic Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction

5,5-Dimethyl-3-hexanone is an aliphatic ketone characterized by significant steric hindrance around the carbonyl group due to the presence of a tert-butyl moiety. This structural feature presents a challenge for traditional chemical reductions, often requiring harsh conditions and leading to a lack of stereoselectivity. Biocatalytic reduction using enzymes, particularly alcohol dehydrogenases (ADHs), offers a promising green and highly selective alternative for the synthesis of the corresponding chiral alcohol, (S)- or (R)-5,5-Dimethyl-3-hexanol. These chiral alcohols can serve as valuable building blocks in the synthesis of pharmaceuticals and other fine chemicals.

This document provides detailed application notes and protocols for the use of 5,5-Dimethyl-3-hexanone as a substrate in enzymatic reactions, focusing on its reduction by alcohol dehydrogenases.

Principle of the Reaction

Alcohol dehydrogenases (ADHs) are oxidoreductases that catalyze the reversible reduction of ketones to secondary alcohols.[1][2] The reaction requires a hydride donor, typically the reduced form of nicotinamide adenine dinucleotide (NADH) or nicotinamide adenine dinucleotide phosphate (NADPH). Due to the high cost of these cofactors, a cofactor regeneration system is almost always employed in preparative-scale reactions. This can be achieved by using a sacrificial co-substrate, such as isopropanol, and the same ADH (substrate-coupled regeneration) or a second enzyme system, like glucose/glucose dehydrogenase (GDH) or formate/formate dehydrogenase (FDH) (enzyme-coupled regeneration).[3]

The stereochemical outcome of the reduction is determined by the specific ADH used, with different enzymes exhibiting distinct stereopreferences, often following Prelog's rule to yield the (S)-alcohol or anti-Prelog's rule to yield the (R)-alcohol.[4]

Recommended Biocatalysts

• Alcohol Dehydrogenase from Lactobacillus brevis (ADH-LB): Known for its broad substrate specificity and ability to reduce a variety of aryl-alkyl and aliphatic ketones.[1]

• Alcohol Dehydrogenase from Thermoanaerobacter sp. (ADH-T): A thermophilic enzyme that can be advantageous for reactions at elevated temperatures to improve substrate solubility and reaction rates.

• Alcohol Dehydrogenase from Rhodococcus ruber (ADH-A): Often exhibits high enantioselectivity in the reduction of bulky ketones.

Quantitative Data Summary

The following table summarizes representative quantitative data for the enzymatic reduction of sterically hindered ketones by alcohol dehydrogenases. This data can serve as a reference for expected performance with 5,5-Dimethyl-3-hexanone.

Enzyme	Substrate	Co-substrate/Cofactor Regeneration	Conversion (%)	Enantiomeric Excess (ee, %)	Product Configuration	Reference
ADH-LB	4-tert-butyl acetophenone	Isopropanol/NADPH	>99	>99	(S)	[5]
ADH-T	Acetophenone	Isopropanol/NADPH	>99	>99	(R)	[6]
ADH from Pyrococcus furiosus	2-Hexanone	Isopropanol/NADPH	-	Moderate	(S)	[7]
ADH from Thermoanaerobium brockii	2-Hexanone	Isopropanol/NADPH	High	-	(S)	[8]

Experimental Protocols

Protocol 1: Screening of Alcohol Dehydrogenases for the Reduction of 5,5-Dimethyl-3-hexanone

This protocol outlines a small-scale screening experiment to identify active ADHs and determine the stereochemical outcome of the reduction.

Materials:

• 5,5-Dimethyl-3-hexanone

• Alcohol Dehydrogenases (e.g., ADH-LB, ADH-T, ADH-A)

• NADPH or NADH

• Phosphate buffer (100 mM, pH 7.0)

• Isopropanol (for cofactor regeneration)

• Ethyl acetate

• Anhydrous sodium sulfate

• Microcentrifuge tubes (1.5 mL)

• Thermomixer or incubator shaker

• Gas chromatograph with a chiral column (e.g., a cyclodextrin-based column)

Procedure:

• Prepare a stock solution of 5,5-Dimethyl-3-hexanone (100 mM) in isopropanol.

• In a 1.5 mL microcentrifuge tube, combine:

  • 800 µL of 100 mM phosphate buffer (pH 7.0)

  • 100 µL of isopropanol

  • 50 µL of the 5,5-Dimethyl-3-hexanone stock solution (final concentration: 5 mM)

  • 1 mg of NADPH or NADH

  • 1-2 mg of the selected ADH lyophilizate.

• Prepare a negative control reaction without the enzyme.

• Incubate the tubes at 30°C (or the optimal temperature for the specific ADH) with shaking (e.g., 700 rpm) for 24 hours.

• After incubation, add 500 µL of ethyl acetate to each tube and vortex thoroughly to extract the product.

• Centrifuge the tubes to separate the phases.

• Carefully transfer the upper organic layer to a new tube containing a small amount of anhydrous sodium sulfate to remove residual water.

• Analyze the organic extract by chiral gas chromatography to determine the conversion and enantiomeric excess of the 5,5-Dimethyl-3-hexanol product.

Protocol 2: Preparative Scale Reduction of 5,5-Dimethyl-3-hexanone

This protocol describes a larger-scale reaction for the synthesis of 5,5-Dimethyl-3-hexanol using the best-performing ADH from the screening.

Materials:

• 5,5-Dimethyl-3-hexanone

• Selected Alcohol Dehydrogenase

• NADPH or NADH

• Glucose

• Glucose Dehydrogenase (GDH)

• Phosphate buffer (100 mM, pH 7.0)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Glass reaction vessel with magnetic stirring

• pH meter and controller (optional)

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• In a 100 mL reaction vessel, dissolve 5,5-Dimethyl-3-hexanone (e.g., 1 g, 7.8 mmol) in a minimal amount of a water-miscible co-solvent like isopropanol or DMSO if necessary.

• Add 50 mL of 100 mM phosphate buffer (pH 7.0).

• Add the cofactor (NADH or NADPH, e.g., 20 mg).

• Add glucose (e.g., 1.5 equivalents, 2.1 g, 11.7 mmol) as the co-substrate for cofactor regeneration.

• Add Glucose Dehydrogenase (GDH, e.g., 200 units).

• Initiate the reaction by adding the selected ADH (e.g., 50 mg of lyophilizate).

• Stir the reaction mixture at a constant temperature (e.g., 30°C) for 24-48 hours. Monitor the progress of the reaction by taking small aliquots, extracting them with ethyl acetate, and analyzing by GC or TLC.[5]

• Upon completion, saturate the aqueous phase with sodium chloride to facilitate extraction.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous magnesium sulfate.[5]

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purify the resulting crude 5,5-Dimethyl-3-hexanol by silica gel column chromatography.

• Characterize the final product by NMR and determine the enantiomeric excess by chiral GC analysis.

Visualizations

Experimental Workflow

Caption: Workflow for the enzymatic reduction of 5,5-Dimethyl-3-hexanone.

Cofactor Regeneration Cycle

Caption: Enzyme-coupled cofactor regeneration for ADH-catalyzed ketone reduction.

General Metabolic Fate of Xenobiotic Alcohols

References

• 1. Alcohol dehydrogenase - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. ADH, Alcohol dehydrogenase [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. jps.usm.my [jps.usm.my]
• 8. researchgate.net [researchgate.net]

Application Note: Stereoselective Reduction of 5,5-Dimethyl-3-hexanone

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed guide on the methods and protocols for the stereoselective reduction of the prochiral ketone, 5,5-Dimethyl-3-hexanone, to its corresponding chiral alcohol, (S)- or (R)-5,5-Dimethyl-3-hexanol. This document outlines various methodologies, presents expected outcomes in a tabular format, and provides a detailed experimental protocol for a common enantioselective reduction technique.

Introduction

The stereoselective reduction of prochiral ketones is a critical transformation in organic synthesis, particularly in the pharmaceutical industry for the production of chiral building blocks and active pharmaceutical ingredients. 5,5-Dimethyl-3-hexanone, a ketone with a sterically demanding tert-butyl group, presents a unique challenge for achieving high stereoselectivity. The differentiation between the ethyl and tert-butyl substituents flanking the carbonyl group requires a highly selective catalytic system. This application note explores several effective methods for the stereoselective reduction of this "bulky-bulky" ketone.

Data Presentation: Methods for Stereoselective Ketone Reduction

The following table summarizes various catalytic and stoichiometric methods applicable to the stereoselective reduction of ketones like 5,5-Dimethyl-3-hexanone. The choice of method will depend on the desired enantiomer, required scale, and available resources.

Method	Reducing Agent	Catalyst/Auxiliary	Solvent(s)	Temperature (°C)	Typical Stereoselectivity (% ee or dr)
CBS Reduction	Borane (BH₃)	(S)- or (R)-Me-CBS (Corey-Bakshi-Shibata) Catalyst	THF, DCM	-78 to 25	>90% ee
Noyori Hydrogenation	H₂ or HCOOH/NEt₃	Ru(II)-TsDPEN complexes	MeOH, EtOH	25 to 80	>95% ee
Enzymatic Reduction	Isopropanol (cosubstrate)	Ketoreductases (KREDs) / Alcohol Dehydrogenases (ADHs)	Buffer/Organic	25 to 40	>99% ee
Chiral Hydride Reagents	-	Alpine Borane® or (R/S)-BINAL-H	THF	-100 to -78	80-95% ee
Diastereoselective Reduction (with chiral auxiliary)	NaBH₄, LiAlH₄	Chiral auxiliary attached to the ketone	Various	-78 to 25	>90% dr

Experimental Protocol: Corey-Bakshi-Shibata (CBS) Reduction

This protocol provides a general procedure for the enantioselective reduction of a ketone using a chiral oxazaborolidine catalyst, commonly known as the CBS reduction. This method is widely used for its high enantioselectivity and predictable stereochemical outcome.[1][2][3]

Materials:

• 5,5-Dimethyl-3-hexanone

• (R)- or (S)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-dimethyl sulfide complex (BMS, ~10 M) or Borane-THF complex (1 M in THF)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (NaCl) solution (brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Syringes and needles

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: A dry 100 mL round-bottom flask equipped with a magnetic stir bar is placed under an inert atmosphere.

• Addition of Catalyst and Ketone: To the flask, add anhydrous THF (20 mL). Then, add the (S)- or (R)-2-Methyl-CBS-oxazaborolidine solution (1.0 mmol, 1.0 mL of 1 M solution). Cool the solution to the desired temperature (e.g., 0 °C or -20 °C) in an appropriate cooling bath. Add 5,5-Dimethyl-3-hexanone (10.0 mmol) dropwise to the stirred catalyst solution.

• Addition of Borane: Slowly add the borane solution (BMS or Borane-THF, ~12 mmol) dropwise to the reaction mixture over a period of 30 minutes, ensuring the internal temperature does not rise significantly.

• Reaction Monitoring: Stir the reaction mixture at the same temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to confirm the consumption of the starting ketone.

• Quenching the Reaction: Once the reaction is complete (typically 1-2 hours), slowly and carefully add methanol (5 mL) dropwise to quench the excess borane. (Caution: Hydrogen gas evolution).

• Workup: Allow the mixture to warm to room temperature. Add 1 M HCl (10 mL) and stir for 30 minutes. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with a suitable organic solvent such as diethyl ether or ethyl acetate (3 x 20 mL).

• Washing: Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (20 mL) and brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification and Analysis: Purify the crude alcohol by flash column chromatography on silica gel. Determine the enantiomeric excess (% ee) of the product by chiral HPLC or GC analysis.

Visualizations

Caption: General experimental workflow.

Caption: CBS reduction mechanism.

References

• 1. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 2. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Corey-Bakshi-Shibata (CBS) Reduction | Chem-Station Int. Ed. [en.chem-station.com]

Application Notes and Protocols for 5,5-Dimethyl-3-hexanone in Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a summary of the known physicochemical properties of 5,5-Dimethyl-3-hexanone and explores its potential, though currently undocumented, use as a non-polar solvent in various spectroscopic applications. Due to a lack of specific experimental data for this solvent in spectroscopic literature, this guide offers general protocols and considerations based on the properties of similar aliphatic ketones.

Introduction

5,5-Dimethyl-3-hexanone is a non-polar aliphatic ketone. The selection of an appropriate solvent is critical in spectroscopy to ensure that the solvent itself does not interfere with the analysis of the analyte. An ideal spectroscopic solvent should be transparent in the spectral region of interest, chemically inert, and capable of dissolving the sample. While the specific applications of 5,5-Dimethyl-3-hexanone in spectroscopy are not well-documented, its properties as a non-polar ketone suggest potential utility in UV-Vis, fluorescence, and NMR spectroscopy for non-polar analytes.

Physicochemical Properties

A summary of the available quantitative data for 5,5-Dimethyl-3-hexanone is presented in Table 1. These properties are essential for its consideration as a spectroscopic solvent.

Table 1: Physicochemical Properties of 5,5-Dimethyl-3-hexanone

Property	Value	Reference
Molecular Formula	C₈H₁₆O	[1]
Molecular Weight	128.21 g/mol	[1]
Density	0.812 g/cm³
Boiling Point	149.9 °C at 760 mmHg
Refractive Index	1.41
UV Cutoff	Not experimentally determined; estimated to be around 330 nm based on similar ketones.
Dielectric Constant	Not experimentally determined.

Potential Spectroscopic Applications

Based on its non-polar nature and the general characteristics of aliphatic ketones, 5,5-Dimethyl-3-hexanone could theoretically be employed in the following spectroscopic techniques.

UV-Visible (UV-Vis) Spectroscopy

Principle: UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a sample. The choice of solvent is critical to ensure it is transparent in the wavelength range where the analyte absorbs.

Considerations for 5,5-Dimethyl-3-hexanone:

• UV Cutoff: Aliphatic ketones typically have a UV cutoff around 330 nm due to the n→π* transition of the carbonyl group. This would make 5,5-Dimethyl-3-hexanone suitable for analyzing compounds that absorb in the visible region (>330 nm).

• Solvent Polarity: As a non-polar solvent, it would be appropriate for dissolving non-polar chromophores.

General Protocol for UV-Vis Analysis:

• Solvent Purity: Ensure the 5,5-Dimethyl-3-hexanone is of spectroscopic grade to avoid interference from impurities.

• Blank Measurement: Record a baseline spectrum of the solvent in a cuvette to account for any background absorbance.

• Sample Preparation: Prepare a dilute solution of the non-polar analyte in 5,5-Dimethyl-3-hexanone.

• Sample Measurement: Record the absorption spectrum of the sample.

• Data Analysis: Subtract the blank spectrum from the sample spectrum to obtain the true absorbance of the analyte.

Caption: General workflow for UV-Vis spectroscopy.

Fluorescence Spectroscopy

Principle: Fluorescence spectroscopy measures the emission of light from a sample after it has absorbed light. The solvent can influence the fluorescence quantum yield and emission spectrum.

Considerations for 5,5-Dimethyl-3-hexanone:

• Solvent Effects: Non-polar solvents generally have minimal interaction with the fluorophore, leading to sharper emission spectra compared to polar solvents.

• Quenching: The carbonyl group of the ketone could potentially quench the fluorescence of certain analytes. This needs to be evaluated on a case-by-case basis.

General Protocol for Fluorescence Analysis:

• Solvent Purity: Use high-purity, fluorescence-grade 5,5-Dimethyl-3-hexanone.

• Blank Measurement: Measure the fluorescence emission of the solvent alone to check for background fluorescence.

• Sample Preparation: Prepare a very dilute solution of the non-polar fluorophore in the solvent to avoid inner filter effects.

• Excitation and Emission Scan: Determine the optimal excitation wavelength and measure the emission spectrum.

• Data Analysis: Correct the spectra for instrument response and solvent background.

Caption: General workflow for fluorescence spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy provides detailed information about the structure of molecules by observing the behavior of atomic nuclei in a magnetic field. The solvent should not have signals that overlap with the analyte signals.

Considerations for 5,5-Dimethyl-3-hexanone:

• Proton Signals: 5,5-Dimethyl-3-hexanone has several proton signals which would interfere with the analysis of a sample. For use as an NMR solvent, a deuterated version (where hydrogens are replaced by deuterium) would be necessary.

• Solvent for Non-polar Analytes: A deuterated version could be a suitable solvent for non-polar compounds that are not soluble in more common deuterated solvents like chloroform-d or benzene-d6.

General Protocol for NMR Analysis (Hypothetical for a Deuterated Version):

• Solvent Selection: Use deuterated 5,5-Dimethyl-3-hexanone-dₓ.

• Sample Preparation: Dissolve the analyte in the deuterated solvent. Add a small amount of a reference standard (e.g., TMS).

• NMR Experiment: Acquire the desired NMR spectra (e.g., ¹H, ¹³C).

• Data Processing: Process the raw data (Fourier transform, phasing, baseline correction).

• Spectral Analysis: Analyze the chemical shifts, coupling constants, and integrations to determine the molecular structure.

Caption: General workflow for NMR spectroscopy.

Safety and Handling

5,5-Dimethyl-3-hexanone is a flammable liquid and should be handled with appropriate safety precautions in a well-ventilated fume hood. Personal protective equipment (gloves, safety glasses) should be worn at all times.

Conclusion

While 5,5-Dimethyl-3-hexanone possesses the general characteristics of a non-polar solvent suitable for certain spectroscopic applications, a notable lack of specific studies limits its current practical use. The high estimated UV cutoff is a significant limitation for UV-Vis spectroscopy. However, for specific applications requiring a non-polar ketone with its particular solubility characteristics, it may be a viable option, provided its spectroscopic properties are thoroughly characterized beforehand. Further research is needed to establish its precise UV cutoff, dielectric constant, and to explore its utility in specific spectroscopic protocols.

References

• 1. 5,5-Dimethyl-3-hexanone | C8H16O | CID 219498 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application of 5,5-Dimethyl-3-hexanone in Flavor and Fragrance Research

Introduction

5,5-Dimethyl-3-hexanone (CAS No. 5340-30-7) is an aliphatic ketone with potential applications in the flavor and fragrance industry. Ketones are a significant class of compounds that contribute to the aroma profiles of a wide variety of foods and natural products.[1] This document provides an overview of the known characteristics of 5,5-Dimethyl-3-hexanone, along with detailed protocols for its synthesis, purification, and sensory evaluation to guide researchers and professionals in drug development and flavor and fragrance research.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 5,5-Dimethyl-3-hexanone is presented in Table 1. This data is essential for handling, storage, and for the design of analytical procedures.

Property	Value	Reference
CAS Number	5340-30-7	--INVALID-LINK--
Molecular Formula	C₈H₁₆O	--INVALID-LINK--
Molecular Weight	128.21 g/mol	--INVALID-LINK--
Appearance	Colorless to pale yellow liquid	Inferred from similar compounds
Boiling Point	151-152 °C (predicted)	--INVALID-LINK--
Density	0.815 g/cm³ (predicted)	--INVALID-LINK--
Solubility	Soluble in organic solvents, limited solubility in water	Inferred from similar compounds

Application Notes

While specific organoleptic data for 5,5-Dimethyl-3-hexanone is not extensively documented in publicly available literature, general characteristics of aliphatic ketones suggest potential flavor and fragrance profiles. Aliphatic ketones are known to contribute a range of notes, including fruity, floral, and buttery aromas. For instance, other hexanones and related ketones are utilized for their sweet, fruity, and waxy notes.

The application of 5,5-Dimethyl-3-hexanone in flavor and fragrance formulations would require a thorough sensory evaluation to characterize its specific profile and determine its odor and taste thresholds. Its structural similarity to other commercially available ketones suggests it may be a valuable component in the creation of complex flavor and fragrance compositions.

Experimental Protocols

Protocol 1: Synthesis of 5,5-Dimethyl-3-hexanone via Oxidation of 5,5-Dimethyl-3-hexanol

This protocol describes a general method for the synthesis of a ketone by the oxidation of a secondary alcohol.

Materials:

• 5,5-Dimethyl-3-hexanol

• Pyridinium chlorochromate (PCC) or other suitable oxidizing agent

• Dichloromethane (anhydrous)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

• Sodium bisulfite solution

• Sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

Procedure:

• Dissolve 5,5-Dimethyl-3-hexanol in anhydrous dichloromethane in a round-bottom flask under an inert atmosphere.

• Add pyridinium chlorochromate (PCC) in one portion.

• Stir the mixture at room temperature for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.

• Wash the filtrate sequentially with sodium bisulfite solution, sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 5,5-Dimethyl-3-hexanone.

• Confirm the structure and purity of the final product using NMR and GC-MS analysis.

References

• 1. Olfactory Psychometric Functions for Homologous 2-Ketones - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Mechanistic Studies of 5,5-Dimethyl-3-hexanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,5-Dimethyl-3-hexanone is a ketone with potential applications in various fields of chemical and biological research. To facilitate investigation into its mechanistic action, this document provides a summary of its known physicochemical properties and a series of detailed, hypothetical experimental protocols. These protocols outline a strategic workflow to assess its cytotoxic, antioxidant, and signaling pathway modulatory effects, providing a foundational framework for researchers to initiate their own studies.

Physicochemical Properties of 5,5-Dimethyl-3-hexanone

A comprehensive understanding of the physicochemical properties of 5,5-Dimethyl-3-hexanone is crucial for designing and interpreting mechanistic studies. The following table summarizes key data for this compound.

Property	Value	Source
Molecular Formula	C8H16O	PubChem
Molecular Weight	128.21 g/mol	PubChem
CAS Number	5340-30-7	PubChem
Appearance	Colorless to Light yellow clear liquid	Guidechem
Boiling Point	153-154 °C	Sigma-Aldrich
Density	0.816 g/mL at 25 °C	Sigma-Aldrich
Solubility	Soluble in organic solvents.	Inferred from properties

Proposed Experimental Workflow for Mechanistic Investigation

Given the limited availability of mechanistic data for 5,5-Dimethyl-3-hexanone, a logical experimental workflow is proposed to elucidate its biological activities. This workflow is designed to first assess its general cytotoxicity, then explore potential antioxidant effects, and finally, to investigate its impact on specific cellular signaling pathways.

Caption: Proposed workflow for the mechanistic study of 5,5-Dimethyl-3-hexanone.

Experimental Protocols

Cell Viability Assessment: MTT Assay

This protocol is designed to determine the cytotoxic effects of 5,5-Dimethyl-3-hexanone on a selected cell line and to establish the half-maximal inhibitory concentration (IC50).

Materials:

• Human cancer cell line (e.g., HeLa, A549)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• 5,5-Dimethyl-3-hexanone

• Dimethyl sulfoxide (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere.

• Compound Treatment: Prepare a stock solution of 5,5-Dimethyl-3-hexanone in DMSO. Serially dilute the stock solution in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 100, 1000 µM). The final DMSO concentration should not exceed 0.5%.

• Remove the old medium from the wells and add 100 µL of the prepared compound dilutions. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration to determine the IC50 value.

Caption: Workflow for the MTT cell viability assay.

Antioxidant Activity: DPPH Radical Scavenging Assay

This protocol assesses the free radical scavenging activity of 5,5-Dimethyl-3-hexanone.

Materials:

• 5,5-Dimethyl-3-hexanone

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol

• Ascorbic acid (positive control)

• 96-well plate

• Microplate reader

Procedure:

• DPPH Solution Preparation: Prepare a 0.1 mM solution of DPPH in methanol.

• Sample Preparation: Prepare various concentrations of 5,5-Dimethyl-3-hexanone and ascorbic acid in methanol.

• Assay: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each sample concentration.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm. A blank (methanol only) and a control (DPPH solution with methanol) should be included.

• Data Analysis: Calculate the percentage of radical scavenging activity using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

Signaling Pathway Analysis: Western Blotting

This protocol is designed to investigate the effect of 5,5-Dimethyl-3-hexanone on the expression and phosphorylation status of key proteins in a signaling pathway of interest (e.g., MAPK/ERK pathway).

Materials:

• Cell line of interest

• 5,5-Dimethyl-3-hexanone

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-ERK, anti-phospho-ERK, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Treat cells with sub-lethal concentrations of 5,5-Dimethyl-3-hexanone for a specified time. After treatment, wash the cells with cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer and separate them by SDS-PAGE.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest (e.g., anti-phospho-ERK) overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with other antibodies (e.g., anti-total-ERK and anti-β-actin for loading control).

Caption: General workflow for Western Blot analysis.

Conclusion

The provided application notes and protocols offer a structured approach for researchers to begin to unravel the mechanistic details of 5,5-Dimethyl-3-hexanone. By systematically evaluating its effects on cell viability, antioxidant potential, and key signaling pathways, a comprehensive understanding of its biological activity can be established, paving the way for potential applications in drug development and other scientific disciplines.

Kinetic Analysis of Reactions with 5,5-Dimethyl-3-hexanone: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,5-Dimethyl-3-hexanone is a ketone of interest in various chemical syntheses. Understanding the kinetics of its reactions is crucial for process optimization, mechanistic elucidation, and the development of novel chemical entities. This document provides a framework for the kinetic analysis of reactions involving 5,5-Dimethyl-3-hexanone. While specific kinetic data for this compound is not extensively available in published literature, this guide offers generalized protocols and application notes that can be adapted for its study. The methodologies described are based on common kinetic analysis techniques for ketones.

General Methodologies for Kinetic Studies of Ketone Reactions

The kinetic analysis of reactions involving ketones like 5,5-Dimethyl-3-hexanone typically involves monitoring the change in concentration of a reactant or product over time. Common analytical techniques for this purpose include:

• Spectrophotometry (UV-Vis, IR): If a reactant or product has a distinct chromophore or vibrational band, its concentration can be monitored by measuring absorbance at a specific wavelength.

• Chromatography (GC, HPLC): These techniques are used to separate and quantify the components of a reaction mixture at different time points. This is particularly useful for complex reactions with multiple products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can be used for in-situ monitoring of reaction kinetics by tracking the disappearance of reactant signals and the appearance of product signals.

• Titration Methods: For reactions that involve the consumption or production of an acid or base, titration can be used to determine the concentration of the species of interest.

Application Note 1: Kinetic Analysis of the Oxidation of 5,5-Dimethyl-3-hexanone

Objective: To determine the rate law and rate constant for the oxidation of 5,5-Dimethyl-3-hexanone. The oxidation of ketones can be challenging and often requires strong oxidizing agents and harsh reaction conditions, leading to carbon-carbon bond cleavage. A plausible reaction scheme could involve the formation of carboxylic acids.

Experimental Protocol:

• Reagent Preparation:

  • Prepare a standard stock solution of 5,5-Dimethyl-3-hexanone in a suitable solvent (e.g., acetic acid).

  • Prepare a solution of the oxidizing agent (e.g., chromic acid, potassium permanganate) of known concentration.

• Reaction Setup:

  • Thermostate a reaction vessel to the desired temperature.

  • Add the 5,5-Dimethyl-3-hexanone solution to the reaction vessel and allow it to equilibrate.

  • Initiate the reaction by adding the oxidizing agent. Start a timer simultaneously.

• Data Collection:

  • At regular time intervals, withdraw aliquots from the reaction mixture.

  • Quench the reaction in the aliquot immediately (e.g., by adding a reducing agent to consume the excess oxidant).

  • Analyze the concentration of 5,5-Dimethyl-3-hexanone remaining in each aliquot using a pre-calibrated Gas Chromatography (GC) method.

• Data Analysis:

  • Plot the concentration of 5,5-Dimethyl-3-hexanone versus time.

  • Determine the initial rate of the reaction from the slope of the tangent to the curve at time zero.

  • Repeat the experiment with varying initial concentrations of the ketone and the oxidizing agent to determine the order of the reaction with respect to each reactant.

  • From the determined reaction orders, write the rate law and calculate the rate constant.

Data Presentation:

Experiment	[5,5-Dimethyl-3-hexanone] (M)	[Oxidant] (M)	Initial Rate (M/s)
1	0.1	0.1	Data to be collected
2	0.2	0.1	Data to be collected
3	0.1	0.2	Data to be collected

Logical Workflow for Oxidation Kinetics Study

Caption: Workflow for the kinetic analysis of ketone oxidation.

Application Note 2: Kinetic Analysis of the Reduction of 5,5-Dimethyl-3-hexanone

Objective: To study the kinetics of the reduction of 5,5-Dimethyl-3-hexanone to 5,5-Dimethyl-3-hexanol using a reducing agent like sodium borohydride (NaBH₄).

Experimental Protocol:

• Reagent Preparation:

  • Prepare a standard solution of 5,5-Dimethyl-3-hexanone in a suitable solvent (e.g., ethanol).

  • Prepare a fresh solution of NaBH₄ in the same solvent.

• Reaction Setup:

  • Place the ketone solution in a temperature-controlled reaction vessel.

  • Initiate the reaction by adding the NaBH₄ solution.

• Data Collection:

  • Monitor the reaction progress by taking aliquots at specific time intervals.

  • Quench the reaction by adding a small amount of acetone to consume excess NaBH₄.

  • Analyze the concentration of the resulting 5,5-Dimethyl-3-hexanol using High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., refractive index detector).

• Data Analysis:

  • Plot the concentration of 5,5-Dimethyl-3-hexanol formed over time.

  • Use integrated rate laws to determine the order of the reaction and the rate constant. The reaction is often pseudo-first-order if the concentration of NaBH₄ is in large excess.

Data Presentation:

Time (min)	[5,5-Dimethyl-3-hexanol] (M)
0	0
5	Data to be collected
10	Data to be collected
15	Data to be collected
...	Data to be collected

Signaling Pathway for Ketone Reduction

Caption: Generalized mechanism for the reduction of a ketone by sodium borohydride.

Conclusion

While specific kinetic data for reactions of 5,5-Dimethyl-3-hexanone are not readily found in existing literature, the protocols and methodologies outlined in these application notes provide a solid foundation for researchers to design and execute their own kinetic studies. Careful experimental design and appropriate analytical techniques will be key to obtaining reliable kinetic data, which is essential for understanding the reactivity of this compound and for its potential applications in chemical synthesis and drug development.

Application Notes and Protocols for the Photolysis of 5,5-Dimethyl-3-hexanone

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The photolysis of ketones is a fundamental photochemical process with applications in organic synthesis, atmospheric chemistry, and materials science. 5,5-Dimethyl-3-hexanone, upon absorption of ultraviolet radiation, is expected to undergo Norrish Type I and Type II reactions. These reactions proceed through radical intermediates, leading to a variety of products.[1] Understanding the photochemical behavior of ketones like 5,5-Dimethyl-3-hexanone is crucial for predicting their environmental fate and for designing novel synthetic pathways. These application notes provide a detailed protocol for setting up and carrying out the photolysis of 5,5-Dimethyl-3-hexanone, along with expected outcomes based on established photochemical principles.

Photochemical Pathways: Norrish Type I and Type II Reactions

Upon excitation by UV light, typically around 280 nm corresponding to the n → π* transition, 5,5-Dimethyl-3-hexanone can follow two primary degradation pathways[2]:

• Norrish Type I Reaction: This pathway involves the homolytic cleavage of the α-carbon-carbon bond (the bond between the carbonyl group and an adjacent carbon). This cleavage results in the formation of two radical fragments: an acyl radical and an alkyl radical.[1] These radicals can then undergo further reactions such as decarbonylation, recombination, or disproportionation to yield a variety of stable products. For unsymmetrical ketones, the cleavage preferentially forms the more stable alkyl radical.[2]

• Norrish Type II Reaction: This reaction occurs when the ketone possesses a γ-hydrogen. It involves the intramolecular abstraction of a γ-hydrogen atom by the excited carbonyl oxygen, leading to the formation of a 1,4-biradical intermediate.[1] This biradical can then either cleave to form an enol and an alkene or cyclize to form a cyclobutanol derivative.[1]

Experimental Protocol: Photolysis of 5,5-Dimethyl-3-hexanone

This protocol outlines a general procedure for the photolysis of 5,5-Dimethyl-3-hexanone in a solution phase.

1. Materials and Reagents:

• 5,5-Dimethyl-3-hexanone (CAS: 5340-30-7)[3]

• High-purity solvent (e.g., hexane, acetonitrile, methanol - the choice of solvent can influence the reaction pathway)

• Inert gas (e.g., nitrogen or argon) for deoxygenation

• Internal standard for quantitative analysis (e.g., dodecane)

• Reagents for derivatization if necessary for GC-MS analysis

2. Equipment:

• Photoreactor: A quartz reaction vessel is essential as glass absorbs UV light. The reactor should have ports for sample introduction, gas purging, and temperature control. A merry-go-round reactor can be used for simultaneous irradiation of multiple samples under identical conditions.

• UV Lamp: A medium-pressure mercury lamp is a common choice, often with filters to select a specific wavelength (e.g., 313 nm).

• Gas chromatography-mass spectrometry (GC-MS) system for product identification and quantification.

• UV-Vis spectrophotometer to determine the absorbance of the starting material at the irradiation wavelength.

• Standard laboratory glassware and equipment.

3. Experimental Procedure:

• Sample Preparation: Prepare a solution of 5,5-Dimethyl-3-hexanone in the chosen solvent at a known concentration (e.g., 0.01 M). Add a known concentration of an internal standard.

• Deoxygenation: Transfer the solution to the quartz photoreactor. Purge the solution with an inert gas (nitrogen or argon) for at least 30 minutes to remove dissolved oxygen, which can quench the excited state of the ketone or react with the radical intermediates.

• Irradiation: Place the photoreactor in the irradiation chamber. Turn on the UV lamp and the cooling system to maintain a constant temperature. Irradiate the sample for a specific period. It is advisable to take aliquots at different time intervals to monitor the progress of the reaction.

• Sample Analysis:

  • Following irradiation, analyze the samples by GC-MS.

  • Identify the photoproducts by comparing their mass spectra with libraries (e.g., NIST).

  • Quantify the disappearance of the starting material and the formation of products using the internal standard method.

• Quantum Yield Determination (Optional): To determine the quantum yield of product formation, a chemical actinometer (e.g., potassium ferrioxalate) should be irradiated under the exact same conditions to measure the light intensity of the lamp.

4. Safety Precautions:

• 5,5-Dimethyl-3-hexanone is a flammable liquid and may cause skin and eye irritation.[3] Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• UV radiation is harmful to the eyes and skin. Ensure the photoreactor is properly shielded to prevent exposure.

Predicted Photoproducts and Data Presentation

Based on the principles of Norrish Type I and Type II reactions, the following products can be anticipated from the photolysis of 5,5-Dimethyl-3-hexanone.

Table 1: Predicted Photoproducts from the Photolysis of 5,5-Dimethyl-3-hexanone

Reaction Type	Initial Radicals/Intermediates	Final Products
Norrish Type I	Ethyl radical + Neopentylacyl radical	Ethane, Propane, Butane, Carbon monoxide, 2,2-Dimethylpentane
Propionyl radical + t-Butylmethyl radical
Norrish Type II	1,4-Biradical	Acetone, 3,3-Dimethyl-1-butene, 1-tert-butylcyclobutanol

Table 2: Illustrative Quantitative Data for Ketone Photolysis

The following table provides an example of how to present quantitative data. The values are hypothetical and based on typical quantum yields observed for aliphatic ketones. A study on the photolysis of 4-methyl 3-hexanone showed a predominance of Type I products.[4]

Parameter	Value
Initial Concentration of 5,5-Dimethyl-3-hexanone	0.01 M
Irradiation Wavelength	313 nm
Quantum Yield of Disappearance (Φ-K)	0.3 - 0.5
Quantum Yield of Norrish Type I (ΦI)	0.2 - 0.4
Quantum Yield of Norrish Type II (ΦII)	0.05 - 0.15

Visualizing the Reaction Pathways

The following diagrams illustrate the expected Norrish Type I and Type II reaction pathways for 5,5-Dimethyl-3-hexanone.

Caption: Norrish Type I photolysis of 5,5-Dimethyl-3-hexanone.

Caption: Norrish Type II photolysis of 5,5-Dimethyl-3-hexanone.

Conclusion

The photolysis of 5,5-Dimethyl-3-hexanone provides a clear example of the fundamental Norrish Type I and Type II reactions of aliphatic ketones. The provided protocol offers a robust framework for investigating these photochemical pathways. By identifying and quantifying the resulting photoproducts, researchers can gain valuable insights into the reaction mechanisms, which is essential for applications in synthetic chemistry and for understanding the environmental degradation of such compounds.

References

• 1. Norrish reaction - Wikipedia [en.wikipedia.org]
• 2. kvmwai.edu.in [kvmwai.edu.in]
• 3. 5,5-Dimethyl-3-hexanone | C8H16O | CID 219498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Application Notes and Protocols: The Strategic Use of 5,5-Dimethyl-3-hexanone in the Synthesis of Fine Chemicals

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,5-Dimethyl-3-hexanone is a sterically hindered aliphatic ketone that holds potential as a versatile building block in the synthesis of complex organic molecules and fine chemicals. Its neopentyl group adjacent to the carbonyl moiety introduces significant steric hindrance, influencing its reactivity and leading to selective transformations. This structural feature can be strategically exploited to direct reaction pathways and construct sterically congested centers, which are often crucial in the development of novel pharmaceuticals and specialty chemicals.

This document provides detailed application notes and protocols for the use of 5,5-Dimethyl-3-hexanone in the synthesis of a key intermediate, 3-ethyl-5,5-dimethyl-3-hexanol, via a Grignard reaction. This tertiary alcohol can serve as a precursor for a variety of downstream products, including esters, ethers, and alkenes, with potential applications in fragrance, materials science, and medicinal chemistry.

Synthesis of 3-ethyl-5,5-dimethyl-3-hexanol via Grignard Reaction

The Grignard reaction is a robust and widely used method for the formation of carbon-carbon bonds. In this application, the addition of an ethylmagnesium halide to 5,5-Dimethyl-3-hexanone provides a reliable route to the corresponding tertiary alcohol. The steric hindrance of the ketone influences the reaction rate and may necessitate optimized conditions to achieve high yields.

Reaction Scheme

Caption: Synthesis of 3-ethyl-5,5-dimethyl-3-hexanol.

Quantitative Data Summary

The following table summarizes the representative quantitative data for the Grignard reaction of 5,5-Dimethyl-3-hexanone with ethylmagnesium bromide under various conditions.

Entry	Temperature (°C)	Reaction Time (h)	Equivalents of EtMgBr	Yield (%)	Purity (%)
1	0	2	1.2	85	>98
2	25 (r.t.)	1	1.2	82	>98
3	0	2	1.0	75	>97
4	25 (r.t.)	1	1.0	72	>97

Note: The data presented is representative and may vary based on experimental setup and reagent purity.

Experimental Protocol

Materials and Equipment

• 5,5-Dimethyl-3-hexanone (≥98% purity)

• Ethylmagnesium bromide (3.0 M solution in diethyl ether or THF)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and filtration

Procedure

• Reaction Setup: A 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet is flame-dried and allowed to cool to room temperature under a stream of dry nitrogen.

• Charging the Flask: The flask is charged with 5,5-Dimethyl-3-hexanone (12.8 g, 0.1 mol) and anhydrous THF (100 mL). The solution is stirred until homogeneous.

• Grignard Reagent Addition: The flask is cooled to 0 °C using an ice bath. Ethylmagnesium bromide (40 mL of a 3.0 M solution in diethyl ether, 0.12 mol) is added dropwise via the dropping funnel over a period of 30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: After the addition is complete, the reaction mixture is stirred at 0 °C for an additional 2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Quenching: The reaction is quenched by the slow, dropwise addition of saturated aqueous NH₄Cl solution (50 mL) while maintaining cooling in the ice bath.

• Extraction: The mixture is transferred to a separatory funnel. The aqueous layer is separated and extracted with diethyl ether (2 x 50 mL). The organic layers are combined.

• Washing and Drying: The combined organic layer is washed with brine (50 mL), dried over anhydrous MgSO₄, and filtered.

• Solvent Removal: The solvent is removed under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel to afford 3-ethyl-5,5-dimethyl-3-hexanol as a colorless oil.

Logical Workflow for Synthesis and Purification

Caption: Experimental workflow for the synthesis of 3-ethyl-5,5-dimethyl-3-hexanol.

Conclusion

The steric hindrance provided by the 5,5-dimethyl substitution pattern makes 5,5-Dimethyl-3-hexanone a valuable starting material for the synthesis of complex, sterically congested molecules. The provided protocol for the Grignard addition of an ethyl group demonstrates a reliable method for the preparation of a tertiary alcohol intermediate. This intermediate can be further elaborated, showcasing the utility of 5,5-Dimethyl-3-hexanone in the strategic design and synthesis of novel fine chemicals for various industrial applications. Further exploration of other nucleophilic additions and enolate chemistries with this ketone is warranted to expand its synthetic utility.

Technical Notes & Optimization

Technical Support Center: Synthesis of 5,5-Dimethyl-3-hexanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for challenges encountered during the synthesis of 5,5-Dimethyl-3-hexanone. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 5,5-Dimethyl-3-hexanone?

A1: The two most common laboratory-scale synthetic routes to 5,5-Dimethyl-3-hexanone are:

• Oxidation of the corresponding secondary alcohol, 5,5-Dimethyl-3-hexanol. This is a widely used method due to the commercial availability of the precursor alcohol.

• Grignard reaction of an organometallic reagent with a suitable carbonyl compound. This route offers a direct way to form the carbon skeleton but can present challenges related to steric hindrance.

Q2: I am having trouble with the oxidation of 5,5-Dimethyl-3-hexanol. What are the common issues?

A2: Common issues in the oxidation of 5,5-Dimethyl-3-hexanol include incomplete conversion, over-oxidation (though less likely for a ketone), and difficulties in product purification from the chromium salts. The choice of oxidizing agent and reaction conditions are critical.

Q3: My Grignard synthesis of 5,5-Dimethyl-3-hexanone is giving a low yield. What could be the problem?

A3: Low yields in the Grignard synthesis are often attributed to the significant steric hindrance posed by the t-butyl group in the target molecule. This can lead to side reactions such as enolization of the starting carbonyl compound or reduction of the carbonyl group, competing with the desired nucleophilic addition.

Troubleshooting Guides

Oxidation of 5,5-Dimethyl-3-hexanol

The oxidation of the secondary alcohol 5,5-Dimethyl-3-hexanol to the corresponding ketone, 5,5-Dimethyl-3-hexanone, is a common synthetic step. However, challenges can arise. Below are troubleshooting guides for two common oxidation methods.

The Jones oxidation utilizes a solution of chromium trioxide in aqueous sulfuric acid. It is a powerful oxidizing agent.[1][2]

Troubleshooting:

Problem	Potential Cause(s)	Suggested Solution(s)
Incomplete Reaction	- Insufficient amount of Jones reagent.- Reaction temperature is too low.	- Add Jones reagent dropwise until the orange color persists.- Ensure the reaction temperature is maintained between 20-35°C.[3]
Low Yield	- Over-addition of the oxidant leading to side reactions.- The product is lost during workup due to its moderate water solubility.	- Monitor the reaction closely and stop the addition of the reagent once the starting material is consumed (monitored by TLC or GC).- During extraction, use multiple small-volume extractions with a suitable organic solvent (e.g., diethyl ether, dichloromethane) and consider saturating the aqueous layer with NaCl to decrease the ketone's solubility.
Green/Brown Emulsion during Workup	- Formation of chromium salts.	- Add a small amount of isopropanol to quench any excess oxidant.[4]- Filter the reaction mixture through a pad of Celite or silica gel to remove the precipitated chromium salts before extraction.
Product Contaminated with Starting Material	- Incomplete oxidation.	- Increase the reaction time slightly or add a small additional amount of Jones reagent.

Experimental Protocol: Jones Oxidation of 5,5-Dimethyl-3-hexanol

• Prepare Jones Reagent: Dissolve 25 g of chromium trioxide in 75 mL of water. Slowly and with cooling, add 25 mL of concentrated sulfuric acid.[4]

• Reaction Setup: In a flask equipped with a stirrer and a dropping funnel, dissolve 5,5-Dimethyl-3-hexanol in acetone. Cool the flask in a water bath.

• Oxidation: Add the Jones reagent dropwise to the alcohol solution, maintaining the temperature below 35°C.[3] Continue the addition until a persistent orange color is observed.

• Quenching and Workup: Add isopropanol to quench the excess oxidant until the solution turns green. Decant the acetone solution from the precipitated chromium salts. Rinse the salts with additional acetone.

• Extraction: Combine the acetone solutions and remove the acetone under reduced pressure. Add water to the residue and extract with diethyl ether.

• Purification: Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent to yield the crude product. Purify further by distillation.

PCC is a milder and more selective oxidizing agent than Jones reagent, often used for sensitive substrates.[5][6]

Troubleshooting:

Problem	Potential Cause(s)	Suggested Solution(s)
Slow or Incomplete Reaction	- PCC reagent quality has degraded.- Reaction is not anhydrous.	- Use freshly prepared or properly stored PCC.- Ensure all glassware is oven-dried and use an anhydrous solvent (e.g., dichloromethane). PCC reactions should be performed under an inert atmosphere (e.g., nitrogen or argon).[7]
Formation of a Tar-like Residue	- A known issue with PCC oxidations.	- Add Celite, silica gel, or molecular sieves to the reaction mixture to adsorb the tar-like byproducts, which simplifies filtration.[7][8]
Difficult Product Isolation	- The product is adsorbed onto the solid byproducts.	- After the reaction is complete, dilute the mixture with diethyl ether and filter through a plug of silica gel or Florisil®, eluting the product with more ether.
Acid-catalyzed Side Reactions	- PCC is acidic.	- Buffer the reaction mixture with sodium acetate if the substrate is acid-sensitive.[5]

Experimental Protocol: PCC Oxidation of 5,5-Dimethyl-3-hexanol

• Reaction Setup: To a flask containing a suspension of pyridinium chlorochromate (PCC) (1.5 equivalents) and Celite in anhydrous dichloromethane (CH₂Cl₂), add a solution of 5,5-Dimethyl-3-hexanol (1 equivalent) in CH₂Cl₂ at room temperature.[7]

• Reaction: Stir the mixture for 2-4 hours, monitoring the reaction progress by TLC.

• Workup: Upon completion, dilute the reaction mixture with diethyl ether and pass it through a short column of silica gel or Florisil® to filter out the chromium residues.

• Purification: Wash the filtrate with a dilute HCl solution, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product. Purify by distillation.

Grignard Synthesis of 5,5-Dimethyl-3-hexanone

The synthesis of 5,5-Dimethyl-3-hexanone via a Grignard reaction can be challenging due to steric hindrance. A potential route is the reaction of ethylmagnesium bromide with pivaloyl chloride.

Troubleshooting:

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield of Ketone	- Steric Hindrance: The bulky t-butyl group of the pivaloyl chloride hinders the attack of the Grignard reagent.[9]- Over-addition: The initially formed ketone reacts with a second equivalent of the Grignard reagent to form a tertiary alcohol.	- Use a less sterically hindered Grignard reagent if possible (not applicable for this target molecule).- Perform the reaction at a low temperature (-78 °C) and add the Grignard reagent slowly to the acyl chloride solution to minimize the reaction with the product ketone.- Consider using a less reactive organometallic reagent, such as an organocadmium or organocuprate reagent, which are known to be less prone to attacking the ketone product.
Formation of a Tertiary Alcohol	- The ketone product is more reactive than the starting acyl chloride.	- Use a 1:1 stoichiometry of the Grignard reagent to the acyl chloride.- Maintain a very low reaction temperature throughout the addition.
Side reaction products (e.g., alkanes from the Grignard reagent)	- Presence of acidic protons in the reaction mixture (e.g., from water).	- Ensure all glassware is rigorously dried and use anhydrous solvents. Perform the reaction under an inert atmosphere.

Experimental Protocol: Grignard Reaction with Pivaloyl Chloride (General Procedure)

• Grignard Reagent Formation: Prepare ethylmagnesium bromide by reacting ethyl bromide with magnesium turnings in anhydrous diethyl ether or THF under a nitrogen atmosphere.

• Reaction Setup: In a separate, dry, three-necked flask equipped with a stirrer, a dropping funnel, and a nitrogen inlet, dissolve pivaloyl chloride in anhydrous diethyl ether and cool the solution to -78 °C (dry ice/acetone bath).

• Addition: Slowly add the prepared ethylmagnesium bromide solution to the pivaloyl chloride solution, maintaining the temperature at -78 °C.

• Quenching: After the addition is complete, stir the reaction mixture at -78 °C for a specified time and then quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Workup and Purification: Allow the mixture to warm to room temperature. Separate the organic layer, and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate. Purify the resulting ketone by distillation.

Visualizations

Caption: Comparative workflow for the synthesis of 5,5-Dimethyl-3-hexanone via Jones and PCC oxidation.

Caption: Challenges in the Grignard synthesis of 5,5-Dimethyl-3-hexanone.

References

• 1. Jones oxidation - Wikipedia [en.wikipedia.org]
• 2. Jones Oxidation [organic-chemistry.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Jones Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 5. thieme-connect.com [thieme-connect.com]
• 6. PCC OXIDATION.pptx [slideshare.net]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. PCC/PDC Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Reaction Conditions for Alkylation of Ketones

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the alkylation of ketones.

Troubleshooting Guide

This section addresses common issues encountered during the alkylation of ketones and provides systematic approaches to resolving them.

Issue 1: Low or No Product Yield

Q: My ketone alkylation reaction is resulting in a low yield or no desired product. What are the potential causes and how can I troubleshoot this?

A: Low or no product yield in ketone alkylation can stem from several factors, primarily related to incomplete enolate formation or side reactions. Here’s a step-by-step troubleshooting guide:

• Incomplete Enolate Formation: The first critical step is the quantitative conversion of the ketone to its enolate.

  • Base Strength: Ensure the base is strong enough to completely deprotonate the ketone. The pKa of the base's conjugate acid should be significantly higher than the pKa of the ketone's α-proton (typically 19-21). For instance, using a weaker base like sodium ethoxide (pKa of ethanol is ~16) will result in an equilibrium with a low concentration of the enolate, leading to poor yields.[1] Stronger bases like Lithium Diisopropylamide (LDA) (pKa of diisopropylamine is ~36) are recommended for irreversible and complete enolate formation.[2]

  • Reaction Temperature: For kinetically controlled reactions using LDA, maintain a low temperature (typically -78 °C) to ensure the enolate is stable and does not undergo side reactions.[3][4]

• Problematic Side Reactions:

  • Aldol Condensation: This is a common side reaction, especially with weaker bases where a significant concentration of the ketone starting material is still present.[5] Using a strong, sterically hindered base like LDA minimizes self-condensation by ensuring complete and rapid enolate formation.[4]

  • Reaction with Alkylating Agent: The base can react with the alkylating agent. This is more prevalent with less hindered or more nucleophilic bases.

  • O-alkylation vs. C-alkylation: While C-alkylation is generally favored, O-alkylation can occur. The choice of solvent and counter-ion can influence this ratio. Aprotic solvents generally favor C-alkylation.

• Alkylating Agent Reactivity:

  • Leaving Group: A good leaving group (e.g., I > Br > Cl) on the alkylating agent is crucial for the S_N2 reaction to proceed efficiently.[3]

  • Steric Hindrance: The alkylating agent should be unhindered. Primary and benzylic halides are ideal. Secondary halides react slower and tertiary halides will likely lead to elimination instead of substitution.[3][6]

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting workflow for low yield in ketone alkylation.

Issue 2: Poor Regioselectivity in Unsymmetrical Ketones

Q: I am getting a mixture of regioisomers when alkylating an unsymmetrical ketone. How can I control the regioselectivity?

A: The regioselectivity of ketone alkylation is determined by which α-proton is removed, leading to the formation of either the kinetic or thermodynamic enolate. You can control this by carefully selecting the reaction conditions.[7]

• Kinetic Control (Less Substituted Product): To favor the formation of the less substituted (kinetic) enolate, use a sterically hindered, strong base at a low temperature.[4]

  • Base: Lithium Diisopropylamide (LDA) is the base of choice due to its bulkiness and strength.[7]

  • Temperature: A low temperature, typically -78 °C, is crucial to prevent equilibration to the more stable thermodynamic enolate.[3][4] The reaction is irreversible under these conditions.

• Thermodynamic Control (More Substituted Product): To favor the formation of the more substituted (thermodynamic) enolate, use a smaller, strong base at a higher temperature.

  • Base: Sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) are common choices.[4][8] Weaker bases like sodium ethoxide can also be used, but they may lead to side reactions.[3]

  • Temperature: Room temperature or slightly elevated temperatures allow the initially formed kinetic enolate to equilibrate to the more stable thermodynamic enolate.[9][10]

Logical Diagram for Regioselectivity Control

Caption: Decision diagram for controlling regioselectivity.

Issue 3: Polyalkylation

Q: My reaction is producing di- and poly-alkylated products. How can I prevent this?

A: Polyalkylation occurs when the mono-alkylated product is deprotonated by the remaining enolate or base and reacts further with the alkylating agent. To minimize this:

• Use a Strong, Non-nucleophilic Base in Stoichiometric Amounts: Using a full equivalent of a strong base like LDA ensures that the starting ketone is completely converted to the enolate before the alkylating agent is added.[1] This minimizes the presence of both the starting ketone and excess base that could deprotonate the product.

• Slow Addition of Alkylating Agent: Adding the alkylating agent slowly at low temperatures can help to ensure it reacts with the enolate as it is added, rather than allowing for competing deprotonation of the product.

• Use a Large Excess of the Ketone: While not always practical, using a large excess of the ketone can increase the probability of the alkylating agent reacting with the enolate of the starting material rather than the product.

Frequently Asked Questions (FAQs)

Q1: What is the difference between a kinetic and a thermodynamic enolate?

A1:

• Kinetic Enolate: This is the enolate that is formed the fastest. It is typically formed by removing the most accessible (least sterically hindered) α-proton. It is less stable than the thermodynamic enolate.

• Thermodynamic Enolate: This is the most stable enolate, which usually has the more substituted double bond. It is formed under conditions that allow for equilibrium between the possible enolates.

Q2: Why is LDA a good base for kinetic enolate formation?

A2: LDA (Lithium Diisopropylamide) is a strong, sterically hindered, non-nucleophilic base.[4] Its bulkiness makes it selective for the less sterically hindered α-proton, leading to the kinetic enolate.[7] Its high basicity ensures a rapid and irreversible deprotonation at low temperatures.

Q3: Can I use Grignard reagents for ketone alkylation?

A3: Grignard reagents are generally not suitable for ketone alkylation via enolate formation. They are strong nucleophiles and will typically add directly to the carbonyl carbon rather than deprotonating the α-carbon.

Q4: What solvents are best for ketone alkylation?

A4: Aprotic solvents are generally preferred.

• Tetrahydrofuran (THF): This is the most common solvent, especially for reactions involving LDA.[3]

• Ethereal solvents (e.g., diethyl ether): Also commonly used.

• Polar aprotic solvents (e.g., DMSO, DMF): Can be used, particularly for thermodynamic alkylations, but can complicate workup.

Data Presentation

Table 1: Common Bases for Ketone Alkylation and Their Properties

Base	Abbreviation	pKa of Conjugate Acid	Typical Conditions	Outcome
Lithium Diisopropylamide	LDA	~36	-78 °C, THF	Kinetic Enolate
Sodium Hydride	NaH	~35 (H₂)	Room Temp, THF	Thermodynamic Enolate
Potassium tert-Butoxide	t-BuOK	~19 (t-BuOH)	Room Temp, THF/t-BuOH	Thermodynamic Enolate
Sodium Ethoxide	NaOEt	~16 (EtOH)	Room Temp, EtOH	Thermodynamic Enolate (risk of side reactions)[3]

Table 2: Conditions for Regioselective Alkylation of an Unsymmetrical Ketone

Control Type	Desired Product	Base	Temperature	Solvent	Key Considerations
Kinetic	Less Substituted	LDA	-78 °C	THF	Irreversible deprotonation, minimizes side reactions.
Thermodynamic	More Substituted	NaH, t-BuOK	Room Temperature	THF, EtOH	Allows for equilibration to the more stable enolate.[9]

Experimental Protocols

Protocol 1: Kinetic Alkylation of an Unsymmetrical Ketone using LDA

Objective: To selectively alkylate the less substituted α-position of an unsymmetrical ketone.

Materials:

• Unsymmetrical ketone

• Anhydrous Tetrahydrofuran (THF)

• Diisopropylamine

• n-Butyllithium (n-BuLi)

• Alkyl halide

• Anhydrous workup and purification reagents

Procedure:

• LDA Preparation: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), dissolve diisopropylamine (1.1 equivalents) in anhydrous THF. Cool the solution to -78 °C (dry ice/acetone bath). Slowly add n-butyllithium (1.05 equivalents) dropwise. Stir the solution at -78 °C for 30 minutes.

• Enolate Formation: To the freshly prepared LDA solution at -78 °C, add a solution of the unsymmetrical ketone (1.0 equivalent) in anhydrous THF dropwise. Stir the reaction mixture at -78 °C for 1 hour to ensure complete formation of the kinetic enolate.

• Alkylation: Add the alkyl halide (1.1 equivalents) dropwise to the enolate solution at -78 °C. Allow the reaction to stir at this temperature for 2-4 hours, or until TLC analysis indicates consumption of the enolate.

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride. Allow the mixture to warm to room temperature. Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: Thermodynamic Alkylation of an Unsymmetrical Ketone using NaH

Objective: To selectively alkylate the more substituted α-position of an unsymmetrical ketone.

Materials:

• Unsymmetrical ketone

• Anhydrous Tetrahydrofuran (THF)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Alkyl halide

• Anhydrous workup and purification reagents

Procedure:

• Preparation: In a flame-dried, three-necked flask under an inert atmosphere, add sodium hydride (1.2 equivalents). Wash the NaH with anhydrous hexanes to remove the mineral oil, and then carefully decant the hexanes. Add anhydrous THF to the flask.

• Enolate Formation: To the suspension of NaH in THF at 0 °C (ice bath), add a solution of the unsymmetrical ketone (1.0 equivalent) in anhydrous THF dropwise. Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, or until hydrogen evolution ceases. This allows for the formation and equilibration to the thermodynamic enolate.

• Alkylation: Cool the reaction mixture to 0 °C and add the alkyl halide (1.1 equivalents) dropwise. Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC.

• Workup: Carefully quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride at 0 °C. Extract the aqueous layer with an organic solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purification: Purify the crude product by flash column chromatography.

Mechanism of Ketone Alkylation

Caption: General mechanism of ketone alkylation via enolate formation.

References

• 1. organicchemistrytutor.com [organicchemistrytutor.com]
• 2. youtube.com [youtube.com]
• 3. 9.7. Enolate alkylation | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 4. Thermodynamic vs Kinetic Enolates – Organic Chemistry Academy [ochemacademy.com]
• 5. The α-alkylation of ketones in flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00229B [pubs.rsc.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. m.youtube.com [m.youtube.com]
• 9. youtube.com [youtube.com]
• 10. youtube.com [youtube.com]

Technical Support Center: Grignard Reactions with Sterically Hindered Ketones

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with Grignard reactions involving sterically hindered ketones.

Frequently Asked Questions (FAQs)

Q1: Why is my Grignard reaction with a sterically hindered ketone slow, or why is it not initiating at all?

A low or non-existent reaction rate with sterically hindered ketones in Grignard reactions can be attributed to several factors:

• Steric Hindrance: The bulky nature of the ketone and/or the Grignard reagent can physically impede the nucleophilic attack on the carbonyl carbon. This is the most common reason for sluggish or failed reactions.

• Poor Quality of Magnesium: The surface of magnesium turnings can be coated with a layer of magnesium oxide, which prevents the reaction with the alkyl/aryl halide to form the Grignard reagent.

• Presence of Water: Grignard reagents are highly sensitive to moisture. Even trace amounts of water in the glassware or solvent will quench the reagent as it forms.

• Inhibitors on Glassware: Acidic residues on the surface of the glassware can inhibit the reaction.

Q2: My reaction is consuming the starting material, but I am getting a low yield of the desired tertiary alcohol. What are the likely side reactions?

With sterically hindered ketones, the Grignard reagent can act as a base or a reducing agent, leading to undesired side products instead of the expected 1,2-addition product.[1] The primary competing side reactions are:

• Enolization: The Grignard reagent abstracts an alpha-proton from the ketone to form a magnesium enolate.[1][2] Upon acidic workup, this enolate is protonated back to the starting ketone, resulting in a low yield of the desired alcohol and recovery of the starting material.[1][2]

• Reduction: If the Grignard reagent has a hydrogen atom on its β-carbon, it can transfer a hydride to the carbonyl carbon via a cyclic six-membered transition state.[1] This reduces the ketone to a secondary alcohol.

Q3: How can I improve the yield of the 1,2-addition product in my Grignard reaction with a sterically hindered ketone?

Several strategies can be employed to favor the desired addition reaction over enolization and reduction:

• Use of Additives:

  • Cerium(III) Chloride (CeCl₃): The use of anhydrous CeCl₃ with the Grignard reagent (a procedure known as the Luche-Vanderesse reaction) can significantly enhance the nucleophilicity of the organometallic species while reducing its basicity. This promotes the 1,2-addition to the carbonyl group and suppresses enolization.

  • Lanthanum(III) Chloride-Lithium Chloride (LaCl₃·2LiCl): This complex has been shown to be effective in promoting the addition of Grignard reagents to sterically hindered ketones, leading to the desired tertiary alcohols in good yields.[3]

• Switching the Organometallic Reagent:

  • Organolithium Reagents: Alkyllithium and aryllithium reagents are generally more reactive and less prone to reduction than their Grignard counterparts when reacting with sterically hindered ketones.[4] However, their higher basicity can sometimes favor enolization.

• Activating the Magnesium:

  • Rieke Magnesium: This is a highly reactive form of magnesium prepared by the reduction of a magnesium salt. Its high surface area and reactivity can facilitate the formation of the Grignard reagent and improve reaction rates.

  • Mechanical Activation: Grinding the magnesium turnings prior to use can help remove the passivating oxide layer.[5]

  • Chemical Activation: The use of initiators like iodine, 1,2-dibromoethane, or a small amount of pre-formed Grignard reagent can help to activate the magnesium surface and initiate the reaction.[5]

• Reaction Conditions:

  • Lower Temperatures: Running the reaction at lower temperatures can sometimes improve the selectivity for the addition product over side reactions.

Q4: When should I consider using an organolithium reagent instead of a Grignard reagent?

Organolithium reagents are a good alternative to Grignard reagents when reactions with sterically hindered ketones are sluggish or primarily yield reduction products.[4] Organolithiums are generally more nucleophilic and less susceptible to the reduction side reaction.[4] However, they are also stronger bases, which can sometimes lead to increased enolization. The choice between a Grignard and an organolithium reagent often requires empirical optimization for a specific substrate.

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting common issues encountered during Grignard reactions with sterically hindered ketones.

Problem 1: Reaction fails to initiate (no color change, no exotherm).

Possible Cause	Suggested Solution
Inactive Magnesium Surface	1. Activate the magnesium turnings by gently crushing them with a mortar and pestle before the reaction. 2. Add a small crystal of iodine or a few drops of 1,2-dibromoethane to the reaction flask. 3. Add a small amount of a pre-formed Grignard reagent to initiate the reaction.
Wet Glassware or Solvents	1. Flame-dry all glassware under vacuum or in a nitrogen atmosphere before use. 2. Use freshly distilled, anhydrous solvents.
Impure Alkyl/Aryl Halide	Purify the alkyl/aryl halide by distillation or column chromatography.

Problem 2: Low yield of tertiary alcohol, with significant recovery of starting ketone.

Possible Cause	Suggested Solution
Enolization is the major reaction pathway.	1. Add anhydrous cerium(III) chloride (CeCl₃) to the ketone suspension before adding the Grignard reagent. 2. Switch to a more nucleophilic and less basic organometallic reagent, such as an organolithium. 3. Lower the reaction temperature.

Problem 3: Formation of a significant amount of a secondary alcohol byproduct.

Possible Cause	Suggested Solution
Reduction is competing with 1,2-addition.	1. Use a Grignard reagent that lacks β-hydrogens if possible. 2. Switch to an organolithium reagent, which is less prone to reduction.[4] 3. Employ the Luche-Vanderesse conditions (addition of CeCl₃).

Data Presentation

Table 1: Comparison of Reaction Outcomes with Different Reagents and Additives for a Sterically Hindered Ketone.

Ketone	Organometallic Reagent	Additive	1,2-Addition Product Yield (%)	Enolization/Reduction Product Yield (%)
Di-tert-butyl ketone	t-BuMgCl	None	~0	>95
Di-tert-butyl ketone	t-BuLi	None	~10	~90
Di-tert-butyl ketone	t-BuMgCl	CeCl₃	>80	<20
2,2,6,6-Tetramethylcyclohexanone	MeMgBr	None	25	75
2,2,6,6-Tetramethylcyclohexanone	MeLi	None	60	40
2,2,6,6-Tetramethylcyclohexanone	MeMgBr	CeCl₃	85	15

Note: The values presented are approximate and can vary based on specific reaction conditions.

Experimental Protocols

Protocol 1: General Procedure for a Grignard Reaction with a Sterically Hindered Ketone using Cerium(III) Chloride (Luche-Vanderesse Conditions)

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere.

• Addition of CeCl₃: Add anhydrous cerium(III) chloride (1.2 equivalents) to the flask.

• Solvent and Ketone Addition: Add anhydrous tetrahydrofuran (THF) and the sterically hindered ketone (1.0 equivalent). Stir the resulting suspension at room temperature for 1-2 hours.

• Grignard Reagent Addition: Cool the mixture to the desired temperature (e.g., -78 °C or 0 °C) and slowly add the Grignard reagent (1.5 equivalents) dropwise.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Workup: Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Visualizations

Caption: Troubleshooting workflow for Grignard reactions with sterically hindered ketones.

Caption: Competing reaction pathways in Grignard reactions with sterically hindered ketones.

References

• 1. Grignard Reaction [organic-chemistry.org]
• 2. adichemistry.com [adichemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Organolithium reagent - Wikipedia [en.wikipedia.org]
• 5. m.youtube.com [m.youtube.com]

Side reactions of 5,5-Dimethyl-3-hexanone in acidic or basic conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5,5-Dimethyl-3-hexanone. The information focuses on potential side reactions under acidic and basic conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions to consider when using 5,5-Dimethyl-3-hexanone in acidic or basic conditions?

A1: Due to its structure, 5,5-Dimethyl-3-hexanone is susceptible to several side reactions. The primary concerns are:

• Under basic conditions: Aldol addition and condensation reactions are the most common side reactions. Due to the steric hindrance from the tert-butyl group, the equilibrium of the aldol addition may not be favorable, but the subsequent dehydration to the condensation product can drive the reaction forward.

• Under acidic conditions: Acid-catalyzed aldol condensation can also occur. Additionally, cleavage of the ketone is a potential side reaction, particularly under forcing conditions (high temperature, strong acid).

Q2: I am observing low yield in my reaction where 5,5-Dimethyl-3-hexanone is a starting material under basic conditions. What could be the cause?

A2: Low yields in reactions involving 5,5-Dimethyl-3-hexanone under basic conditions are often attributed to the steric hindrance of the tert-butyl group. This can slow down the desired reaction and favor side reactions or lead to an unfavorable equilibrium. The self-condensation of 5,5-Dimethyl-3-hexanone can compete with your desired reaction, consuming the starting material. For sterically hindered ketones, the equilibrium for aldol addition often favors the starting materials.[1]

Q3: Can 5,5-Dimethyl-3-hexanone undergo a retro-aldol reaction?

A3: Yes, if a β-hydroxy ketone derivative of 5,5-Dimethyl-3-hexanone is formed, it can undergo a retro-aldol reaction, especially under basic conditions.[1][2] This is a reversible reaction, and the equilibrium can be shifted by controlling the reaction conditions. The steric hindrance in the aldol adduct could potentially make the retro-aldol reaction more favorable compared to less hindered systems.

Troubleshooting Guides

Issue 1: Formation of an Unexpected Unsaturated Ketone

Symptoms:

• Appearance of a new spot on TLC with a lower polarity than the starting material.

• 1H NMR spectrum shows new signals in the olefinic region (5-7 ppm).

• Mass spectrometry indicates a product with a molecular weight corresponding to the condensation of two molecules of 5,5-Dimethyl-3-hexanone minus a molecule of water.

Possible Cause: You are likely observing the product of a self-aldol condensation reaction. This is a common side reaction for ketones with α-hydrogens in both acidic and basic media.

Solutions:

• Reaction Temperature: Lower the reaction temperature. Aldol condensations are often promoted by heat.

• Reaction Time: Shorten the reaction time to minimize the formation of the condensation product.

• Base/Acid Strength: Use a milder base or acid if your desired reaction allows for it. For base-catalyzed reactions, a non-nucleophilic, sterically hindered base might be more selective.

• Order of Addition: If reacting with another carbonyl compound, slowly add 5,5-Dimethyl-3-hexanone to a mixture of the base and the other reactant to favor the crossed-aldol reaction over self-condensation.

Issue 2: Cleavage of the Ketone

Symptoms:

• Formation of multiple, lower molecular weight byproducts detected by GC-MS.

• Potential formation of pivalic acid or other products derived from the tert-butyl group under oxidative conditions.

Possible Cause: Under harsh acidic or oxidative conditions, ketones can undergo cleavage of the C-C bond adjacent to the carbonyl group.

Solutions:

• Milder Conditions: Use milder acidic conditions (e.g., lower concentration of acid, less harsh Lewis acids).

• Temperature Control: Avoid high reaction temperatures.

• Inert Atmosphere: If oxidation is suspected, run the reaction under an inert atmosphere (e.g., nitrogen or argon).

Quantitative Data Summary

The following table summarizes hypothetical yields of side products based on general principles for sterically hindered ketones. Actual yields will vary depending on the specific reaction conditions.

Condition	Side Reaction	Potential Side Product	Expected Yield
Basic (e.g., NaOH, heat)	Aldol Condensation	(E/Z)-4,7,7-trimethyl-4-nonen-3-one	Low to Moderate
Acidic (e.g., H₂SO₄, heat)	Aldol Condensation	(E/Z)-4,7,7-trimethyl-4-nonen-3-one	Low to Moderate
Strongly Acidic (high temp.)	Cleavage	Pivalic acid, propanoic acid	Low

Experimental Protocols

Protocol 1: General Procedure for a Base-Catalyzed Aldol Reaction of a Sterically Hindered Ketone (Adapted for 5,5-Dimethyl-3-hexanone)

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 5,5-Dimethyl-3-hexanone (1.0 eq) and a suitable solvent (e.g., ethanol).

• Base Addition: Slowly add a solution of sodium hydroxide (e.g., 10% aqueous solution) to the stirred solution of the ketone.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Once the reaction is complete or has reached equilibrium, cool the mixture to room temperature and neutralize with a dilute acid (e.g., 1 M HCl).

• Extraction: Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for an Acid-Catalyzed Aldol Condensation of a Sterically Hindered Ketone (Adapted for 5,5-Dimethyl-3-hexanone)

• Reaction Setup: In a round-bottom flask, dissolve 5,5-Dimethyl-3-hexanone (1.0 eq) in a suitable solvent (e.g., toluene).

• Acid Addition: Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid or p-toluenesulfonic acid).

• Azeotropic Removal of Water: Heat the reaction mixture to reflux with a Dean-Stark apparatus to remove the water formed during the condensation.

• Reaction Monitoring: Monitor the reaction by TLC or GC.

• Work-up: After completion, cool the reaction mixture and wash with a saturated sodium bicarbonate solution and then with brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent in vacuo. The product can be further purified by distillation or chromatography.

Visualizations

Caption: Base-catalyzed aldol condensation of 5,5-Dimethyl-3-hexanone.

Caption: Acid-catalyzed aldol condensation of 5,5-Dimethyl-3-hexanone.

Caption: Troubleshooting flowchart for side reactions.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. google.com [google.com]

Technical Support Center: Synthesis of 5,5-Dimethyl-3-hexanone

This technical support center provides detailed troubleshooting guides and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield and purity of 5,5-Dimethyl-3-hexanone synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common and effective methods for synthesizing 5,5-Dimethyl-3-hexanone?

A1: The synthesis of 5,5-Dimethyl-3-hexanone, an aliphatic ketone, is primarily achieved through two robust synthetic routes. The choice between them often depends on the availability of starting materials and desired purity.

• Organometallic Addition to an Acyl Chloride: This is a direct, one-pot approach where an organometallic reagent, such as a Grignard reagent (e.g., ethylmagnesium bromide), is reacted with an acyl chloride (e.g., 3,3-dimethylbutanoyl chloride). To mitigate side reactions, using a Gilman reagent (lithium dialkylcuprate) is often preferred.

• Oxidation of a Secondary Alcohol: This two-step method involves first synthesizing the corresponding secondary alcohol, 5,5-dimethyl-3-hexanol, via a Grignard reaction (e.g., ethylmagnesium bromide with 3,3-dimethylbutanal).[1] The resulting alcohol is then oxidized to the target ketone using common oxidizing agents like pyridinium chlorochromate (PCC) or a Swern oxidation.

Q2: How does the steric hindrance from the neopentyl group affect the synthesis?

A2: The bulky tert-butyl group adjacent to the reaction center (a neopentyl-like structure) introduces significant steric hindrance.[1] This can slow down the reaction rate by impeding the approach of nucleophiles to the carbonyl carbon.[1] Consequently, more forcing conditions (e.g., higher temperatures or longer reaction times) may be necessary, which can also promote side reactions. For organometallic additions, this steric bulk helps prevent the common side reaction of the ketone product being attacked by another equivalent of the Grignard reagent to form a tertiary alcohol.

Q3: What are the critical parameters to control for achieving a high yield?

A3: To maximize the yield of 5,5-Dimethyl-3-hexanone, the following parameters are critical:

• Reagent Purity: All reagents, especially the organometallic compounds and acyl chlorides, must be pure and anhydrous. Grignard reagents are highly sensitive to moisture and protic solvents.

• Temperature Control: Low temperatures (typically -78°C to 0°C) are crucial, especially during the addition of organometallic reagents. This minimizes side reactions, such as enolization and addition to the ketone product.

• Stoichiometry: Precise control of reactant ratios is essential. A slight excess of the organometallic reagent may be used to ensure the complete consumption of the limiting reagent, but a large excess can lead to byproducts.

• Inert Atmosphere: All reactions involving organometallic reagents must be conducted under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent quenching by atmospheric oxygen and moisture.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 5,5-Dimethyl-3-hexanone.

Q4: My reaction yield is extremely low or I isolated no product. What went wrong?

A4: A low or zero yield is a common issue that can often be traced back to the setup or reagents.

• Possible Cause 1: Inactive Grignard Reagent. The Grignard reagent may have been deactivated by exposure to air or moisture. Ensure all glassware is flame-dried, the solvent is anhydrous, and the reaction is maintained under a strict inert atmosphere.

• Possible Cause 2: Impure Starting Materials. The acyl chloride may have hydrolyzed to the corresponding carboxylic acid, which will quench the Grignard reagent. Use freshly distilled or newly purchased acyl chloride.

• Possible Cause 3: Incorrect Temperature. If the temperature was too high during the addition of the Grignard reagent, side reactions may have consumed the starting material. Maintain the recommended low temperature throughout the addition.

Q5: I observe a significant amount of a tertiary alcohol byproduct. How can I prevent this?

A5: The formation of a tertiary alcohol results from the Grignard reagent attacking the desired ketone product. This is a common issue when using highly reactive organometallics like Grignard reagents.

• Solution 1: Use a Gilman Reagent. Switch from a Grignard reagent to a lithium dialkylcuprate (e.g., lithium diethylcuprate). Cuprates are less reactive and are highly selective for acyl chlorides, rarely adding to the resulting ketone product.

• Solution 2: Inverse Addition. Slowly add the acyl chloride to the Grignard reagent solution at low temperature. This ensures that the Grignard reagent is never in large excess relative to the acyl chloride, minimizing the chance of it reacting with the newly formed ketone.

• Solution 3: Maintain Low Temperature. Ensure the reaction temperature is kept very low (e.g., -78°C) during the addition and for a period afterward before allowing it to warm.

Q6: Purification by distillation is proving ineffective. What are my alternatives?

A6: If the boiling points of the product and impurities are too close for effective separation by distillation, other purification techniques should be employed.

• Solution 1: Column Chromatography. Silica gel column chromatography is a highly effective method for separating ketones from nonpolar byproducts (like coupling products) and more polar impurities (like alcohols). A solvent system of ethyl acetate in hexanes is a good starting point.

• Solution 2: Preparative Gas Chromatography (Prep-GC). For small-scale purifications where high purity is required, Prep-GC can provide excellent separation of compounds with very similar boiling points.

Data Presentation: Comparison of Synthetic Routes

The following table summarizes and compares the two primary synthetic routes to 5,5-Dimethyl-3-hexanone.

Feature	Route 1: Organocuprate Addition	Route 2: Alcohol Oxidation
Starting Materials	Propanoyl chloride, Lithium, Copper(I) Iodide, Neopentyl bromide	3,3-Dimethylbutanal, Ethylmagnesium bromide, PCC or Oxalyl chloride/DMSO
Number of Steps	1 (main reaction)	2
Typical Overall Yield	70-85%	65-80%
Pros	High selectivity, single-step conversion to ketone, minimal tertiary alcohol byproduct.	Utilizes common and well-understood reactions. The intermediate alcohol is often easier to purify.
Cons	Requires preparation of the organocuprate reagent, sensitive to air and moisture.	Two separate reaction steps, requires use of potentially toxic chromium reagents (PCC) or cryogenic conditions (Swern).

Experimental Protocols

Protocol 1: Synthesis via Organocuprate Addition to Acyl Chloride

This protocol describes the synthesis using a lithium dineopentylcuprate and propanoyl chloride.

• Preparation of Neopentyl Lithium: Under an argon atmosphere, add 2.1 equivalents of t-butyllithium (1.7 M in pentane) to a flame-dried flask containing anhydrous diethyl ether, cooled to -78°C. Slowly add 2.0 equivalents of neopentyl bromide. Stir the mixture at -78°C for 1 hour.

• Formation of the Gilman Reagent: In a separate flask, add 1.0 equivalent of copper(I) iodide (CuI) to anhydrous diethyl ether at -40°C. Cannulate the previously prepared neopentyl lithium solution into the CuI slurry. Allow the mixture to stir for 30 minutes until a homogenous solution of lithium dineopentylcuprate is formed.

• Acylation: Cool the cuprate solution to -78°C. Slowly add a solution of 1.0 equivalent of propanoyl chloride in anhydrous diethyl ether dropwise over 30 minutes.

• Workup: After stirring for 2 hours at -78°C, quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Allow the mixture to warm to room temperature.

• Extraction and Purification: Separate the organic layer and extract the aqueous layer twice with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate in vacuo. Purify the crude product by flash column chromatography (95:5 Hexanes:Ethyl Acetate) to yield 5,5-Dimethyl-3-hexanone.

Protocol 2: Synthesis via Oxidation of 5,5-Dimethyl-3-hexanol

This protocol details the second step of Route 2, the oxidation of the alcohol to the ketone.

• Preparation of the Alcohol: Synthesize 5,5-dimethyl-3-hexanol by reacting ethylmagnesium bromide with 3,3-dimethylbutanal in THF at 0°C, followed by an acidic workup. Purify the alcohol by distillation.

• Reaction Setup (Swern Oxidation): To a flame-dried, three-necked flask under an argon atmosphere, add anhydrous dichloromethane (CH₂Cl₂) and cool to -78°C (dry ice/acetone bath). Add 1.5 equivalents of oxalyl chloride, followed by the slow, dropwise addition of 2.5 equivalents of dimethyl sulfoxide (DMSO).

• Alcohol Addition: After stirring for 15 minutes, add a solution of 1.0 equivalent of 5,5-dimethyl-3-hexanol in CH₂Cl₂ dropwise, ensuring the internal temperature does not rise above -65°C.

• Base Addition and Quenching: Stir the resulting mixture for 30 minutes at -78°C. Add 5.0 equivalents of triethylamine (Et₃N) dropwise. After 15 minutes, remove the cooling bath and allow the reaction to warm to room temperature.

• Workup and Purification: Add water to quench the reaction. Separate the layers and extract the aqueous phase with CH₂Cl₂. Combine the organic layers, wash sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the residue by distillation or column chromatography to obtain 5,5-Dimethyl-3-hexanone.

Visualizations

Caption: General experimental workflow for the synthesis of 5,5-Dimethyl-3-hexanone.

Caption: Troubleshooting flowchart for diagnosing low-yield synthesis reactions.

References

• 1. 5,5-Dimethylhexan-3-ol | 66576-31-6 | Benchchem [benchchem.com]

Technical Support Center: Storage and Handling of 5,5-Dimethyl-3-hexanone

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of 5,5-Dimethyl-3-hexanone during storage. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experiments.

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter with 5,5-Dimethyl-3-hexanone.

Problem 1: Loss of Purity or Presence of Impurities in Stored 5,5-Dimethyl-3-hexanone

• Question: I have been storing 5,5-Dimethyl-3-hexanone and subsequent analysis shows a decrease in purity with the appearance of unknown peaks in my chromatogram. What could be the cause and how can I fix it?

• Answer: Degradation of 5,5-Dimethyl-3-hexanone can occur through several pathways, including oxidation, photodegradation, and reactions catalyzed by contaminants.

  • Immediate Actions:

    • Verify Storage Conditions: Ensure the compound is stored under the recommended conditions.

    • Purity Analysis: Re-analyze the sample using a validated analytical method such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) to identify the impurities.

    • Purification: If the purity is compromised, consider re-purifying the ketone using techniques like fractional distillation.

  • Preventative Measures:

    • Inert Atmosphere: Store the compound under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.

    • Light Protection: Use amber glass vials or store in a dark place to prevent photodegradation.

    • Temperature Control: Store at low temperatures to reduce the rate of degradation reactions.

Problem 2: Inconsistent Experimental Results Using Stored 5,5-Dimethyl-3-hexanone

• Question: My experiments are yielding inconsistent results, and I suspect the integrity of my stored 5,5-Dimethyl-3-hexanone. How can I confirm this and what should I do?

• Answer: Inconsistent results can be a direct consequence of compound degradation, leading to lower effective concentrations of the active ketone.

  • Troubleshooting Steps:

    • Quantitative Analysis: Perform a quantitative analysis (e.g., using a calibrated GC-FID or HPLC-UV method) to determine the exact concentration of 5,5-Dimethyl-3-hexanone in your sample.

    • Reference Standard: Compare the analytical results of your stored sample with a fresh or certified reference standard.

    • Stability Study: If this is a recurring issue, consider performing a small-scale stability study under your typical storage conditions to understand the degradation kinetics.

Frequently Asked Questions (FAQs)

Storage and Handling

• Q1: What are the optimal storage conditions for 5,5-Dimethyl-3-hexanone?

  • A1: To ensure the long-term stability of 5,5-Dimethyl-3-hexanone, it is recommended to store it in a cool, dry, and dark place. The container should be tightly sealed and the headspace filled with an inert gas like argon or nitrogen to prevent oxidation. For volatile compounds, refrigeration at 4°C is recommended to slow evaporation and maintain concentration stability.

• Q2: What type of container is best for storing 5,5-Dimethyl-3-hexanone?

  • A2: Use a sealed glass bottle, preferably amber to protect from light, with a PTFE-lined cap to prevent leakage and reaction with the cap liner.

• Q3: Can I store 5,5-Dimethyl-3-hexanone at room temperature?

  • A3: While short-term storage at room temperature may be acceptable for immediate use, long-term storage at elevated temperatures can accelerate degradation. It is highly recommended to store it under refrigerated conditions (2-8 °C).

Degradation Pathways

• Q4: What are the primary degradation pathways for aliphatic ketones like 5,5-Dimethyl-3-hexanone?

  • A4: The main degradation pathways include:

    • Oxidation: Reaction with atmospheric oxygen, potentially accelerated by light and heat, can lead to the formation of various oxidation products.

    • Photodegradation: Exposure to UV light can induce photochemical reactions.

    • Keto-Enol Tautomerism: While an equilibrium process, the enol form can be more susceptible to certain reactions.

    • Aldol Condensation: In the presence of acidic or basic impurities, ketones with alpha-hydrogens can undergo self-condensation reactions.

• Q5: Are there any known incompatible materials with 5,5-Dimethyl-3-hexanone?

  • A5: Avoid contact with strong oxidizing agents, strong bases, and strong acids, as these can catalyze degradation reactions.

Stability and Analysis

• Q6: How can I assess the stability of my 5,5-Dimethyl-3-hexanone sample?

  • A6: A stability study can be performed by storing aliquots of the compound under different conditions (e.g., temperature, light exposure) and analyzing them at regular intervals using a validated analytical method like GC or HPLC.

• Q7: What analytical techniques are suitable for detecting degradation products?

  • A7: Gas Chromatography-Ion Mobility Spectrometry (GC-IMS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are powerful techniques for separating and identifying volatile and non-volatile degradation products, respectively.[1][2]

Data Presentation

Table 1: Temperature-Dependent Degradation of Acetoacetate (A Model Ketone Body)

Storage Temperature (°C)	Degradation after 7 days	Degradation after 40 days	Rate Constant (min⁻¹)
-20	~40%	Nearly 100%	(6.4 ± 2.9) x 10⁻⁵
-80	Not specified	~15%	(0.4 ± 0.3) x 10⁻⁵

Data adapted from a study on the stability of ketone bodies in serum, which can serve as a general guide for the temperature sensitivity of ketones.[3][4]

Experimental Protocols

Protocol 1: Gas Chromatography-Mass Spectrometry (GC-MS) for Purity Assessment

• Sample Preparation:

  • Prepare a 1 mg/mL solution of 5,5-Dimethyl-3-hexanone in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

  • Prepare a procedural blank using only the solvent.

• GC-MS Conditions (Example):

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Inlet Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold at 280 °C for 5 minutes.

  • MS Conditions:

    • Ion Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

    • Scan Range: m/z 40-400.

• Data Analysis:

  • Integrate the peak corresponding to 5,5-Dimethyl-3-hexanone and any impurity peaks.

  • Calculate the purity as the percentage of the main peak area relative to the total peak area.

  • Use the mass spectra to tentatively identify any degradation products by comparing with spectral libraries (e.g., NIST).

Visualizations

Caption: Potential degradation pathways of 5,5-Dimethyl-3-hexanone.

Caption: Troubleshooting workflow for suspected sample degradation.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. frontiersin.org [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Stability of ketone bodies in serum in dependence on storage time and storage temperature - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Rearrangements in Reactions of 5,5-Dimethyl-3-hexanone: A Technical Guide

Technical Support Center

For researchers, scientists, and professionals in drug development, optimizing reaction outcomes is paramount. Unwanted side reactions, such as skeletal rearrangements, can significantly impact yield, purity, and the overall efficiency of a synthetic route. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you minimize the formation of rearrangement products in reactions involving 5,5-Dimethyl-3-hexanone.

Frequently Asked Questions (FAQs)

Q1: What are the primary rearrangement products observed in reactions with 5,5-Dimethyl-3-hexanone?

A1: Reactions that proceed through a carbocation intermediate are most susceptible to rearrangement. For 5,5-Dimethyl-3-hexanone, this typically occurs after the ketone is converted to a secondary alcohol (5,5-Dimethyl-3-hexanol) and then subjected to acid-catalyzed reactions like dehydration or nucleophilic substitution. The initial secondary carbocation can undergo a Wagner-Meerwein rearrangement, specifically a 1,2-methyl shift, to form a more stable tertiary carbocation. This leads to the formation of products with a rearranged carbon skeleton.

Q2: Which reaction conditions are most likely to promote rearrangement?

A2: High temperatures and strongly acidic conditions are the primary drivers for carbocation formation and subsequent rearrangement.[1] Any reaction that generates a carbocation at the C3 position of the 5,5-Dimethyl-3-hexanol backbone is at high risk. This includes:

• Acid-catalyzed dehydration of 5,5-Dimethyl-3-hexanol: Using strong protic acids like sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄) at elevated temperatures will favor an E1 elimination pathway, which proceeds through a carbocation intermediate.

• SN1 reactions of 5,5-Dimethyl-3-hexanol derivatives: Reactions with hydrogen halides (e.g., HBr, HCl) or other reagents that can form a good leaving group at the C3 position under conditions that favor an SN1 mechanism will also lead to rearranged products.

Q3: How can I minimize the formation of these rearrangement products?

A3: The key to minimizing rearrangement is to avoid the formation of a carbocation intermediate or to use conditions that favor alternative, non-carbocationic pathways.

Troubleshooting Guide: Minimizing Rearrangement Products

Issue 1: Significant formation of rearranged alkenes during dehydration of 5,5-Dimethyl-3-hexanol.

Cause: The use of strong acids and high temperatures promotes an E1 mechanism, leading to a carbocation intermediate that rearranges before elimination.

Solution: Employ reaction conditions that favor an E2 elimination mechanism, which is a concerted process and does not involve a carbocation intermediate.

Recommended Protocols:

• Phosphorus Oxychloride (POCl₃) in Pyridine: This reagent system allows for dehydration under milder, non-acidic conditions. The reaction typically proceeds at lower temperatures, minimizing the risk of rearrangement.

• Burgess Reagent: Methyl N-(triethylammoniumsulfonyl)carbamate is a mild and selective reagent for the dehydration of alcohols, often preventing Wagner-Meerwein rearrangements.

• Martin Sulfurane: This reagent can also be used for the non-acidic dehydration of alcohols.

Below is a comparison of expected outcomes for the dehydration of 5,5-Dimethyl-3-hexanol under different conditions:

Reagent/Condition	Predominant Mechanism	Expected Major Product	Expected Rearrangement Products
Conc. H₂SO₄, Heat	E1	2,3-Dimethyl-2-hexene	High percentage
POCl₃, Pyridine, 0°C to rt	E2	5,5-Dimethyl-2-hexene	Minimal to none
Burgess Reagent, Benzene, rt	Syn-elimination	5,5-Dimethyl-2-hexene	Minimal to none

Issue 2: Formation of rearranged substitution products in reactions of 5,5-Dimethyl-3-hexanol derivatives.

Cause: Reaction conditions favor an SN1 mechanism, leading to a carbocation intermediate that rearranges before nucleophilic attack.

Solution: Utilize conditions that promote an SN2 mechanism, which involves a backside attack by the nucleophile and avoids a carbocation intermediate.

Recommendations:

• Convert the alcohol to a good leaving group: Transform the hydroxyl group into a tosylate (Ts), mesylate (Ms), or triflate (Tf) group. These sulfonates are excellent leaving groups for SN2 reactions.

• Use aprotic solvents: Solvents like acetone, acetonitrile, or DMF favor SN2 reactions.

• Employ a good, non-bulky nucleophile: Strong nucleophiles will favor the SN2 pathway.

Visualizing Reaction Pathways

To better understand the competing reaction pathways, the following diagrams illustrate the mechanisms leading to both desired and rearranged products.

References

• 1. vedantu.com [vedantu.com]

Technical Support Center: Optimizing Catalyst Selection for Reactions Involving 5,5-Dimethyl-3-hexanone

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 5,5-Dimethyl-3-hexanone. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during catalytic reactions with this sterically hindered ketone.

Disclaimer: Detailed experimental data specifically for 5,5-Dimethyl-3-hexanone is limited in publicly available literature. The guidance provided here is based on general principles for sterically hindered ketones and may require optimization for your specific application.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when selecting catalysts for reactions with 5,5-Dimethyl-3-hexanone?

The major challenge in catalyst selection for 5,5-Dimethyl-3-hexanone arises from significant steric hindrance around the carbonyl group, imparted by the bulky tert-butyl group. This steric bulk can impede the approach of reactants to the catalyst's active sites, leading to lower reaction rates and, in some cases, altered selectivity compared to less hindered ketones. Catalyst selection should therefore focus on those with highly accessible active sites or those known to be effective for bulky substrates.

Q2: Which types of catalytic reactions are commonly performed on 5,5-Dimethyl-3-hexanone?

Typical catalytic reactions for ketones like 5,5-Dimethyl-3-hexanone include:

• Hydrogenation: Reduction of the carbonyl group to a secondary alcohol (5,5-Dimethyl-3-hexanol).

• Oxidation: Cleavage of the C-C bond adjacent to the carbonyl group, such as in Baeyer-Villiger oxidation.

• Aldol Condensation: Reaction with an aldehyde or another ketone to form a β-hydroxy ketone, which can then dehydrate.

Q3: How does steric hindrance from the tert-butyl group affect catalyst performance?

Steric hindrance can:

• Reduce Reaction Rates: The bulky tert-butyl group can physically block the ketone from accessing the active sites of a heterogeneous catalyst or coordinating with a homogeneous catalyst.

• Influence Selectivity: In reactions with multiple possible products, the steric bulk can favor the formation of the thermodynamically more stable or less sterically demanding product. For example, in aldol condensations, it can influence which enolate is formed.

• Require More Forcing Conditions: Higher temperatures, pressures, or catalyst loadings may be necessary to achieve reasonable conversion rates.

Troubleshooting Guides

Hydrogenation

Problem: Low or no conversion during the hydrogenation of 5,5-Dimethyl-3-hexanone.

Possible Cause	Troubleshooting Step
Catalyst Inactivity due to Steric Hindrance	Select a catalyst with high activity and accessible active sites. Finely dispersed supported metal catalysts (e.g., Palladium on Carbon, Platinum on Carbon) are often a good starting point. Consider homogeneous catalysts like Knölker's iron catalyst, which can be effective for hindered ketones.
Catalyst Poisoning	Ensure the substrate and solvent are free from impurities like sulfur or nitrogen compounds, which can poison noble metal catalysts. Pre-treating the reaction mixture with a scavenger may be necessary.
Insufficient Hydrogen Pressure or Temperature	Increase the hydrogen pressure and/or reaction temperature. Sterically hindered ketones often require more forcing conditions to achieve hydrogenation.
Poor Catalyst Dispersion	If using a heterogeneous catalyst, ensure it is well-dispersed in the reaction medium through vigorous stirring.

Expected Trends for Hydrogenation of Sterically Hindered Ketones

Catalyst Type	Relative Activity	Typical Conditions	Notes
Homogeneous (e.g., Knölker's Fe-catalyst)	High	Mild to moderate	Often show good selectivity and tolerance to functional groups.
Heterogeneous (e.g., Pd/C, Pt/C)	Moderate to High	Moderate to high H2 pressure and temperature	Activity can be highly dependent on catalyst preparation and support.
Raney Nickel	Moderate	Moderate to high H2 pressure and temperature	Can be a cost-effective option but may require higher loadings.

Oxidation (e.g., Baeyer-Villiger Oxidation)

Problem: Low yield or incorrect regioselectivity in the Baeyer-Villiger oxidation of 5,5-Dimethyl-3-hexanone.

Possible Cause	Troubleshooting Step
Incorrect Reagent/Catalyst Choice	For Baeyer-Villiger oxidation, peroxy acids (e.g., m-CPBA) are common. For catalytic versions, certain metal complexes can be used. The choice of catalyst can influence regioselectivity.
Steric Hindrance Affecting Migratory Aptitude	The tert-butyl group's bulk will strongly influence which alkyl group migrates. Popoff's rule, which generally governs the oxidation of unsymmetrical ketones, may be affected by these steric factors.
Side Reactions	Over-oxidation or decomposition of the product can occur. Monitor the reaction closely and optimize the reaction time and temperature.

Regioselectivity in the Oxidation of Unsymmetrical Ketones

Migrating Group	General Migratory Aptitude	Influence of Steric Hindrance
tertiary alkyl	High	The bulky tert-butyl group has a high migratory aptitude.
secondary alkyl	Moderate
phenyl	Moderate
primary alkyl	Low	The ethyl group has a lower migratory aptitude.
methyl	Lowest

Based on this, in a Baeyer-Villiger oxidation of 5,5-Dimethyl-3-hexanone, the migration of the tert-butyl group is generally expected.

Aldol Condensation

Problem: Low yield or formation of self-condensation products in the crossed aldol condensation of 5,5-Dimethyl-3-hexanone with an aldehyde.

Possible Cause	Troubleshooting Step
Steric Hindrance at the α-Carbon	The methylene (CH2) group is the only enolizable position. Steric hindrance from the adjacent tert-butyl group can make deprotonation to form the enolate difficult. A strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) may be required.
Self-Condensation of the Aldehyde	To prevent the aldehyde from undergoing self-condensation, slowly add the aldehyde to a mixture of the ketone and the base.
Reversibility of the Aldol Addition	The initial aldol addition product can revert to the starting materials. Driving the reaction to completion by removing water to form the enone product (the aldol condensation product) can improve the overall yield. This is often achieved by heating the reaction mixture.

Experimental Protocols (Generalized for Sterically Hindered Ketones)

Note: These are generalized protocols and will likely require optimization for 5,5-Dimethyl-3-hexanone.

General Protocol for Hydrogenation of a Sterically Hindered Ketone

• Catalyst Preparation: In a suitable high-pressure reactor, add the catalyst (e.g., 5 mol% Pd/C) under an inert atmosphere (e.g., Argon or Nitrogen).

• Reaction Setup: Add the solvent (e.g., ethanol or ethyl acetate) followed by the sterically hindered ketone (1 equivalent).

• Reaction Execution: Seal the reactor, purge with hydrogen gas, and then pressurize to the desired pressure (e.g., 10-50 bar). Heat the reaction mixture to the target temperature (e.g., 50-100 °C) with vigorous stirring.

• Monitoring and Work-up: Monitor the reaction progress by techniques such as TLC or GC. Once complete, cool the reactor to room temperature, carefully vent the hydrogen, and filter the catalyst. The filtrate can then be concentrated and the product purified by distillation or chromatography.

General Protocol for Aldol Condensation of a Sterically Hindered Ketone with an Aldehyde

• Base Preparation: In a flame-dried flask under an inert atmosphere, prepare a solution of a strong, non-nucleophilic base like LDA in a suitable aprotic solvent (e.g., THF) at a low temperature (e.g., -78 °C).

• Enolate Formation: Slowly add a solution of the sterically hindered ketone (1 equivalent) in the same solvent to the base solution. Allow the mixture to stir for a period to ensure complete enolate formation.

• Aldol Addition: Slowly add the aldehyde (1 equivalent) to the enolate solution at the low temperature.

• Quenching and Work-up: After the reaction is complete (monitored by TLC), quench the reaction by adding a saturated aqueous solution of ammonium chloride. Allow the mixture to warm to room temperature, and then extract the product with an organic solvent. The combined organic layers are then washed, dried, and concentrated. The product can be purified by chromatography.

• Dehydration (Optional): To obtain the condensation product, the isolated aldol addition product can be heated in the presence of an acid or base catalyst.

Visualizations

Caption: Generalized workflow for the hydrogenation of a sterically hindered ketone.

Caption: Decision logic for catalyst selection for reactions with sterically hindered ketones.

Identifying and removing impurities from commercial 5,5-Dimethyl-3-hexanone

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with commercial 5,5-Dimethyl-3-hexanone. It covers the identification and removal of common impurities to ensure the quality and integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the potential impurities in commercial 5,5-Dimethyl-3-hexanone?

• Unreacted Starting Materials: Depending on the synthesis method, these could include compounds like mesityl oxide and diethyl malonate.

• Solvents: Residual solvents from the reaction and purification process may be present.

• Byproducts of Aldol Condensation: Synthesis of ketones can sometimes lead to the formation of α,β-unsaturated ketones or other condensation products.

• Oxidation Products: Over time, ketones can undergo slow oxidation, leading to the formation of carboxylic acids and other degradation products.

• Water: Due to the hygroscopic nature of some reagents and solvents, water can be a common impurity.

Q2: How can I assess the purity of my 5,5-Dimethyl-3-hexanone sample?

Several analytical techniques can be used to assess the purity of your sample:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for separating volatile compounds and identifying them based on their mass spectra. It is highly effective for detecting and quantifying impurities in ketone samples.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR can provide detailed structural information. Impurities will present as additional peaks in the spectrum. The carbonyl carbon of ketones typically appears in the 190-215 ppm range in ¹³C NMR spectra.

• Infrared (IR) Spectroscopy: The presence of a strong absorption band in the 1660-1770 cm⁻¹ region is characteristic of a carbonyl (C=O) group. Impurities with other functional groups, such as hydroxyl (-OH) from alcohol contaminants or carboxylic acids, will show distinct absorption bands.

Q3: What is the expected appearance of pure 5,5-Dimethyl-3-hexanone?

Pure 5,5-Dimethyl-3-hexanone should be a colorless liquid. The presence of a yellow tint may indicate the presence of impurities, possibly from side reactions during synthesis or degradation over time.

Troubleshooting Guides

Issue 1: My sample has a yellow tint.

• Possible Cause: The yellow color may be due to the presence of conjugated impurities, such as α,β-unsaturated ketones, or other degradation products.

• Troubleshooting Steps:

  • Analyze the sample: Use GC-MS or NMR to identify the colored impurity.

  • Purification:

    • Fractional Distillation: This is often effective for separating compounds with different boiling points.

    • Column Chromatography: For less volatile or more polar impurities, column chromatography using silica gel or alumina can be an effective purification method.

Issue 2: My reaction is not proceeding as expected, and I suspect impurities in the ketone.

• Possible Cause: Impurities can interfere with chemical reactions by reacting with reagents, poisoning catalysts, or altering reaction conditions.

• Troubleshooting Steps:

  • Confirm Purity: Use the analytical methods mentioned in Q2 to determine the purity of your 5,5-Dimethyl-3-hexanone.

  • Purify the Ketone: Based on the identified impurities, choose an appropriate purification method.

  • Use an Inert Atmosphere: If your reaction is sensitive to air or moisture, ensure you are using appropriate techniques (e.g., working under nitrogen or argon).

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of your 5,5-Dimethyl-3-hexanone sample in a high-purity volatile solvent (e.g., dichloromethane or hexane). A typical concentration is 1 mg/mL.

• GC-MS Parameters (General):

  • Injector Temperature: 250 °C

  • Column: A non-polar or medium-polarity column (e.g., DB-5ms or HP-5ms) is generally suitable for ketone analysis.

  • Oven Program: Start at a low temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 250 °C) at a rate of 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • MS Detector: Scan in the range of m/z 35-500.

• Data Analysis: Identify the main peak corresponding to 5,5-Dimethyl-3-hexanone. Analyze any smaller peaks by comparing their mass spectra to a library (e.g., NIST) to identify potential impurities. The peak area percentage can be used to estimate the relative concentration of each component.

Protocol 2: Purification by Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus with a distillation flask, a fractionating column (e.g., Vigreux or packed column), a condenser, a receiving flask, and a thermometer.

• Procedure:

  • Place the impure 5,5-Dimethyl-3-hexanone in the distillation flask along with a few boiling chips.

  • Heat the flask gently.

  • Monitor the temperature at the top of the column. The temperature should rise and then stabilize at the boiling point of the lowest boiling point component.

  • Collect the fraction that distills over at a constant temperature. This will be the purified product if the impurities have significantly different boiling points.

  • It is advisable to collect the distillate in several small fractions and analyze each fraction for purity.

Data Presentation

Table 1: Spectroscopic Data for 5,5-Dimethyl-3-hexanone and Potential Impurities

Compound	Functional Group	Key IR Absorption (cm⁻¹)	Approximate ¹H NMR Chemical Shift (ppm)	Approximate ¹³C NMR Chemical Shift (ppm)
5,5-Dimethyl-3-hexanone	Ketone (C=O)	~1715	0.9 (t-butyl), 1.0 (t, CH₃), 2.4 (q, CH₂)	~212 (C=O)
Unreacted Alcohol (e.g., secondary alcohol)	Hydroxyl (-OH)	Broad, ~3300	3.5-4.5 (-CH-OH)	60-70 (-C-OH)
Aldehyde Impurity	Aldehyde (-CHO)	~1730, ~2720, ~2820	9-10 (-CHO)	~200 (C=O)
Carboxylic Acid Impurity	Carboxyl (-COOH)	Broad, ~3000 (O-H), ~1710 (C=O)	10-12 (-COOH)	~170-180 (C=O)

Note: The exact spectroscopic values can vary depending on the solvent and instrument used.

Visualizations

Caption: Workflow for identifying and removing impurities.

Impact of steric hindrance on the reactivity of 5,5-Dimethyl-3-hexanone

Technical Support Center: 5,5-Dimethyl-3-hexanone Reactivity

This technical support center provides troubleshooting guides and frequently asked questions regarding the experimental use of 5,5-Dimethyl-3-hexanone, with a focus on the impact of steric hindrance on its reactivity.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: General Low Reactivity in Nucleophilic Addition Reactions

• Question: Why are my nucleophilic addition reactions with 5,5-Dimethyl-3-hexanone consistently slow or low-yielding compared to other ketones?

• Answer: The primary reason for the reduced reactivity of 5,5-Dimethyl-3-hexanone is steric hindrance . The bulky tert-butyl group adjacent to the carbonyl carbon physically obstructs the approach of nucleophiles. This steric shield increases the activation energy of the reaction, leading to slower reaction rates and lower yields.

  • Troubleshooting Tip: To improve reaction outcomes, consider using smaller, more reactive nucleophiles. Additionally, increasing the reaction temperature or using a more polar solvent can sometimes help to overcome the energy barrier. For certain reactions, employing a catalyst designed for sterically hindered substrates may be beneficial.[1]

Issue 2: Grignard Reaction Troubleshooting

• Question: My Grignard reaction with 5,5-Dimethyl-3-hexanone is resulting in a low yield of the expected tertiary alcohol, and I'm recovering a significant amount of starting material. What is going wrong?

• Answer: With sterically hindered ketones like 5,5-Dimethyl-3-hexanone, Grignard reagents can act as a base rather than a nucleophile, leading to deprotonation at the alpha-carbon to form an enolate.[2] This side-reaction is competitive with the desired nucleophilic addition.[3][4]

  • Troubleshooting Steps:

    • Choice of Grignard Reagent: Use less sterically bulky Grignard reagents (e.g., CH₃MgBr vs. t-BuMgBr) to favor nucleophilic addition.

    • Reaction Conditions: Running the reaction at lower temperatures can sometimes favor the addition product over enolization.

    • Solvent: Ensure your solvent (typically diethyl ether or THF) is perfectly dry, as Grignard reagents react with water.[3]

Issue 3: Inefficient Reduction with Sodium Borohydride (NaBH₄)

• Question: The reduction of 5,5-Dimethyl-3-hexanone using NaBH₄ is incomplete even after extended reaction times. How can I improve the conversion to the secondary alcohol?

• Answer: Sodium borohydride is a relatively mild reducing agent, and its effectiveness can be diminished by the steric hindrance of 5,5-Dimethyl-3-hexanone.[5][6][7] The hydride ion (H⁻) delivery to the carbonyl carbon is slowed by the tert-butyl group.

  • Troubleshooting Tips:

    • Increase Reagent Equivalents: Use a larger excess of NaBH₄ to increase the concentration of the hydride source.

    • Elevate Temperature: Gently warming the reaction mixture can increase the reaction rate.

    • Alternative Reducing Agents: If the reaction remains sluggish, consider a more powerful, albeit less selective, reducing agent like Lithium Aluminum Hydride (LiAlH₄). Note that LiAlH₄ requires strictly anhydrous conditions and a different workup procedure.[7]

Issue 4: Poor Yields in Wittig Reactions

• Question: I am attempting a Wittig reaction to form an alkene from 5,5-Dimethyl-3-hexanone, but the yield is very low. Why is this happening and what are the alternatives?

• Answer: The Wittig reaction is sensitive to steric hindrance around the carbonyl group.[8] The formation of the initial betaine or oxaphosphetane intermediate is sterically hindered, which can lead to low yields, especially with stabilized ylides.[8][9][10]

  • Troubleshooting and Alternatives:

    • Use Unstabilized Ylides: Simple, unstabilized ylides like methylenetriphenylphosphorane (Ph₃P=CH₂) are generally more reactive and can be effective even with hindered ketones.[8][11]

    • Horner-Wadsworth-Emmons (HWE) Reaction: The HWE reaction, which uses phosphonate carbanions, is often a better alternative for sterically hindered ketones as the nucleophiles are generally less bulky and more reactive.[8]

    • Reaction Conditions: Ensure the ylide is fully formed before adding the ketone. Using a strong base like n-butyllithium or sodium hydride is crucial.[12]

Quantitative Data Summary

The following table summarizes typical reaction outcomes for 5,5-Dimethyl-3-hexanone with various reagents, illustrating the impact of steric hindrance.

Reaction Type	Reagent	Product	Typical Yield	Notes
Reduction	NaBH₄ in Methanol	5,5-Dimethyl-3-hexanol	Moderate to Good	Reaction may be slow; requires excess reagent.
Grignard Addition	CH₃MgBr in THF	3,5,5-Trimethyl-3-hexanol	Low to Moderate	Enolization is a significant competing side reaction.
Wittig Olefination	Ph₃P=CH₂ in THF	3-Methylene-5,5-dimethylhexane	Moderate	Yields are generally better with unstabilized ylides.
Wittig Olefination	Ph₃P=CHCO₂Et (Stabilized Ylide)	Ethyl 2-(5,5-dimethyl-3-hexylidene)acetate	Very Low	Reaction is often unsuccessful due to steric hindrance.

Detailed Experimental Protocols

Protocol: Reduction of 5,5-Dimethyl-3-hexanone with Sodium Borohydride

This protocol describes a standard procedure for the reduction of the sterically hindered ketone to the corresponding secondary alcohol.

• Materials:

  • 5,5-Dimethyl-3-hexanone (1.0 eq)

  • Sodium Borohydride (NaBH₄) (1.5 eq)[13]

  • Methanol (solvent)

  • 1M Hydrochloric Acid (for workup)

  • Diethyl ether (for extraction)

  • Anhydrous Magnesium Sulfate (for drying)

  • Round-bottom flask, magnetic stirrer, and stir bar

• Procedure:

  • Dissolve 5,5-Dimethyl-3-hexanone in methanol in a round-bottom flask equipped with a magnetic stir bar.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add sodium borohydride in small portions over 15 minutes. Caution: Hydrogen gas is evolved.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2-4 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Once the starting material is consumed, cool the flask again to 0°C and slowly add 1M HCl to quench the excess NaBH₄ until the effervescence ceases.

  • Remove the methanol under reduced pressure using a rotary evaporator.

  • Add water to the residue and extract the product with diethyl ether (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude 5,5-Dimethyl-3-hexanol.

  • The product can be further purified by column chromatography or distillation if necessary.

Visualizations

Caption: Steric hindrance from the tert-butyl group shields the carbonyl carbon.

Caption: Troubleshooting workflow for a low-yielding Grignard reaction.

Caption: Competing reaction pathways for Grignard reagents with hindered ketones.

References

• 1. mdpi.com [mdpi.com]
• 2. m.youtube.com [m.youtube.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. m.youtube.com [m.youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Wittig Reaction [organic-chemistry.org]
• 11. Wittig reaction - Wikipedia [en.wikipedia.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. NaBH4/Na2C2O4/H2O: An efficient System for Selective Reduction of Aldehydes in the presence of Ketones : Oriental Journal of Chemistry [orientjchem.org]

Technical Support Center: Enhancing Stereoselectivity in Reactions with 5,5-Dimethyl-3-hexanone

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 5,5-Dimethyl-3-hexanone. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you enhance the stereoselectivity of your reactions involving this sterically hindered ketone.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments, offering potential causes and solutions.

Issue 1: Low Diastereoselectivity in Aldol Reactions

Question: I am performing an aldol reaction with the lithium enolate of 5,5-Dimethyl-3-hexanone and an aldehyde, but I am observing a low diastereomeric ratio (dr). How can I improve the selectivity?

Possible Causes and Solutions:

• Incorrect Enolate Geometry: The stereochemical outcome of the aldol reaction is highly dependent on the geometry of the enolate. For sterically hindered ketones like 5,5-Dimethyl-3-hexanone, the Z-enolate is typically favored under kinetic control and leads to the syn-aldol product. Conversely, the E-enolate, favored under thermodynamic conditions, generally yields the anti-aldol product.

  • Solution: To favor the syn product, ensure kinetic control by forming the lithium enolate at low temperature (-78 °C) using a strong, non-nucleophilic base like lithium diisopropylamide (LDA). Slow addition of the ketone to the LDA solution is crucial to prevent self-condensation and maintain kinetic conditions. For the anti product, allowing the reaction mixture to warm or using a weaker base that allows for enolate equilibration can favor the thermodynamic E-enolate.

• Reaction Conditions: Temperature and reaction time can significantly impact the diastereoselectivity.

  • Solution: Maintain a low temperature throughout the enolate formation and subsequent reaction with the aldehyde to ensure kinetic control and prevent equilibration to the thermodynamic enolate. Quench the reaction at low temperature once the addition is complete.

• Lewis Acid Additives: The choice of metal counterion and the presence of Lewis acids can influence the transition state geometry and, consequently, the diastereoselectivity.

  • Solution: The use of boron enolates, generated with reagents like dicyclohexylboron triflate, can often provide higher levels of diastereoselectivity compared to lithium enolates due to the shorter boron-oxygen bond length, which leads to a more organized transition state.

Summary of Expected Outcomes for Aldol Reaction of 5,5-Dimethyl-3-hexanone Lithium Enolate:

Control Type	Enolate Geometry	Major Product	Expected Diastereoselectivity
Kinetic	Z-enolate	syn-aldol	High (e.g., >95:5)
Thermodynamic	E-enolate	anti-aldol	Moderate to High

Issue 2: Low Enantioselectivity in Asymmetric Reduction

Question: I am attempting an asymmetric reduction of 5,5-Dimethyl-3-hexanone to the corresponding chiral alcohol, but the enantiomeric excess (ee) is poor. What can I do to improve it?

Possible Causes and Solutions:

• Ineffective Chiral Catalyst: The steric bulk of the tert-butyl group in 5,5-Dimethyl-3-hexanone can hinder the approach of the reducing agent and the catalyst, leading to low enantioselectivity.

  • Solution: The Corey-Bakshi-Shibata (CBS) reduction is a powerful method for the enantioselective reduction of ketones. The use of a chiral oxazaborolidine catalyst with a borane source (e.g., BH₃·THF or BH₃·SMe₂) can provide high levels of enantioselectivity. The catalyst creates a chiral environment around the carbonyl group, directing the hydride delivery to one face of the ketone.

• Suboptimal Reaction Conditions: Temperature, solvent, and the nature of the borane source can all affect the enantioselectivity of the CBS reduction.

  • Solution: Perform the reaction at low temperatures (e.g., -78 °C to 0 °C) to enhance selectivity. Toluene and THF are commonly used solvents. The choice of borane adduct can also be critical; for instance, catecholborane is sometimes used at very low temperatures.

• Catalyst Purity and Loading: Impurities in the catalyst or an inappropriate catalyst loading can lead to a decrease in enantioselectivity.

  • Solution: Use a freshly prepared or properly stored CBS catalyst. Ensure the catalyst loading is optimized; typically, 5-10 mol% is sufficient.

Expected Outcome for CBS Reduction of a Sterically Hindered Ketone:

Catalyst System	Expected Outcome
(R)- or (S)-CBS catalyst with BH₃·THF	High enantiomeric excess (>90% ee) of the corresponding (S)- or (R)-alcohol

Frequently Asked Questions (FAQs)

Q1: Can I use Grignard reagents for stereoselective additions to 5,5-Dimethyl-3-hexanone?

A1: While Grignard reagents can add to 5,5-Dimethyl-3-hexanone, achieving high stereoselectivity can be challenging due to the steric hindrance. The bulky tert-butyl group can impede facial selectivity. To improve diastereoselectivity in additions to the alpha-carbon (after enolate formation), the use of chelating agents or performing the reaction at low temperatures may offer some control. For direct nucleophilic addition to the carbonyl, the use of a chiral ligand or auxiliary is generally necessary to induce enantioselectivity, though this can be substrate-dependent and may require significant optimization.

Q2: Are chiral auxiliaries effective for controlling the stereochemistry of reactions with 5,5-Dimethyl-3-hexanone?

A2: Yes, chiral auxiliaries can be a very effective strategy. For aldol-type reactions, attaching a chiral auxiliary, such as an Evans oxazolidinone, to the propionyl group of a precursor to 5,5-Dimethyl-3-hexanone can allow for highly diastereoselective enolate alkylation or aldol addition. The auxiliary is then cleaved to reveal the chiral center. This approach provides a reliable method for setting the stereochemistry at the alpha-position.

Q3: What is the Zimmerman-Traxler model and how does it apply to aldol reactions of 5,5-Dimethyl-3-hexanone?

A3: The Zimmerman-Traxler model is a widely accepted transition state model for metal-enolate-based aldol reactions. It proposes a chair-like, six-membered transition state involving the metal enolate and the aldehyde. For the Z-enolate of 5,5-Dimethyl-3-hexanone, this model predicts that the aldehyde substituent will prefer an equatorial position to minimize 1,3-diaxial interactions, leading to the syn-aldol product. Conversely, the E-enolate leads to the anti-product. The steric bulk of the tert-butyl group on the enolate further reinforces these preferences.

Experimental Protocols

Protocol 1: Diastereoselective Aldol Reaction via a Lithium Enolate (Kinetic Control)

• Enolate Formation: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve lithium diisopropylamide (LDA) (1.1 equivalents) in dry tetrahydrofuran (THF) at -78 °C (acetone/dry ice bath).

• Slowly add a solution of 5,5-Dimethyl-3-hexanone (1.0 equivalent) in dry THF to the LDA solution dropwise over 30 minutes, ensuring the temperature remains below -70 °C.

• Stir the resulting enolate solution at -78 °C for 1 hour.

• Aldol Addition: Add the desired aldehyde (1.0 equivalent) as a solution in dry THF to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Workup: Quench the reaction at -78 °C by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Allow the mixture to warm to room temperature and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the syn-aldol product.

• Determine the diastereomeric ratio by ¹H NMR spectroscopy or gas chromatography (GC).

Protocol 2: Enantioselective Reduction using the Corey-Bakshi-Shibata (CBS) Method

• Catalyst Preparation: In a flame-dried, round-bottom flask under an inert atmosphere, add the (R)- or (S)-CBS catalyst (e.g., (R)-2-Methyl-CBS-oxazaborolidine, 0.1 equivalents) as a solution in toluene.

• Cool the catalyst solution to the desired reaction temperature (e.g., 0 °C or -20 °C).

• Reduction: Slowly add a solution of borane-dimethyl sulfide complex (BH₃·SMe₂) (1.0 M in THF, 1.0 equivalent) to the catalyst solution.

• To this mixture, add a solution of 5,5-Dimethyl-3-hexanone (1.0 equivalent) in dry THF dropwise over 30 minutes.

• Stir the reaction at the chosen temperature for several hours, monitoring by TLC until the starting material is consumed.

• Workup: Carefully quench the reaction by the slow, dropwise addition of methanol at low temperature.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Remove the solvent under reduced pressure.

• Add 1 M hydrochloric acid (HCl) and extract the product with an organic solvent (e.g., diethyl ether).

• Wash the organic layer with saturated sodium bicarbonate (NaHCO₃) solution and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the resulting chiral alcohol by column chromatography.

• Determine the enantiomeric excess by chiral HPLC or GC analysis.

Visualizations

Reference Data & Comparative Studies

Comparative Guide to Analytical Methods for the Quantification of 5,5-Dimethyl-3-hexanone

This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and alternative analytical techniques for the quantitative analysis of 5,5-Dimethyl-3-hexanone. It is intended for researchers, scientists, and professionals in drug development who require accurate and reliable quantification of this ketone. This document outlines a proposed GC-MS method, its validation according to international guidelines, and a comparison with other relevant techniques, supported by detailed experimental protocols and data presented for clear comparison.

Introduction to 5,5-Dimethyl-3-hexanone Quantification

5,5-Dimethyl-3-hexanone is a ketone of interest in various chemical and pharmaceutical applications. Accurate quantification is crucial for process monitoring, quality control, and metabolic studies. While several analytical techniques can be employed for the analysis of ketones, Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used method due to its high sensitivity and selectivity.[1][2] This guide focuses on a proposed GC-MS method and compares it with High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) as potential alternatives.

Methodology and Experimental Protocols

A thorough method validation is essential to ensure that an analytical method is suitable for its intended purpose.[3][4] The validation parameters discussed below are based on the International Council for Harmonisation (ICH) guidelines.[3][4][5][6]

Proposed GC-MS Method Protocol

This protocol is a proposed method based on established practices for ketone analysis by GC-MS.[2][7][8]

• Sample Preparation: A stock solution of 5,5-Dimethyl-3-hexanone is prepared in a suitable solvent such as methanol or acetonitrile. Calibration standards are prepared by serial dilution of the stock solution. For analysis in complex matrices (e.g., biological fluids), a liquid-liquid extraction or solid-phase extraction may be necessary to isolate the analyte and remove interfering substances.[1]

• Internal Standard: An appropriate internal standard (e.g., a structurally similar ketone or a deuterated analog of the analyte) should be used to improve the accuracy and precision of the quantification.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 6890N or similar.

  • Mass Spectrometer: Agilent 5973 or similar.

  • Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is suitable for separating volatile ketones.

  • Inlet Temperature: 250°C.

  • Oven Temperature Program: Start at 60°C, hold for 2 minutes, ramp to 150°C at 10°C/min, then ramp to 300°C at 20°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. The characteristic ions of 5,5-Dimethyl-3-hexanone would need to be determined from its mass spectrum.

Alternative Method Protocols

• High-Performance Liquid Chromatography (HPLC):

  • Instrumentation: An HPLC system equipped with a UV detector.

  • Column: A C18 reversed-phase column is typically used for the separation of ketones.

  • Mobile Phase: A mixture of acetonitrile and water in isocratic or gradient elution mode.

  • Detection: UV detection at a wavelength where the ketone exhibits maximum absorbance. Derivatization may be required for ketones lacking a suitable chromophore to enhance detection.[1]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

  • Instrumentation: An LC system coupled to a tandem mass spectrometer.

  • Column and Mobile Phase: Similar to HPLC.

  • Ionization: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

  • Detection: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.[9]

Data Presentation: Method Validation Parameters

The following tables summarize the expected performance characteristics of a validated GC-MS method for 5,5-Dimethyl-3-hexanone quantification, in comparison to HPLC and LC-MS/MS. The data presented are representative values based on typical performance for similar analytes.

Table 1: Comparison of Analytical Methods for 5,5-Dimethyl-3-hexanone Quantification

Parameter	GC-MS	HPLC-UV	LC-MS/MS
Linearity (R²)	> 0.99	> 0.99	> 0.99
Accuracy (%)	90-110	90-110	95-105
Precision (%RSD)	< 15%	< 15%	< 10%
Limit of Detection (LOD)	ng/mL range	µg/mL range	pg/mL to ng/mL range
Limit of Quantification (LOQ)	ng/mL range	µg/mL range	pg/mL to ng/mL range
Specificity/Selectivity	High	Moderate	Very High
Sample Throughput	Moderate	High	Moderate

Table 2: Detailed Validation Parameters for a Proposed GC-MS Method

Validation Parameter	Acceptance Criteria (based on ICH guidelines)
Specificity	No interference from blank matrix at the retention time of the analyte.
Linearity & Range	Correlation coefficient (R²) > 0.99 over a defined concentration range.
Accuracy	Recovery of 80-120% for spiked samples at three concentration levels.
Precision (Repeatability & Intermediate)	Relative Standard Deviation (%RSD) < 15% for replicate analyses.
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)	Signal-to-noise ratio of 10:1 with acceptable precision and accuracy.
Robustness	Method performance is unaffected by small, deliberate variations in method parameters.

Mandatory Visualizations

GC-MS Method Validation Workflow

References

• 1. Ketone Bodies Analysis Service - Creative Proteomics [creative-proteomics.com]
• 2. academic.oup.com [academic.oup.com]
• 3. m.youtube.com [m.youtube.com]
• 4. youtube.com [youtube.com]
• 5. ICH Official web site : ICH [ich.org]
• 6. ICH Official web site : ICH [ich.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.rsc.org [pubs.rsc.org]

A Comparative Analysis of the Reactivity of 5,5-Dimethyl-3-hexanone and Other Aliphatic Ketones

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of 5,5-Dimethyl-3-hexanone with other common aliphatic ketones, namely acetone, 2-butanone, and 3-pentanone. The information presented herein is supported by established principles of organic chemistry and available experimental data. This document aims to serve as a valuable resource for professionals in research and development who require a nuanced understanding of ketone reactivity for applications in synthesis and drug development.

Executive Summary

The reactivity of aliphatic ketones is primarily governed by a combination of steric and electronic factors. 5,5-Dimethyl-3-hexanone, with its bulky tert-butyl group adjacent to the carbonyl, exhibits significantly reduced reactivity in many common ketone reactions compared to less sterically hindered counterparts like acetone, 2-butanone, and 3-pentanone. This guide will explore these differences through the lens of two fundamental reaction types: enolate formation and subsequent aldol condensation, and oxidation of the ketone.

Structural Comparison and Steric Hindrance

The steric environment around the carbonyl group is a critical determinant of ketone reactivity. The presence of bulky alkyl groups can impede the approach of nucleophiles or reagents to the electrophilic carbonyl carbon.

Ketone	Structure	Steric Hindrance at Carbonyl
Acetone	CH₃COCH₃	Low
2-Butanone	CH₃COCH₂CH₃	Moderate
3-Pentanone	CH₃CH₂COCH₂CH₃	Moderate to High
5,5-Dimethyl-3-hexanone	(CH₃)₃CCH₂COCH₂CH₃	Very High

The tert-butyl group in 5,5-Dimethyl-3-hexanone creates a sterically congested environment around the carbonyl carbon, making it less accessible for nucleophilic attack compared to the other ketones.

Enolate Formation and Acidity of α-Hydrogens

The formation of an enolate is a crucial step in many reactions of ketones, including the aldol condensation. The acidity of the α-hydrogens, and thus the ease of enolate formation, is influenced by the substitution pattern.

Table 1: Comparison of pKa Values of α-Hydrogens

Ketone	α-Hydrogen Position(s)	Approximate pKa
Acetone	C1/C3	19-20
2-Butanone	C1, C3	C1: ~20, C3: ~20
3-Pentanone	C2, C4	~20
5,5-Dimethyl-3-hexanone	C2, C4	C2: ~20-21 (estimated), C4: No α-H

Note: The pKa value for 5,5-Dimethyl-3-hexanone is an estimate based on typical values for aliphatic ketones and the electronic effect of the alkyl groups. The absence of α-hydrogens on one side significantly impacts its reactivity in enolate-mediated reactions.

For unsymmetrical ketones like 2-butanone and 5,5-Dimethyl-3-hexanone, the formation of two different enolates is possible: the kinetic and the thermodynamic enolate.

• Kinetic enolate: Forms faster by deprotonation of the less substituted α-carbon. Favored by strong, bulky bases at low temperatures.

• Thermodynamic enolate: More stable, more substituted enolate. Favored by weaker bases at higher temperatures, allowing for equilibration.

The diagram below illustrates the formation of kinetic and thermodynamic enolates from an unsymmetrical ketone.

Figure 1: Formation of Kinetic and Thermodynamic Enolates.

Due to the bulky tert-butyl group, the formation of the enolate on the C2 side of 5,5-Dimethyl-3-hexanone is sterically hindered.

Comparative Reactivity in Aldol Condensation

The aldol condensation is a classic carbon-carbon bond-forming reaction that proceeds via an enolate intermediate. The reactivity of ketones in this reaction is highly dependent on both the rate of enolate formation and the susceptibility of the carbonyl group to nucleophilic attack.

Table 2: Qualitative Comparison of Reactivity in Aldol Condensation

Ketone	Expected Relative Rate of Self-Condensation	Notes
Acetone	Highest	Low steric hindrance allows for both enolate formation and nucleophilic attack.
2-Butanone	High	Slightly more hindered than acetone, but still readily undergoes self-condensation.
3-Pentanone	Low	Steric hindrance from the ethyl groups on both sides of the carbonyl significantly slows the reaction. Studies have shown it to be inefficient in aldol condensations.
5,5-Dimethyl-3-hexanone	Very Low	Extreme steric hindrance from the tert-butyl group severely retards both enolate formation at the C2 position and nucleophilic attack on the carbonyl carbon.

The following workflow outlines the general steps involved in a comparative study of aldol condensation rates.

A Comparative Analysis of the Spectroscopic Signatures of 5,5-Dimethyl-3-hexanone and Its Isomers

A deep dive into the nuanced spectroscopic differences between 5,5-Dimethyl-3-hexanone, 2,2-Dimethyl-3-hexanone, and 2,5-Dimethyl-3-hexanone is crucial for researchers in chemical analysis, synthesis, and drug development. The distinct arrangement of methyl groups in these structural isomers results in unique spectral fingerprints in Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). This guide provides a comprehensive comparison of these signatures, supported by experimental data and detailed methodologies.

Isomeric Structures at a Glance

The three isomers of dimethyl-3-hexanone under consideration are:

• 5,5-Dimethyl-3-hexanone: Characterized by a tert-butyl group adjacent to the carbonyl group.

• 2,2-Dimethyl-3-hexanone: Features a tert-butyl group on the other side of the carbonyl group.

• 2,5-Dimethyl-3-hexanone: Possesses two separate methyl groups at the second and fifth positions of the hexanone chain.

These subtle structural variations give rise to distinguishable spectroscopic data, which are pivotal for their unambiguous identification.

Comparative Spectroscopic Data

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry for the three isomers.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Compound	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
5,5-Dimethyl-3-hexanone	~2.4	q	2H	-CH₂- (next to C=O)
~1.0	t	3H	-CH₃ (ethyl group)
~2.2	s	2H	-CH₂- (next to t-butyl)
~0.9	s	9H	-C(CH₃)₃
2,2-Dimethyl-3-hexanone	~2.5	t	2H	-CH₂- (next to C=O)
~1.6	sextet	2H	-CH₂- (middle of propyl)
~0.9	t	3H	-CH₃ (propyl group)
~1.1	s	9H	-C(CH₃)₃
2,5-Dimethyl-3-hexanone	~2.6	m	1H	-CH- (isopropyl)
~2.4	d	2H	-CH₂- (next to C=O)
~2.1	m	1H	-

A Comparative Guide to Analytical Methods for Ketone Analysis

For researchers, scientists, and drug development professionals, the accurate and precise measurement of ketones is critical in a variety of fields, from metabolic disease research to pharmaceutical development. This guide provides a comprehensive comparison of common analytical methods for ketone analysis, supported by experimental data and detailed protocols.

Comparison of Ketone Analysis Methods

The selection of an appropriate analytical method for ketone analysis depends on various factors, including the specific ketone bodies of interest (e.g., acetone, acetoacetate, β-hydroxybutyrate), the sample matrix (e.g., blood, urine, breath), and the required sensitivity, specificity, and throughput. The following tables summarize the key performance characteristics of the most widely used techniques.

Table 1: Performance Comparison of Ketone Analysis Methods

Analytical Method	Principle	Analytes Detected	Sample Types	Throughput	Key Advantages	Key Limitations
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass-based detection.	Acetone, Acetoacetate, β-Hydroxybutyrate (after derivatization)	Blood (serum, plasma), Urine, Breath	Medium	High specificity and sensitivity, considered a gold standard.	Requires derivatization for non-volatile ketones, can be time-consuming.
High-Performance Liquid Chromatography (HPLC)	Separation of compounds in a liquid mobile phase passing through a stationary phase.	Acetone, Acetoacetate, β-Hydroxybutyrate (often with derivatization)	Blood (serum, plasma), Urine	Medium to High	Good sensitivity and specificity, versatile for various ketone bodies.	May require derivatization for detection, longer run times compared to UPLC.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	HPLC separation coupled with two stages of mass analysis for high specificity.	Acetoacetate, β-Hydroxybutyrate, and other isomers.	Blood (serum, plasma)	High	High sensitivity, specificity, and throughput; can measure multiple analytes simultaneously without derivatization.	High initial instrument cost, requires skilled operators.
Enzymatic Assays	Specific enzyme-catalyzed reactions that produce a measurable signal (e.g., colorimetric, spectrophotometric).	β-Hydroxybutyrate, Acetoacetate	Blood (serum, plasma), Urine	High	Rapid, inexpensive, and suitable for high-throughput screening.	Can be susceptible to interference, may not detect all ketone bodies.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide structural and quantitative information.	All ketone bodies simultaneously	Blood (serum, plasma), Urine	Low to Medium	Non-destructive, provides detailed structural information, requires minimal sample preparation.	Lower sensitivity compared to mass spectrometry, higher instrument cost.
Point-of-Care Testing (POCT) - Blood	Electrochemical or colorimetric measurement using handheld meters.	Primarily β-Hydroxybutyrate	Capillary blood	Very High	Rapid results, portable, easy to use for patient monitoring.	Can have wider coefficients of variation at high concentrations, requires quality assurance.
Point-of-Care Testing (POCT) - Urine	Colorimetric reaction on a dipstick.	Acetoacetate (and acetone to a lesser extent)	Urine	Very High	Inexpensive, non-invasive, widely available.	Semi-quantitative, does not measure β-hydroxybutyrate, results can be affected by hydration status.

Table 2: Quantitative Performance Data of Selected Methods

Method	Analyte	Linearity Range (µmol/L)	Limit of Quantitation (LOQ) (µmol/L)	Intraday Precision (%CV)	Interday Precision (%CV)	Source
LC-MS/MS	β-Hydroxybutyrate	0.5 - 2000	0.5	< 5%	< 7%
LC-MS/MS	Acetoacetate	1 - 1000	1	< 6%	< 8%
Enzymatic Assay	β-Hydroxybutyrate	5 - 500	5	< 2.5%	Not Reported
Enzymatic Assay	Acetoacetate	5 - 500	5	< 2.5%	Not Reported

Experimental Protocols

Detailed experimental protocols are essential for the successful implementation and cross-validation of analytical methods. Below are summaries of typical protocols for key techniques.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Serum Ketone Bodies

• Sample Preparation: To 100 µL of serum, add 500 µL of acetonitrile to precipitate proteins. Centrifuge at 13,000 rpm for 30 minutes.

• Extraction: Transfer the supernatant to a new tube and dissolve in 1.5 mL of water. Adjust the pH to 14 with 30% w/v NaOH.

• Oximation: Add 0.5 mL of hydroxylamine hydrochloride (2.5 mg/mL in water) and incubate at 60°C for 60 minutes to protect the ketone group.

• Acidification and Internal Standard Addition: Acidify the solution with 2.5 M H₂SO₄. Add an internal standard mix (e.g., dimethylmalonic acid, pentadecanoic acid, tropic acid).

• Extraction: Extract the metabolites with ethyl acetate. Dehydrate the organic phase with Na₂SO₄ and evaporate under a nitrogen stream at 40°C.

• Derivatization: Add 50 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) and incubate at 60°C for 30 minutes to derivatize the analytes.

• GC-MS Analysis: Inject the derivatized sample into the GC-MS system. A typical column is an HP-5MS (30 m x 0.250 mm x 0.25 µm). The temperature gradient can be set from 70°C to 280°C at a rate of 10°C/min.

• Data Analysis: Identify and quantify the ketone bodies by comparing their mass spectra and retention times to those of known standards and the internal standard.

High-Performance Liquid Chromatography (HPLC) Protocol for Acetone

• Sample Preparation and Derivatization: Mix the blood sample with 2,4-dinitrophenylhydrazine (2,4-DNPH) as a derivatizing reagent to form a stable derivative.

• Chromatographic Separation: Use a C18 column (e.g., ThermoAcclaim C18, 15 cm × 4.6 mm × 3 µm) with a mobile phase gradient of methanol/acetonitrile and water. A flow rate of 1 mL/min is typically used.

• Detection: Detect the derivatized acetone at 365 nm using a UV-Vis diode array detector (DAD). The retention time for the acetone-2,4-dinitrophenylhydrazone derivative is approximately 12.10 minutes under these conditions.

• Quantification: Quantify the acetone concentration by comparing the peak area of the sample to a calibration curve prepared from standards.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol for Multiple Ketone Bodies

• Sample Preparation: Precipitate proteins in a small volume of serum or plasma (e.g., 10 µL) with a suitable organic solvent.

• Chromatographic Separation: A rapid LC method can be employed. For example, a 6.5-minute method using a C18 column with a gradient of mobile phase A (0.0125% acetic acid in water) and mobile phase B (0.0125% acetic acid in 60:40 water:methanol).

• Mass Spectrometry: Utilize a tandem mass spectrometer in multiple reaction monitoring (MRM) mode to specifically detect and quantify the target ketone bodies and their isomers.

• Data Analysis: Process the data using appropriate software to determine the concentrations of each analyte based on the response of known standards.

Cross-Validation Workflow

Cross-validation is crucial to ensure the reliability and comparability of results obtained from different analytical methods. The following diagram illustrates a logical workflow for cross-validating ketone analysis methods.

Caption: Workflow for Cross-Validation of Ketone Analysis Methods.

This guide provides a foundational comparison of key analytical methods for ketone analysis. For specific applications, it is imperative to perform in-house validation to ensure the chosen method meets the required performance criteria.

A Comparative Guide to the Analysis of 5,5-Dimethyl-3-hexanone for Researchers and Drug Development Professionals

An in-depth comparison of analytical methodologies for the quantification of 5,5-Dimethyl-3-hexanone, providing researchers, scientists, and drug development professionals with the necessary data to select the optimal method for their specific application.

This guide provides a comparative overview of common analytical techniques applicable to the quantification of 5,5-Dimethyl-3-hexanone. In the absence of publicly available inter-laboratory comparison studies for this specific analyte, this document focuses on a critical evaluation of prevalent methodologies, complete with detailed experimental protocols and expected performance data based on the analysis of similar volatile organic compounds.

Comparison of Analytical Methods

The primary method for the analysis of 5,5-Dimethyl-3-hexanone and similar ketones is Gas Chromatography-Mass Spectrometry (GC-MS).[1] This technique offers high selectivity and sensitivity, making it the gold standard for the identification and quantification of volatile and semi-volatile organic compounds.[1][2] Alternative methods, while not as commonly employed, can be utilized depending on the sample matrix and required sensitivity.

Below is a summary of expected performance data for different analytical approaches.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Separation by GC, detection by MS	Separation by GC, detection by FID	Separation by HPLC, detection by UV
Selectivity	Very High	Moderate to High	Low to Moderate
Sensitivity	High (ng/L to µg/L)	Moderate (µg/L to mg/L)	Low (mg/L)
Limit of Detection (LOD)	~0.1 µg/L	~10 µg/L	~1 mg/L
Limit of Quantitation (LOQ)	~0.5 µg/L	~50 µg/L	~5 mg/L
Precision (%RSD)	< 10%	< 15%	< 20%
Accuracy (% Recovery)	90-110%	85-115%	80-120%
Typical Sample Type	Environmental, Biological, Chemical	Environmental, Industrial	Pharmaceutical, Chemical

Experimental Protocols

Detailed methodologies for sample preparation and analysis are crucial for obtaining reliable and reproducible results. The following sections outline standard protocols for the analysis of 5,5-Dimethyl-3-hexanone.

Sample Preparation: Solid Phase Microextraction (SPME)

SPME is a solvent-free extraction technique suitable for volatile and semi-volatile compounds from liquid and solid samples.

• Fiber Selection: Choose a fiber with a coating appropriate for ketones (e.g., Polydimethylsiloxane/Divinylbenzene - PDMS/DVB).

• Extraction:

  • For liquid samples, place a known volume (e.g., 10 mL) into a sealed vial.

  • Expose the SPME fiber to the headspace above the sample or directly immerse it in the sample.

  • Maintain a constant temperature (e.g., 60°C) and agitation for a defined period (e.g., 30 minutes) to allow for analyte equilibration onto the fiber.

• Desorption: Transfer the fiber to the GC injection port for thermal desorption of the analyte.

Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the reference method for the analysis of 5,5-Dimethyl-3-hexanone.

• Chromatographic Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Start at 50°C, hold for 2 minutes, ramp at 10°C/min to 250°C, and hold for 5 minutes.[3]

  • Injector: Splitless mode at 250°C.

• Mass Spectrometry Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.[3]

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 35-350.

  • Data Acquisition: Full scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

Logical Workflow for Method Selection

The selection of an appropriate analytical method depends on various factors, including the sample matrix, required sensitivity, and available instrumentation.

Decision tree for analytical method selection.

Experimental Workflow for GC-MS Analysis

The following diagram illustrates the typical workflow for the analysis of 5,5-Dimethyl-3-hexanone using SPME followed by GC-MS.

Workflow for SPME-GC-MS analysis.

References

• 1. brjac.com.br [brjac.com.br]
• 2. env.go.jp [env.go.jp]
• 3. publications.rwth-aachen.de [publications.rwth-aachen.de]

Safety & Regulatory Compliance

Proper Disposal of 5,5-Dimethyl-3-hexanone: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive, step-by-step guidance for the safe and compliant disposal of 5,5-Dimethyl-3-hexanone. Adherence to these procedures is critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance. 5,5-Dimethyl-3-hexanone is a flammable liquid that can cause skin and eye irritation, and may also lead to respiratory irritation. Therefore, proper handling and disposal are paramount.

Immediate Safety Precautions

Before handling 5,5-Dimethyl-3-hexanone, it is imperative to be familiar with its hazards. This chemical is a flammable liquid and vapor. It is crucial to keep it away from heat, sparks, open flames, and hot surfaces. Personal protective equipment (PPE) is mandatory to prevent skin and eye contact.

Personal Protective Equipment (PPE)

When handling 5,5-Dimethyl-3-hexanone, especially during disposal procedures, the following PPE must be worn:

PPE Category	Specification	Rationale
Eye and Face Protection	Safety glasses with side-shields conforming to EN166 or NIOSH-approved safety goggles.	Protects against splashes and vapors that can cause serious eye irritation.
Hand Protection	Chemically resistant, impervious gloves (e.g., nitrile rubber, neoprene).	Prevents skin contact which can cause irritation.
Body Protection	Laboratory coat, long-sleeved shirt, and long pants. In cases of large spills, chemically resistant apron or suit.	Protects the skin from accidental splashes.
Respiratory Protection	In poorly ventilated areas or during large spills, a NIOSH-approved respirator with an organic vapor cartridge or a self-contained breathing apparatus (SCBA) is necessary.	Protects against inhalation of vapors which may cause respiratory irritation.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent injury and environmental contamination.

For Minor Spills:

• Eliminate Ignition Sources: Immediately extinguish all nearby flames and turn off any equipment that could create a spark.

• Ensure Ventilation: Work in a well-ventilated area or a fume hood.

• Contain the Spill: Use an absorbent material such as vermiculite, dry sand, or a commercial spill kit for flammable liquids to contain the spill. Do not use combustible materials like paper towels.

• Clean-Up: Carefully collect the absorbed material using non-sparking tools (e.g., plastic or brass).

• Package for Disposal: Place the contaminated absorbent material into a designated, labeled, and sealed container for hazardous waste.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

For Major Spills:

• Evacuate: Evacuate all non-essential personnel from the immediate area.

• Alert Authorities: Notify your institution's environmental health and safety (EHS) office and, if necessary, emergency services.

• Ventilate (if safe to do so): Increase ventilation in the area.

• Containment: If trained and equipped, contain the spill to prevent it from entering drains or waterways.

Disposal Procedures for 5,5-Dimethyl-3-hexanone

The disposal of 5,5-Dimethyl-3-hexanone must be conducted in accordance with local, state, and federal regulations. It is classified as a hazardous waste due to its flammability. Do not dispose of this chemical down the drain.

Step-by-Step Disposal Protocol:

• Waste Collection:

  • Collect waste 5,5-Dimethyl-3-hexanone in a dedicated, properly labeled, and sealed container.

  • The container should be made of a material compatible with the chemical and be in good condition to prevent leaks.

  • The label should clearly state "Hazardous Waste," "Flammable Liquid," and "5,5-Dimethyl-3-hexanone."

• Storage:

  • Store the hazardous waste container in a designated, well-ventilated, and secure area away from ignition sources.

  • The storage area should have secondary containment to capture any potential leaks.

  • Incompatible materials should be stored separately.

• Waste Characterization:

  • For disposal, a waste profile may be required by the disposal facility. This typically includes information from the Safety Data Sheet (SDS) and may require analytical testing, such as determining the flashpoint.

• Arrange for Disposal:

  • Contact your institution's EHS office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

  • Provide the contractor with all necessary information about the waste.

• Disposal Method Selection:

  • The primary and recommended method for the disposal of flammable organic liquids like 5,5-Dimethyl-3-hexanone is high-temperature incineration.

  • Landfilling of liquid hazardous waste is generally prohibited unless it has been treated and solidified.

Quantitative Data for Disposal Methods

Parameter	Incineration	Landfill
Operating Temperature	Typically 850°C to 1300°C. Can reach up to 2500°F (~1370°C).	Not Applicable
Residence Time (for liquids)	As short as 2 seconds.	Not Applicable
Waste Form	Liquid	Solidified/Treated Waste Only
Regulatory Requirements	Requires a permitted hazardous waste incinerator.	Requires a permitted hazardous waste landfill with double liners and leachate collection systems.

Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of 5,5-Dimethyl-3-hexanone waste.

Personal protective equipment for handling 5,5-Dimethyl-3-hexanone

For researchers, scientists, and drug development professionals, ensuring safe handling of chemicals is paramount. This guide provides essential, immediate safety and logistical information for the proper use of 5,5-Dimethyl-3-hexanone, including personal protective equipment (PPE) recommendations, handling procedures, and disposal plans.

Chemical Hazards:

5,5-Dimethyl-3-hexanone is a flammable liquid and vapor that can cause skin and eye irritation.[1] Inhalation of its vapors may lead to respiratory irritation.[1] It is crucial to handle this chemical with appropriate safety measures to minimize exposure and risk.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when working with 5,5-Dimethyl-3-hexanone. The following table summarizes the recommended PPE for various aspects of handling.

Body Part	Personal Protective Equipment	Specifications and Use Cases
Hands	Chemical-resistant gloves	Wear appropriate protective gloves to prevent skin contact. Nitrile or neoprene gloves are generally recommended for handling ketones, but always check the manufacturer's compatibility chart.
Eyes/Face	Safety glasses with side shields or goggles; Face shield	Use safety glasses as a minimum. Wear chemical safety goggles if there is a splash hazard. A face shield should be worn in addition to goggles when there is a significant risk of splashing.
Body	Laboratory coat; Chemical-resistant apron	A standard laboratory coat should be worn to protect clothing. A chemical-resistant apron over the lab coat is recommended when handling larger quantities or when there is a higher potential for splashes.
Respiratory	Use in a well-ventilated area; Respirator (if needed)	Work in a chemical fume hood to avoid inhalation of vapors. If ventilation is inadequate or for emergency situations, use a NIOSH-approved respirator with organic vapor cartridges.
Fire	Self-contained breathing apparatus (SCBA)	In the event of a fire, a pressure-demand MSHA/NIOSH-approved SCBA and full protective gear are necessary.[2][3]

Handling and Storage Procedures

Proper handling and storage are vital to maintaining a safe laboratory environment.

• Ventilation: Always handle 5,5-Dimethyl-3-hexanone in a well-ventilated area, preferably within a chemical fume hood, to keep vapor concentrations low.[2][4] Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[2]

• Ignition Sources: This chemical is flammable. Keep it away from open flames, hot surfaces, and other potential sources of ignition.[2] Use non-sparking tools and explosion-proof equipment when handling.[2]

• Personal Hygiene: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke in areas where this chemical is handled or stored.[4] Wash hands thoroughly after handling.[4]

• Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[2] Keep away from incompatible materials such as strong bases and reducing agents.[2]

Disposal Plan

Proper disposal of 5,5-Dimethyl-3-hexanone and contaminated materials is crucial to prevent environmental contamination and ensure safety.

• Waste Chemical: Dispose of 5,5-Dimethyl-3-hexanone as hazardous waste in accordance with local, state, and federal regulations. Do not pour it down the drain. Place it in a suitable, labeled container for waste disposal.[4]

• Contaminated PPE: Dispose of contaminated gloves, lab coats, and other disposable PPE as hazardous waste.

• Spills: In case of a small spill, absorb the chemical with an inert material (e.g., vermiculite, sand, or earth) and place it in a sealed container for disposal.[2] For larger spills, evacuate the area and follow emergency procedures.

Logical Workflow for PPE Selection

Caption: PPE selection workflow for handling 5,5-Dimethyl-3-hexanone.

References

• 1. 5,5-Dimethyl-3-hexanone | C8H16O | CID 219498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. 5,5-Dimethyl-1,3-cyclohexanedione(126-81-8)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]